BPAM344

Core Science & Biosynthesis

The Core Mechanism of BPAM344: A Technical Guide for Researchers

An In-depth Analysis of the Positive Allosteric Modulation of Kainate Receptors

BPAM344 is a novel small molecule that acts as a positive allosteric modulator (PAM) of kainate receptors (KARs), a subtype of ionotropic glutamate (B1630785) receptors crucial for excitatory neurotransmission in the central nervous system. This technical guide provides a comprehensive overview of the mechanism of action of BPAM344, intended for researchers, scientists, and professionals in drug development.

Primary Mechanism of Action

BPAM344 functions by binding to a distinct allosteric site on KARs, enhancing the receptor's response to the endogenous agonist, glutamate. Specifically, BPAM344 targets the GluK1b, GluK2a, and GluK3a subunits of the KAR family. Structural studies have revealed that two molecules of BPAM344 bind symmetrically at the dimer interface of the ligand-binding domain (LBD) of the GluK2 receptor.[1][2]

In the absence of an agonist, BPAM344 stabilizes the GluK2 receptor in a closed, non-conducting state.[1][2][3][4] However, in the presence of glutamate, BPAM344 acts as a molecular "adhesive," preserving the integrity of the LBD dimer interface.[1][2] This stabilization prevents the conformational changes that lead to receptor desensitization, a process that normally curtails the receptor's activity upon prolonged exposure to glutamate.[1][2] The primary consequence of this action is a significant potentiation of glutamate-evoked currents and a marked decrease in the rate of desensitization, with minimal impact on the deactivation kinetics.[5]

Quantitative Analysis of BPAM344's Effects

The modulatory effects of BPAM344 on KARs have been quantified through various electrophysiological and fluorescence-based assays. The following tables summarize the key quantitative data available.

Table 1: Potency of BPAM344 on Kainate Receptor Subunits

Receptor Subunit	EC50 (µM)	Experimental Context
GluK1	26.3	In the presence of 100 µM kainate
GluK2	79	Potentiation of glutamate-evoked currents
GluK2	75.4	In the presence of 100 µM kainate
GluK3	639	In the presence of 100 µM kainate

Data sourced from references[5][6].

Table 2: Potentiation of Peak Current Amplitude by BPAM344 (100 µM)

Receptor Subunit	Fold Potentiation
GluK1b	5-fold
GluK2a	15-fold
GluK3a	59-fold
GluA1i (AMPA)	5-fold

Data sourced from reference[5].

Table 3: Effect of BPAM344 on GluK2a Receptor Kinetics

Kinetic Parameter	Effect of BPAM344	Value
Desensitization Kinetics (τ)	Markedly decreased	From 5.5 ms (B15284909) to 775 ms
Deactivation Kinetics	Minor effect	Not specified

Data sourced from reference[5].

Signaling Pathway and Molecular Interactions

The interaction of BPAM344 with the KAR initiates a cascade of events at the molecular level that ultimately leads to enhanced neuronal excitation.

Caption: Signaling pathway of BPAM344 action on kainate receptors.

Experimental Protocols

The elucidation of BPAM344's mechanism of action has relied on several key experimental techniques.

Patch-Clamp Electrophysiology

This technique was used to measure the ion currents flowing through KARs in response to glutamate and the modulatory effects of BPAM344.

Caption: Workflow for patch-clamp electrophysiology experiments.

Methodology:

• Cell Culture and Transfection: Human Embryonic Kidney (HEK) 293 cells are cultured and transiently transfected with plasmids encoding the desired KAR subunit (e.g., full-length rat GluK2).[1]

• Electrophysiological Recording: Whole-cell patch-clamp recordings are performed on transfected cells. The membrane potential is held at -60 mV.[1]

• Ligand Application: A solution containing glutamate (e.g., 3 mM) with or without varying concentrations of BPAM344 is rapidly applied to the cell.[1]

• Data Acquisition and Analysis: The resulting inward currents are recorded. The peak current amplitude, time constant of desensitization (τ), and the ratio of the steady-state current to the peak current are measured and analyzed.[1]

Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM was instrumental in determining the high-resolution structure of the GluK2 receptor in complex with BPAM344.

Methodology:

• Protein Expression and Purification: Full-length GluK2 is expressed in suspension-adapted HEK 293 cells and purified in digitonin (B1670571) detergent.[1]

• Complex Formation: The purified GluK2 protein is incubated with a high concentration of BPAM344 (e.g., 500 µM).[1]

• Cryo-EM Grid Preparation and Data Collection: The protein-ligand complex is applied to cryo-EM grids, vitrified in liquid ethane, and imaged using a transmission electron microscope.[1]

• Image Processing and Structure Determination: The collected images are processed to generate a 3D reconstruction of the GluK2-BPAM344 complex, revealing the binding site and conformational state of the receptor.[1]

Calcium-Sensitive Fluorescence-Based Assay

This high-throughput assay is used to assess the activity of KARs by measuring the influx of calcium upon receptor activation.

Caption: Workflow for the calcium-sensitive fluorescence-based assay.

Methodology:

• Cell Line Generation: Stable HEK293 cell lines expressing individual KAR subunits (GluK1, GluK2, or GluK3) are established.[6]

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye.[6][7]

• Compound Application: An agonist (e.g., glutamate or kainate) is added to the cells, either alone or in combination with varying concentrations of BPAM344.[6]

• Fluorescence Measurement: The change in fluorescence intensity, which corresponds to the influx of calcium through the activated KARs, is measured using a fluorescence plate reader.[6][7]

• Data Analysis: The concentration-response curves are generated to determine the EC50 of BPAM344 for potentiating the agonist response.[6][8]

Logical Relationship of BPAM344's Mechanism

The following diagram illustrates the logical flow of events from the binding of BPAM344 to the final physiological outcome.

Caption: Logical flow of BPAM344's modulatory action.

Conclusion

BPAM344 represents a significant tool for studying the physiological and pathological roles of kainate receptors. Its well-defined mechanism of action, characterized by the positive allosteric modulation of GluK1, GluK2, and GluK3 subunits through stabilization of the LBD dimer interface, provides a clear framework for its effects on neuronal excitability. The detailed quantitative data and experimental protocols outlined in this guide offer a solid foundation for further research and development of novel therapeutics targeting the kainate receptor system.

References

• 1. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. sobolevskylab.org [sobolevskylab.org]
• 4. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. biorxiv.org [biorxiv.org]
• 7. scilit.com [scilit.com]
• 8. researchgate.net [researchgate.net]

BPAM344 as a Positive Allosteric Modulator of Kainate Receptors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BPAM344 is a novel small molecule that acts as a positive allosteric modulator (PAM) of kainate receptors (KARs), a subtype of ionotropic glutamate (B1630785) receptors crucial for excitatory neurotransmission in the central nervous system.[1][2] This document provides a comprehensive technical overview of BPAM344, detailing its mechanism of action, pharmacological properties, and the experimental methodologies used to characterize its function. Quantitative data are summarized for clarity, and key signaling pathways and experimental workflows are visualized to facilitate understanding. This guide is intended for researchers and professionals in the field of neuroscience and drug development who are interested in the therapeutic potential of KAR modulators.

Introduction to BPAM344 and Kainate Receptors

Kainate receptors are tetrameric ion channels composed of various combinations of five subunits: GluK1-5.[3] They play a significant role in controlling synaptic transmission and are implicated in a range of neurological, psychiatric, and neurodevelopmental disorders.[2][4] BPAM344 has emerged as a valuable tool for studying KAR function and as a potential lead compound for therapeutic development. It positively modulates the activity of several KAR subunits, including GluK1b, GluK2a, and GluK3a, as well as the AMPA receptor subunit GluA1i.[1]

Mechanism of Action

BPAM344 exerts its effects by binding to the ligand-binding domain (LBD) dimer interface of the kainate receptor.[3][4] Cryo-electron microscopy (cryo-EM) studies have revealed that two molecules of BPAM344 bind symmetrically to each LBD dimer interface.[3][4] This binding stabilizes the receptor in a closed, non-conducting state in the absence of an agonist.[3][5] However, in the presence of an agonist like glutamate, BPAM344 acts as an "adhesive," preventing the desensitization that would typically follow agonist binding.[3][5] It achieves this by preserving the integrity of the LBD D1-D1 interface, which is crucial for channel opening and preventing its rupture that leads to desensitization.[3][5]

Below is a diagram illustrating the proposed signaling pathway for BPAM344's modulation of kainate receptors.

Caption: Mechanism of BPAM344 as a positive allosteric modulator of kainate receptors.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data regarding the pharmacological effects of BPAM344 on various kainate receptor subunits.

Table 1: Potentiation of Kainate Receptor Subunits by BPAM344

Receptor Subunit	Fold Potentiation (at 100 µM BPAM344)	EC₅₀ of BPAM344
GluK1b	5-fold[1]	26.3 µM[6]
GluK2a	15-fold[1]	75.4 µM[6], 79 µM[1]
GluK3a	59-fold[1]	639 µM[6]
GluA1i (AMPA)	5-fold[1]	Not Reported

Table 2: Effect of BPAM344 on GluK2a Receptor Kinetics

Parameter	Control (Glutamate alone)	With BPAM344
Desensitization Time Constant	5.5 ms[1]	775 ms[1]
Deactivation Kinetics	Minor effect[1]	Minor effect[1]

Experimental Protocols

This section provides an overview of the key experimental methodologies employed in the characterization of BPAM344.

Cell Culture and Transient Transfection

• Cell Line: Human Embryonic Kidney (HEK) 293 cells are commonly used for expressing kainate receptor subunits.[3]

• Transfection: Full-length rat GluK2 (with a Q621 at the Q/R site to ensure calcium permeability) is transiently expressed in HEK 293 cells for electrophysiological recordings.[3] For fluorescence-based assays, stable HEK293 cell lines expressing GluK1, GluK2, or GluK3 have been generated.[6]

Electrophysiology (Patch-Clamp Recording)

This technique is used to measure the ion flow through the kainate receptor channels in response to agonist application, with and without the presence of BPAM344.

Caption: Workflow for patch-clamp electrophysiology experiments.

• Procedure:

  • HEK 293 cells expressing the target kainate receptor subunit are prepared.

  • A whole-cell patch-clamp configuration is established.

  • The cell membrane potential is held at -60 mV.[3]

  • A prolonged application of 3 mM glutamate is used to elicit an inward current.[3]

  • The current amplitude and desensitization kinetics are recorded.

  • Following a washout period, BPAM344 is applied, followed by co-application with glutamate.

  • The potentiated current and any changes in kinetics are recorded and analyzed.

Calcium-Sensitive Fluorescence-Based Assay

This high-throughput method is used to assess the activity of agonists, antagonists, and positive allosteric modulators by measuring changes in intracellular calcium levels.

• Principle: The activation of calcium-permeable kainate receptors leads to an influx of calcium, which can be detected by a fluorescent calcium indicator. BPAM344 is used to diminish receptor desensitization, allowing for a more robust and measurable agonist response.[6]

• Procedure:

  • Stable HEK293 cell lines expressing the kainate receptor of interest (GluK1, GluK2, or GluK3) are used.[6]

  • Cells are loaded with a calcium-sensitive fluorescent dye.

  • The agonist (e.g., kainate) is applied in the presence of varying concentrations of BPAM344.

  • The change in fluorescence, corresponding to the intracellular calcium concentration, is measured to determine the potency (EC₅₀) of BPAM344.[6][7]

Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM is employed to determine the high-resolution structure of the kainate receptor in complex with BPAM344 and other ligands.

Caption: General workflow for cryo-electron microscopy of GluK2 with BPAM344.

• Procedure:

  • The wild-type rat GluK2 receptor is expressed in HEK293S GnTl⁻ cells and solubilized in the presence of the competitive antagonist DNQX to prevent desensitization.[5]

  • The protein is purified using affinity column chromatography with extensive washes.[5]

  • The purified receptor is incubated with BPAM344 to form the complex.

  • The sample is applied to cryo-EM grids and vitrified.

  • Data is collected using a cryo-electron microscope.

  • The resulting images are processed to generate a 3D reconstruction of the receptor-ligand complex, allowing for the determination of the BPAM344 binding site.[5]

Conclusion

BPAM344 is a well-characterized positive allosteric modulator of kainate receptors with a clear mechanism of action at the LBD dimer interface. The quantitative data and detailed experimental protocols presented in this guide provide a solid foundation for further research into the therapeutic applications of KAR modulators. The ability of BPAM344 to reduce desensitization makes it an invaluable tool for studying the physiological and pathological roles of kainate receptors. Further investigations may focus on optimizing the potency and selectivity of BPAM344 analogs for specific KAR subunits to develop novel treatments for a variety of neurological and psychiatric disorders.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sobolevskylab.org [sobolevskylab.org]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]

BPAM344: A Technical Guide to its Discovery, Synthesis, and Mechanism as a Kainate Receptor Modulator

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of BPAM344, a positive allosteric modulator (PAM) of kainate receptors (KARs). It details the discovery of this benzothiadiazine dioxide derivative, outlines a proposed synthetic route based on related compounds, and presents its biological activity, mechanism of action, and key quantitative data. The guide includes detailed experimental protocols for the primary assays used to characterize BPAM344 and visual diagrams of its signaling pathway and experimental workflows to facilitate a deeper understanding for researchers in neuroscience and drug development.

Discovery

BPAM344 was identified during the exploration of a series of 3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxides, a chemical class initially investigated as positive allosteric modulators of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors. Subsequent screening of these compounds revealed that certain derivatives, including BPAM344, also exhibit potent modulatory effects on kainate receptors. This discovery highlighted a promising avenue for developing selective pharmacological tools to study the complex roles of KARs in the central nervous system.

Chemical Synthesis

While a specific, detailed synthesis protocol for BPAM344 (4-cyclopropyl-7-fluoro-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide) is not publicly available in the reviewed literature, a plausible synthetic route can be constructed based on the well-established synthesis of structurally analogous compounds. The core of the synthesis involves the condensation of a substituted 2-aminobenzenesulfonamide (B1663422) with an appropriate aldehyde or its equivalent.

Proposed Synthetic Scheme:

A likely synthetic pathway for BPAM344 is a two-step process starting from a commercially available substituted aniline.

• Sulfonylation and Amination: The initial step involves the chlorosulfonylation of 4-fluoroaniline, followed by amination to yield 2-amino-5-fluorobenzenesulfonamide.

• Cyclization: The resulting sulfonamide is then condensed with cyclopropanecarboxaldehyde (B31225) in the presence of a dehydrating agent or under conditions that facilitate imine formation and subsequent cyclization to form the 3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide core of BPAM344.

Caption: Proposed two-step synthesis of BPAM344.

Biological Activity and Mechanism of Action

BPAM344 is a positive allosteric modulator of kainate receptors, with a pronounced effect on the GluK2 subunit. It potentiates glutamate-evoked currents and significantly reduces receptor desensitization, thereby prolonging the channel's open state.

Mechanism of Action

Cryo-electron microscopy (cryo-EM) studies have revealed that BPAM344 binds to the ligand-binding domain (LBD) dimer interface of the GluK2 receptor.[1] Two molecules of BPAM344 bind symmetrically at this interface, effectively acting as a molecular "glue" that stabilizes the LBD dimer.[1] This stabilization prevents the conformational changes that lead to receptor desensitization, thus enhancing the receptor's response to the agonist glutamate.[1][2] In the absence of an agonist, or in the presence of a competitive antagonist like DNQX, BPAM344 stabilizes the GluK2 receptor in a closed state.[1][2][3]

Caption: Signaling pathway of BPAM344 action on GluK2.

Quantitative Data

The following tables summarize the key quantitative data for BPAM344's activity on various kainate and AMPA receptor subunits.

Table 1: Potency of BPAM344 on Kainate Receptor Subunits

Receptor Subunit	EC₅₀ (µM)	Fold Potentiation (at 100 µM)	Reference
GluK1b	26.3	5-fold	[4][5][6]
GluK2a	79	15-fold	[4]
GluK3a	639	59-fold	[4][6]

Table 2: Effect of BPAM344 on GluK2a Receptor Kinetics

Parameter	Control (Glutamate alone)	With BPAM344	Reference
Desensitization Time Constant (τ)	5.5 ms	775 ms	[4]
Deactivation Kinetics	Minor effect	Minor effect	[4]

Table 3: Effect of BPAM344 on AMPA Receptor Subunit

Receptor Subunit	Fold Potentiation (at 100 µM)	Reference
GluA1i	5-fold	[4]

Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize BPAM344.

Whole-Cell Patch-Clamp Electrophysiology

This protocol is designed to measure glutamate-evoked currents in HEK293 cells transiently expressing the kainate receptor subunit of interest (e.g., GluK2).

Experimental Workflow:

Caption: Workflow for whole-cell patch-clamp experiments.

Methodology:

• Cell Culture and Transfection: HEK293 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin. Cells are transiently transfected with a plasmid encoding the desired kainate receptor subunit using a suitable transfection reagent.

• Solutions:

  • External Solution (in mM): 140 NaCl, 2.8 KCl, 1 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose, pH adjusted to 7.4 with NaOH.

  • Internal Solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 4 Mg-ATP, 0.4 Na-GTP, pH adjusted to 7.2 with CsOH.

• Recording:

  • Borosilicate glass pipettes with a resistance of 3-5 MΩ are filled with the internal solution.

  • Whole-cell recordings are performed at a holding potential of -60 mV.

  • Agonist solutions (glutamate with or without BPAM344) are rapidly applied using a perfusion system.

  • Currents are recorded, filtered at 2 kHz, and digitized at 10 kHz.

• Data Analysis: The peak amplitude, desensitization time constant (τ), and deactivation kinetics of the recorded currents are analyzed using appropriate software.

Cryo-Electron Microscopy (Cryo-EM)

This protocol outlines the general steps for determining the structure of the GluK2 receptor in complex with BPAM344.

Experimental Workflow:

Caption: Workflow for Cryo-EM structure determination.

Methodology:

• Protein Expression and Purification: The GluK2 receptor is expressed in a suitable system (e.g., HEK293S GnTI⁻ cells) and purified using affinity chromatography.

• Complex Formation: The purified GluK2 receptor is incubated with an excess of BPAM344 to ensure saturation of the binding sites.

• Grid Preparation: The protein-ligand complex is applied to glow-discharged cryo-EM grids, blotted, and plunge-frozen in liquid ethane.

• Data Collection: Grids are screened for ice thickness and particle distribution. Data is collected on a Titan Krios transmission electron microscope equipped with a direct electron detector.

• Image Processing and 3D Reconstruction: Movie frames are motion-corrected and aligned. Particles are picked, and 2D class averages are generated to select for high-quality particles. These particles are then used for 3D classification and refinement to obtain a high-resolution 3D map.

• Model Building and Refinement: An atomic model of the GluK2-BPAM344 complex is built into the cryo-EM density map and refined.

Calcium-Sensitive Fluorescence-Based Assay

This high-throughput assay measures the potentiation of agonist-induced calcium influx in cells expressing calcium-permeable kainate receptors.

Experimental Workflow:

Caption: Workflow for calcium-sensitive fluorescence assay.

Methodology:

• Cell Preparation: HEK293 cells stably expressing a calcium-permeable kainate receptor subunit (e.g., GluK1) are plated in 96-well plates.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffer containing probenecid (B1678239) to prevent dye extrusion.

• Assay:

  • The baseline fluorescence is measured using a fluorescence plate reader.

  • BPAM344 at various concentrations is added to the wells.

  • The cells are then stimulated with a fixed concentration of an agonist (e.g., 100 µM kainate).

  • The change in fluorescence intensity, corresponding to the influx of calcium, is recorded over time.

• Data Analysis: The peak fluorescence response is measured, and dose-response curves are generated to determine the EC₅₀ of BPAM344 for potentiating the agonist response.

Conclusion

BPAM344 is a valuable pharmacological tool for studying the function and regulation of kainate receptors. Its mechanism of action, involving the stabilization of the LBD dimer interface, provides a clear rationale for its positive allosteric modulatory effects. The detailed experimental protocols provided in this guide offer a solid foundation for researchers aiming to investigate BPAM344 and other kainate receptor modulators. Further research into the structure-activity relationships of the benzothiadiazine dioxide scaffold may lead to the development of even more potent and selective modulators of kainate receptors, with potential therapeutic applications in a range of neurological disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 3. Chan-Lam Coupling [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Heterologous Expression and Patch-Clamp Recording of P2X Receptors in HEK293 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Positive Allosteric Modulator BPAM344: A Technical Guide to its Effects on Neuronal Excitability

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kainate receptors (KARs) are a critical subtype of ionotropic glutamate (B1630785) receptors that play a multifaceted role in the central nervous system (CNS). They are involved in controlling synaptic transmission and plasticity, and their dysregulation has been implicated in a range of neurological and psychiatric disorders, including epilepsy, mood disorders, and neurodegenerative diseases.[1][2] The development of selective pharmacological tools to modulate KAR activity is therefore of significant interest for both basic research and therapeutic applications.[1][3] This technical guide provides an in-depth overview of BPAM344, a potent positive allosteric modulator (PAM) of KARs, with a focus on its effects on neuronal excitability.

BPAM344, chemically known as 4-cyclopropyl-7-fluoro-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide, has been identified as a modulator that enhances the activity of specific KAR subunits, most notably GluK2.[3][4] This document details the molecular mechanism of BPAM344, presents quantitative data from key experiments, outlines the experimental protocols used to generate this data, and provides visual representations of the relevant pathways and workflows.

Molecular Mechanism of Action

BPAM344 exerts its effects on neuronal excitability by acting as a positive allosteric modulator of KARs.[1] Its primary mechanism involves binding to the ligand-binding domain (LBD) dimer interface of the GluK2 receptor subunit.[5] This binding has two key consequences that ultimately lead to an increase in neuronal excitability upon glutamate stimulation:

• Potentiation of Glutamate-Evoked Currents: In the presence of the neurotransmitter glutamate, BPAM344 significantly enhances the flow of ions through the KAR channel. Structural studies have revealed that two molecules of BPAM344 bind per LBD dimer interface. This binding stabilizes the active conformation of the receptor, leading to a larger and more sustained current in response to agonist binding.

• Inhibition of Desensitization: A crucial aspect of BPAM344's mechanism is its ability to prevent receptor desensitization.[1][5] Normally, upon prolonged exposure to glutamate, KARs enter a desensitized state where the channel closes despite the continued presence of the agonist. BPAM344 acts as a molecular "adhesive" at the LBD dimer interface, preventing the conformational changes that lead to desensitization.[1] This results in a prolonged channel opening and a sustained influx of cations, thereby increasing neuronal excitability.

In the absence of an agonist like glutamate, or in the presence of a competitive antagonist such as DNQX, BPAM344 has been shown to stabilize the closed state of the GluK2 receptor.[1]

Signaling Pathway Diagram

Caption: Mechanism of BPAM344 as a positive allosteric modulator of the GluK2 kainate receptor.

Quantitative Data on BPAM344's Effects

The effects of BPAM344 on KAR function have been quantified through electrophysiological studies, primarily using patch-clamp recordings on HEK293 cells expressing specific KAR subunits.[1][3]

Table 1: Effect of BPAM344 on GluK2-mediated Currents

Parameter	Condition	Value	Reference
Maximal Current Amplitude	Control (3 mM Glutamate)	Normalized to 1	[1]
+ 10 µM BPAM344	~2.31 ± 0.36 fold increase	[1]
Desensitization Time Constant (τ)	Control (3 mM Glutamate)	4.35 ± 0.28 ms	[1]
+ 10 µM BPAM344	Two-component decay:τfast = 9.89 ± 0.55 msτslow = 1081 ± 119 ms	[1]
Steady-State Current (ISS/IPeak)	Control (3 mM Glutamate)	0.0033 ± 0.0011	[1]
+ 10 µM BPAM344	0.0019 ± 0.0005	[1]

Table 2: Potency and Efficacy of BPAM344 on Various Receptors

Receptor Subunit	Parameter	Concentration	Value	Reference
GluK2a	EC50	-	79 µM	[3][4]
Potentiation of Peak Current	200 µM	21-fold	[3][4]
Potentiation of Peak Current	100 µM	15-fold	[3][4]
GluK1b	Potentiation of Peak Current	100 µM	5-fold	[3][4]
GluK3a	Potentiation of Peak Current	100 µM	59-fold	[3][4]
GluA1i (AMPA Receptor)	Potentiation of Peak Current	100 µM	5-fold	[3][4]

Experimental Protocols

The characterization of BPAM344's effects on neuronal excitability relies on two primary experimental techniques: whole-cell patch-clamp electrophysiology and cryo-electron microscopy (cryo-EM).

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to measure the ion currents flowing through KARs in response to glutamate and to quantify the modulatory effects of BPAM344.

a. Cell Culture and Transfection:

• Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS).[3][6]

• Cells are seeded onto lysine-coated glass coverslips in 35-mm Petri dishes.[3]

• For expression of the target KAR subunit (e.g., rat GluK2), cells are transfected with a plasmid DNA encoding the receptor using a suitable transfection reagent.[3][7]

• Cells are typically used for recording 24-48 hours post-transfection.[6][8]

b. Solutions:

• Extracellular (Bath) Solution: Contains (in mM): 150 NaCl, 3 KCl, 1 CaCl2, 1 MgCl2, 10 HEPES. The pH is adjusted to 7.4 with NaOH, and osmolarity is adjusted to ~320 mOsm with glucose.[6]

• Intracellular (Pipette) Solution: Contains (in mM): 140 CsF, 10 HEPES, 10 EGTA. The pH is adjusted to 7.2 with CsOH, and osmolarity is adjusted to ~290 mOsm with glucose.[6]

c. Recording Procedure:

• Glass micropipettes with a resistance of 3-5 MΩ are pulled and fire-polished.[3]

• A coverslip with transfected cells is placed in a recording chamber on an inverted microscope and perfused with the extracellular solution.

• The micropipette, filled with the intracellular solution, is lowered to the surface of a transfected cell.[6]

• Gentle suction is applied to form a high-resistance seal (GΩ seal) between the pipette tip and the cell membrane.

• A brief, stronger suction pulse is applied to rupture the cell membrane, establishing the "whole-cell" configuration, which allows for control of the membrane potential and measurement of total ion currents.[2][6]

• Cells are voltage-clamped at a holding potential of -60 mV.[1]

• Glutamate, with or without BPAM344, is rapidly applied to the cell using a fast-perfusion system to elicit KAR-mediated currents.

• Currents are recorded, amplified, and digitized for offline analysis of parameters such as peak amplitude, desensitization rate, and steady-state current.

Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM is employed to determine the high-resolution structure of the KAR in complex with BPAM344, providing insights into its binding site and mechanism of action.

a. Protein Expression and Purification:

• The gene for the target KAR subunit (e.g., GluK2) is expressed in a suitable system, such as HEK293S GnTl- cells.[5]

• The receptor protein is solubilized from the cell membrane using detergents in the presence of ligands (e.g., the antagonist DNQX) to maintain stability.[5]

• The protein is purified using affinity and size-exclusion chromatography.

b. Cryo-EM Grid Preparation:

• A small volume (~3 µL) of the purified protein-ligand complex is applied to a cryo-EM grid (e.g., a copper grid with a holey carbon film).[5]

• The grid is blotted with filter paper to create a thin film of the sample.[5]

• The grid is immediately plunge-frozen in liquid ethane, trapping the protein particles in a layer of vitreous (non-crystalline) ice.[5][9]

c. Data Collection and Processing:

• The frozen grid is loaded into a transmission electron microscope (TEM) equipped with a cryo-stage.

• A large number of images (micrographs) of the protein particles are automatically collected at low electron doses to minimize radiation damage.[4][9]

• The individual particle images are computationally extracted, aligned, and classified.

• A high-resolution three-dimensional map of the protein structure is reconstructed from the 2D particle images.

• An atomic model of the KAR-BPAM344 complex is built into the 3D map to identify the binding site and interpret the structural basis of modulation.[5]

Experimental Workflow Diagram

Caption: Workflow for characterizing BPAM344's effects using electrophysiology and cryo-EM.

Conclusion

BPAM344 is a valuable pharmacological tool for studying the function of kainate receptors. By potentiating glutamate-evoked currents and, most notably, by significantly slowing receptor desensitization, BPAM344 effectively increases the excitatory drive mediated by KARs.[3] The detailed structural and functional data available for BPAM344 provide a solid foundation for its use in probing the roles of KARs in synaptic transmission and for guiding the development of novel therapeutics targeting these receptors for the treatment of CNS disorders.[1]

References

• 1. Cryo-electron Microscopy of Membrane Proteins | Radiology Key [radiologykey.com]
• 2. Whole Cell Patch Clamp Protocol [protocols.io]
• 3. Video: Whole-cell Patch-clamp Recordings for Electrophysiological Determination of Ion Selectivity in Channelrhodopsins [jove.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Cryo-EM Grid Preparation of Membrane Protein Samples for Single Particle Analysis [frontiersin.org]
• 6. Whole-cell Patch-clamp Recordings for Electrophysiological Determination of Ion Selectivity in Channelrhodopsins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. One-channel Cell-attached Patch-clamp Recording [jove.com]
• 9. Cryo electron microscopy to determine the structure of macromolecular complexes - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Cerebrolysin for the Study of Synaptic Plasticity

Introduction: Initial research into "BPAM344" identifies it as a positive allosteric modulator of kainate receptors (KARs), offering a tool for investigating the specific role of KAR subunits like GluK1b, GluK2a, and GluK3a in neuronal signaling.[1][2][3][4][5][6][7] Its primary application in current literature is in the structural and molecular characterization of KARs. For a broader examination of synaptic plasticity encompassing multiple pathways and functional outcomes, this guide will focus on Cerebrolysin (B1175343). Cerebrolysin is a peptide mixture with neurotrophic factor-like activity and a substantial body of research demonstrating its multimodal effects on synaptic plasticity, neurogenesis, and neuroprotection, making it a valuable agent for such studies.[8][9][10][11]

Cerebrolysin: A Multimodal Agent for Synaptic Plasticity Research

Cerebrolysin is a preparation of low-molecular-weight neuropeptides and free amino acids derived from porcine brain.[12][13][14] It is capable of crossing the blood-brain barrier and exerts effects that mimic endogenous neurotrophic factors.[13][15][16][17] Its mechanism of action is considered multimodal, influencing neuroprotection, neuroplasticity, and neurogenesis.[9][14][15] In the context of synaptic plasticity, Cerebrolysin has been shown to increase dendritic spine density and length in the prefrontal cortex and dentate gyrus of aged mice, suggesting a role in modifying neuronal architecture.[11][18] These structural changes are believed to underlie the therapeutic effects observed in models of neurodegenerative diseases and brain injury.[10][18]

Core Signaling Pathways Modulated by Cerebrolysin

Cerebrolysin's effects on synaptic plasticity are mediated through the modulation of key intracellular signaling cascades. The two primary pathways identified are the Neurotrophic Factor (NTF) signaling pathway and the Sonic hedgehog (Shh) signaling pathway.[8][15]

2.1 Neurotrophic Factor (NTF) Signaling: Cerebrolysin acts similarly to natural neurotrophic factors like brain-derived neurotrophic factor (BDNF).[13][19] It has been shown to stimulate the PI3K/Akt signaling pathway, a crucial cascade for cell growth, proliferation, differentiation, and survival.[8][19] Activation of this pathway is associated with many of the neuroprotective and neurorestorative effects of Cerebrolysin.[8]

Cerebrolysin mimics neurotrophic factors to activate the PI3K/Akt pathway.

2.2 Sonic hedgehog (Shh) Signaling: The Shh pathway plays a significant role in neural development and has been implicated in adult neurogenesis and recovery after brain injury.[8][19] Cerebrolysin has been shown to upregulate the expression of Shh and its receptors, 'Patched' (Ptch) and 'Smoothened' (Smo).[8][19][20] This activation promotes neurogenesis and oligodendrogenesis, contributing to neural repair.[8][19][20]

Cerebrolysin stimulates the Sonic hedgehog (Shh) signaling pathway.

Quantitative Data on the Effects of Cerebrolysin

The following tables summarize quantitative findings from preclinical studies, demonstrating Cerebrolysin's impact on molecular and functional endpoints related to synaptic plasticity.

Table 1: Effects of Cerebrolysin on Shh Pathway Gene Expression in Neural Progenitor Cells

Gene	Cerebrolysin Concentration	Fold Change (mRNA levels)	Reference
Shh	20 µL/mL	~2.5	[20]
Patched (Ptch)	20 µL/mL	~3.0	[19]
Smoothened (Smo)	20 µL/mL	~2.0	[19]

| Gli1 | 5 µL/mL | ~2.0 |[20] |

Table 2: Effects of Cerebrolysin on Neuronal Morphology and Neurogenesis

Parameter	Animal Model	Treatment Details	Result	Reference
Dendritic Spine Density	Aged Mice	Chronic Administration	Significant Increase	[18]
Dendritic Length	Aged Mice	Chronic Administration	Significant Increase	[18]
Neuroblasts & Neurogenesis	Rat (mTBI)	2.5 ml/kg for 28 days	Significant Increase	[21]

| Neuronal Loss (CA3) | Rat (mod. CHI) | 2.5 ml/kg for 10 days | Significant Decrease |[22] |

Table 3: Effects of Cerebrolysin on Cognitive Function

Behavioral Test	Animal Model	Treatment Details	Outcome	Reference
Morris Water Maze	Rat (mTBI)	2.5 ml/kg for 28 days	Improved spatial learning & memory	[21]
Social Odor Recognition	Rat (mTBI)	2.5 ml/kg for 28 days	Improved nonspatial recognition memory	[21]

| Spatial Learning | Aged Rats | 2.5 ml/kg for 19 days | Improved spatial learning & memory |[23] |

Experimental Protocols for Studying Cerebrolysin's Effects

The following are generalized protocols based on methodologies reported in the cited literature for investigating the impact of Cerebrolysin on synaptic plasticity and related functions.

4.1 Animal Model and Drug Administration

• Model: Mild Traumatic Brain Injury (mTBI) in rats, induced by a closed-head injury model, is a common paradigm.[21][24] Aged animals are also used to study effects on age-related cognitive decline.[18][23]

• Treatment Group: Rats receive daily intraperitoneal (i.p.) injections of Cerebrolysin (e.g., 2.5 ml/kg).[21][24]

• Control Group: Rats receive daily i.p. injections of saline (vehicle).[21][22]

• Administration Schedule: Treatment often begins 24 hours post-injury and continues for a defined period, such as 10 to 28 days.[21][22][24]

4.2 Behavioral Testing Protocol (Morris Water Maze)

• Purpose: To assess spatial learning and memory.

• Apparatus: A circular pool filled with opaque water, containing a hidden platform.

• Procedure:

  • Acquisition Phase: Rats are trained over several days to find the hidden platform from various starting locations. Latency to find the platform is recorded.

  • Probe Trial: The platform is removed, and the rat is allowed to swim for a set time (e.g., 60 seconds). The time spent in the target quadrant where the platform was previously located is measured to assess memory retention.

• Data Analysis: Comparison of escape latencies during training and time in the target quadrant during the probe trial between Cerebrolysin- and vehicle-treated groups.[21]

4.3 Immunohistochemistry for Neurogenesis

• Purpose: To quantify the generation of new neurons in the dentate gyrus of the hippocampus.

• Procedure:

  • Tissue Preparation: Following the treatment period, animals are euthanized, and brains are perfused, extracted, and sectioned.

  • Staining: Brain sections are stained with antibodies against markers for immature neurons (e.g., Doublecortin, DCX) and mature neurons (e.g., NeuN), often in combination with a marker for cell proliferation (e.g., BrdU).

  • Imaging and Quantification: Stained sections are imaged using a fluorescence microscope. The number of labeled cells in the dentate gyrus is counted to determine the extent of neurogenesis.

• Data Analysis: Comparison of the number of new neurons between Cerebrolysin- and vehicle-treated groups.[21][22]

A generalized workflow for preclinical studies on Cerebrolysin.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 4. sobolevskylab.org [sobolevskylab.org]
• 5. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The positive allosteric modulator BPAM344 and L-glutamate introduce an active-like structure of the ligand-binding domain of GluK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cerebrolysin.com [cerebrolysin.com]
• 9. Role and Impact of Cerebrolysin for Ischemic Stroke Care - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The pharmacology of neurotrophic treatment with Cerebrolysin: brain protection and repair to counteract pathologies of acute and chronic neurological disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. rawamino.com [rawamino.com]
• 13. Cerebrolysin - Wikipedia [en.wikipedia.org]
• 14. Cerebrolysin for vascular dementia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. cerebrolysin.com [cerebrolysin.com]
• 17. peptidedosages.com [peptidedosages.com]
• 18. The chronic administration of cerebrolysin induces plastic changes in the prefrontal cortex and dentate gyrus in aged mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. cerebrolysin.com [cerebrolysin.com]
• 20. ahajournals.org [ahajournals.org]
• 21. Cerebrolysin improves cognitive performance in rats after mild traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. "Randomized controlled trial of Cerebrolysin's effects on long-term his" by Yanlu Zhang, Michael Chopp et al. [scholarlycommons.henryford.com]
• 23. Effects of cerebrolysin on nerve growth factor system in the aging rat brain - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Prospective, randomized, blinded, and placebo-controlled study of Cerebrolysin dose-response effects on long-term functional outcomes in a rat model of mild traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]

BPAM344: A Technical Guide to a Novel Kainate Receptor Positive Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals

Abstract

BPAM344 is a potent, selective positive allosteric modulator (PAM) of kainate receptors (KARs), a subtype of ionotropic glutamate (B1630785) receptors crucial for excitatory neurotransmission. This document provides a comprehensive technical overview of BPAM344, including its chemical structure, physicochemical properties, and biological activity. Detailed experimental protocols for its characterization and a visualization of its mechanism of action within the kainate receptor signaling pathway are presented to support further research and development efforts in the field of neuroscience and pharmacology.

Chemical Structure and Physicochemical Properties

BPAM344, with the systematic IUPAC name 4-cyclopropyl-7-fluoro-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide, is a synthetic organic compound.[1][2] Its chemical and physical properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	4-cyclopropyl-7-fluoro-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide	[2]
CAS Number	1204572-55-3	[1][3][4]
Molecular Formula	C₁₀H₁₁FN₂O₂S	[4]
Molecular Weight	242.27 g/mol	[2][4]
SMILES	FC1=CC=C(C2=C1)N(C3CC3)CNS2(=O)=O	[4]
Appearance	White to off-white solid	[4]
Solubility	Soluble in DMSO (≥ 250 mg/mL)	[4]
Storage	4°C (protect from light); -80°C in solvent (6 months)	[4]

Biological Activity and Mechanism of Action

BPAM344 acts as a positive allosteric modulator of kainate receptors, specifically targeting the GluK1b, GluK2a, and GluK3a subunits.[3][4] It potentiates glutamate-evoked currents by stabilizing the ligand-binding domain (LBD) dimer interface, thereby reducing receptor desensitization.[5][6][7] This modulation enhances the receptor's response to the endogenous agonist glutamate.

In Vitro Potency and Efficacy

The potency of BPAM344 has been characterized using various in vitro assays, demonstrating its significant modulatory effects on different KAR subunits.

Subunit	Assay Type	Parameter	Value (µM)	Conditions	Reference
GluK1	Calcium-sensitive fluorescence	EC₅₀	26.3	In the presence of 100 µM kainate	[8]
GluK2a	Electrophysiology	EC₅₀	79	[3][4]
GluK2	Calcium-sensitive fluorescence	EC₅₀	75.4	In the presence of 100 µM kainate	[8]
GluK3	Calcium-sensitive fluorescence	EC₅₀	639	In the presence of 100 µM kainate	[8]

Effect on Receptor Kinetics

BPAM344 has a pronounced effect on the desensitization kinetics of kainate receptors, significantly prolonging the channel open time in the presence of an agonist.

Parameter	Control	With BPAM344 (200 µM)	Subunit	Reference
Desensitization Time (ms)	5.5	775	GluK2a	[3][4]

Experimental Protocols

Synthesis of BPAM344

While a specific, detailed synthesis protocol for BPAM344 is not publicly available in the reviewed literature, the general synthesis of 3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxides has been described. A plausible synthetic route would involve the cyclization of a suitably substituted 2-aminobenzenesulfonamide (B1663422) with a cyclopropyl-containing aldehyde or ketone, followed by appropriate functional group manipulations.

Calcium-Sensitive Fluorescence Assay

This assay is used to measure the potentiation of kainate receptor activity by BPAM344 in a high-throughput format.

Materials:

• HEK293 cells stably expressing the kainate receptor subunit of interest (e.g., GluK1, GluK2, or GluK3).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES, pH 7.4).

• Fluo-4 AM calcium indicator dye.

• Kainate (agonist).

• BPAM344.

• 96-well black, clear-bottom microplates.

• Fluorescence plate reader with automated liquid handling.

Protocol:

• Cell Plating: Seed the HEK293 cells into 96-well plates at a density that allows for a confluent monolayer on the day of the assay.

• Dye Loading: On the day of the assay, remove the growth medium and load the cells with Fluo-4 AM in assay buffer for 1 hour at 37°C.

• Compound Preparation: Prepare serial dilutions of BPAM344 and a fixed concentration of kainate in assay buffer.

• Assay Execution: a. Wash the cells with assay buffer to remove excess dye. b. Place the plate in the fluorescence plate reader and begin recording baseline fluorescence. c. Add the BPAM344 dilutions to the wells, followed by the addition of the kainate solution. d. Continue recording the fluorescence signal for a set period to capture the calcium influx.

• Data Analysis: The increase in fluorescence intensity corresponds to the influx of calcium through the activated kainate receptors. The EC₅₀ of BPAM344 is determined by plotting the potentiation of the kainate-induced response against the concentration of BPAM344 and fitting the data to a sigmoidal dose-response curve.

X-ray Crystallography / Cryo-Electron Microscopy

Structural studies, such as X-ray crystallography or cryo-electron microscopy (cryo-EM), are essential for understanding the molecular basis of BPAM344's mechanism of action.

General Workflow:

• Protein Expression and Purification: Express the ligand-binding domain or the full-length kainate receptor (e.g., GluK2) in a suitable expression system (e.g., insect or mammalian cells). Purify the protein using affinity and size-exclusion chromatography.

• Complex Formation: Incubate the purified protein with saturating concentrations of glutamate (agonist) and BPAM344 to form a stable complex.

• Crystallization (for X-ray Crystallography): Screen various crystallization conditions to obtain well-diffracting crystals of the protein-ligand complex.

• Grid Preparation (for Cryo-EM): Apply the protein-ligand complex to cryo-EM grids and vitrify them in liquid ethane.

• Data Collection: Collect diffraction data from the crystals at a synchrotron source or acquire images of the vitrified particles using a transmission electron microscope.

• Structure Determination and Analysis: Process the collected data to solve the three-dimensional structure of the kainate receptor in complex with BPAM344. This allows for the visualization of the binding site and the conformational changes induced by the modulator.

Signaling Pathway and Logical Relationships

The following diagrams illustrate the kainate receptor signaling pathway and the experimental workflow for characterizing BPAM344.

References

• 1. Kainate receptor - Wikipedia [en.wikipedia.org]
• 2. Kainate Receptor Signaling in Pain Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. Kainate receptor channel opening and gating mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rcsb.org [rcsb.org]

BPAM344: A Technical Guide to CNS Distribution and Pharmacokinetics

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Ionotropic glutamate (B1630785) receptors, particularly AMPA and kainate receptors, are fundamental to fast excitatory neurotransmission throughout the CNS.[3][4] Their modulation is a key strategy in the development of therapeutics for a range of neurological and psychiatric conditions. Positive allosteric modulators, such as BPAM344, enhance the function of these receptors in the presence of the endogenous agonist glutamate, offering a nuanced approach to therapeutic intervention.[5] BPAM344 emerged from a series of structural optimizations aimed at improving metabolic stability and potency over earlier benzothiadiazine 1,1-dioxide derivatives.[1][2] Its efficacy in preclinical models suggests favorable pharmacokinetic properties, including the ability to cross the blood-brain barrier (BBB).[2] This document synthesizes the current understanding of BPAM344's disposition in the body, with a focus on its entry and distribution within the CNS.

CNS Distribution

While direct quantitative data on the CNS distribution of BPAM344 is limited in the available literature, the chemical modifications leading to its development and the in vivo efficacy of related compounds suggest that it is designed for CNS penetration.[3] For instance, the related tricyclic thienyl analog, BPAM279, demonstrated efficacy as a cognitive enhancer in mice at a low oral dose of 1 mg/kg, which is indicative of effective gastrointestinal absorption and BBB penetration.[2] Similarly, the isostere of BPAM344, thiochroman (B1618051) 1,1-dioxide BPAM549, was also developed with the intention of enhancing CNS distribution.[3][6]

To definitively characterize the CNS distribution of BPAM344, a detailed pharmacokinetic study in a relevant animal model (e.g., Wistar rats) would be required. Such a study would aim to determine key parameters summarized in the table below.

Table 1: Key Parameters for CNS Distribution of BPAM344

Parameter	Description	Method of Determination
Brain-to-Plasma Ratio (Kp)	The ratio of the concentration of BPAM344 in the brain to its concentration in the plasma at steady state.	Measurement of BPAM344 concentrations in brain homogenate and plasma samples collected at multiple time points after administration, followed by calculation of the area under the curve (AUC) for both tissues. Kp = AUCbrain / AUCplasma.
Unbound Brain-to-Plasma Ratio (Kp,uu)	The ratio of the unbound concentration of BPAM344 in the brain interstitial fluid to the unbound concentration in the plasma. This is a more accurate measure of the extent of CNS penetration.	In addition to total concentrations, determination of the unbound fraction in both brain tissue and plasma using techniques like equilibrium dialysis. Kp,uu = (AUCbrain * fu,brain) / (AUCplasma * fu,plasma).
Regional Brain Distribution	The differential concentration of BPAM344 in various brain regions (e.g., hippocampus, cortex, cerebellum).	Quantitative whole-body autoradiography (QWBA) with radiolabeled BPAM344 or LC-MS/MS analysis of dissected brain regions.

Pharmacokinetics

The pharmacokinetic profile of a CNS drug candidate is critical to its therapeutic success, dictating its absorption, distribution, metabolism, and excretion (ADME). The structural modifications that led to BPAM344, specifically the introduction of a cyclopropyl (B3062369) group, were intended to improve its pharmacokinetic properties.[1][2] A comprehensive pharmacokinetic assessment would be necessary to fully characterize BPAM344.

Table 2: Key Pharmacokinetic Parameters for BPAM344

Parameter	Description	Method of Determination
Bioavailability (%F)	The fraction of an administered dose of unchanged drug that reaches the systemic circulation.	Comparison of the AUC following oral (PO) and intravenous (IV) administration. %F = (AUCPO / DosePO) / (AUCIV / DoseIV) * 100.
Half-life (t1/2)	The time required for the concentration of the drug in the body to be reduced by one-half.	Determined from the terminal slope of the plasma concentration-time curve after a single dose.
Clearance (CL)	The volume of plasma cleared of the drug per unit time.	For IV administration, CL = Dose / AUCIV.
Volume of Distribution (Vd)	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.	Vd = CL / λz, where λz is the terminal elimination rate constant.

Experimental Protocols

The following are detailed methodologies for key experiments required to elucidate the CNS distribution and pharmacokinetics of BPAM344, based on standard practices and protocols for similar small molecules.

In Vivo Pharmacokinetic Study in Wistar Rats

Objective: To determine the pharmacokinetic profile and bioavailability of BPAM344 following intravenous and oral administration.

Methodology:

• Animal Model: Adult male Wistar rats (n=3 per group).

• Formulation:

  • Intravenous (IV): BPAM344 dissolved in a vehicle such as a mixture of PEG 300, ethanol, and 0.9% NaCl (e.g., 40:10:50 v/v/v).

  • Oral (PO): BPAM344 suspended in a vehicle like 0.5% methylcellulose (B11928114) in water.

• Administration:

  • IV Group: A single bolus injection via the tail vein (e.g., 1 mg/kg).

  • PO Group: A single dose administered by oral gavage (e.g., 5 mg/kg).

• Sample Collection: Blood samples (approx. 0.2 mL) are collected from the jugular vein at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into tubes containing an anticoagulant (e.g., EDTA).

• Sample Processing: Plasma is separated by centrifugation and stored at -80°C until analysis.

• Bioanalysis: Plasma concentrations of BPAM344 are determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Pharmacokinetic Analysis: Plasma concentration-time data are analyzed using non-compartmental methods with software such as WinNonlin to calculate the parameters listed in Table 2.

Brain Tissue Distribution Study

Objective: To determine the brain-to-plasma concentration ratio of BPAM344.

Methodology:

• Animal Model and Dosing: A separate cohort of male Wistar rats is dosed with BPAM344 (either IV or PO).

• Tissue Collection: At selected time points, animals are euthanized, and trunk blood is collected. The brain is rapidly excised, rinsed with cold saline, blotted dry, and weighed.

• Sample Processing:

  • Plasma is prepared as described above.

  • The brain is homogenized in a suitable buffer (e.g., phosphate-buffered saline) to create a uniform brain homogenate.

• Bioanalysis: The concentrations of BPAM344 in plasma and brain homogenate are quantified by LC-MS/MS.

• Data Analysis: The brain-to-plasma ratio (Kp) is calculated at each time point. The AUC for brain and plasma concentration-time profiles are used to calculate the overall Kp.

Signaling Pathway and Mechanism of Action

BPAM344 exerts its effects by binding to an allosteric site on AMPA and kainate receptors.[1][7] X-ray crystallography studies have revealed that two molecules of BPAM344 bind at the dimer interface of the ligand-binding domain (LBD) of the receptor.[1][7] This binding stabilizes the LBD dimer in its active conformation, which in turn slows the rate of receptor desensitization and deactivation.[5][7] The result is an enhanced and prolonged ion flux in response to glutamate binding.

Diagram 1: BPAM344 Mechanism of Action

References

• 1. researchgate.net [researchgate.net]
• 2. Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. GluK2 kainate receptor subunit-selective, potentiating RNA aptamer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Review of BPAM344: A Positive Allosteric Modulator of Kainate Receptors for Neuroscience Research

Introduction: BPAM344 is a significant small-molecule compound identified as a positive allosteric modulator (PAM) of kainate receptors (KARs), a subtype of ionotropic glutamate (B1630785) receptors crucial for fast excitatory neurotransmission in the central nervous system.[1] KARs are implicated in various neurological and psychiatric disorders, making them a key target for therapeutic development.[2][3][4] BPAM344 has been shown to potentiate activity at GluK1, GluK2, and GluK3 receptor subunits, making it a valuable tool for studying the complex roles of these receptors in brain function and disease.[5][6] This document provides a comprehensive technical overview of the existing literature on BPAM344, focusing on its mechanism of action, quantitative data, and the experimental protocols used in its characterization.

Mechanism of Action

BPAM344 functions by binding to the ligand-binding domain (LBD) dimer interface of the kainate receptor.[2][3][7] Cryo-electron microscopy (cryo-EM) studies have revealed that two molecules of BPAM344 bind symmetrically at each LBD dimer interface.[3][7] This binding acts as an "adhesive," stabilizing the LBD dimer and preventing the conformational changes that lead to receptor desensitization.[2][7] By attenuating the desensitization kinetics, BPAM344 prolongs the receptor's response to the binding of an agonist like glutamate, thereby enhancing ion flow and amplifying the neurotransmitter's effect.[7][8] Interestingly, in the absence of an agonist or in the presence of a competitive antagonist like DNQX, BPAM344 has been shown to stabilize the GluK2 receptor in a closed, non-conducting state.[3][4][7][8]

The molecular mechanism of BPAM344's positive allosteric modulation provides a clear pathway for developing new therapeutic strategies targeting kainate receptors.[2][3][7]

Quantitative Data Summary

The following tables summarize the quantitative data reported for BPAM344 across various studies, detailing its potency and efficacy on different kainate receptor subunits.

Table 1: Potency (EC50) of BPAM344 on Kainate Receptor Subunits

Receptor Subunit	EC50 (µM)	Assay Condition	Source
GluK1	26.3	Potentiation of 100 µM kainate	[1][6]
GluK2	79	Potentiation of glutamate-evoked currents	[5]
GluK2	75.4	Potentiation of 100 µM kainate	[1][6]
GluK3	639	Potentiation of 100 µM kainate	[1][6]

Table 2: Efficacy of BPAM344 on Kainate and AMPA Receptor Subunits

Receptor Subunit	Fold Potentiation	BPAM344 Concentration (µM)	Agonist	Source
GluK1b	5-fold	100	Glutamate	[5]
GluK2a	21-fold	200	Glutamate	[5]
GluK2a	15-fold	100	Glutamate	[5]
GluK3a	59-fold	100	Glutamate	[5]
GluA1i (AMPA)	5-fold	100	Glutamate	[5]

Table 3: Effect of BPAM344 on GluK2a Receptor Kinetics

Kinetic Parameter	Control (Glutamate only)	With BPAM344	Source
Desensitization Time Constant	5.5 ms	775 ms	[5]
Deactivation Kinetics	-	Minor Effect	[5]

Key Experimental Protocols

The characterization of BPAM344 has utilized several key methodologies in neuroscience and structural biology.

1. Patch-Clamp Electrophysiology: This technique was employed to measure the functional effects of BPAM344 on glutamate-activated currents in HEK293 cells expressing specific kainate receptor subunits (e.g., rat GluK2).

• Cell Culture and Transfection: HEK293 cells are transiently transfected with plasmids encoding the desired kainate receptor subunit.

• Recording: Whole-cell patch-clamp recordings are performed at a holding potential (e.g., -60 mV).

• Ligand Application: A rapid solution exchange system is used to apply the agonist (e.g., 3 mM L-glutamate) with or without varying concentrations of BPAM344.

• Data Analysis: The resulting inward currents are recorded. Key parameters measured include peak current amplitude, desensitization rates (decay time constant), and steady-state current to determine the modulatory effect of BPAM344.[7]

2. Calcium-Sensitive Fluorescence-Based Assays: This high-throughput method was used to assess the activity of agonists, antagonists, and PAMs on stably transfected cell lines expressing GluK1, GluK2, or GluK3.[1][6]

• Cell Lines: Stable cell lines expressing individual KAR subunits are established.

• Assay Principle: The assay measures changes in intracellular calcium (Ca2+) influx upon receptor activation. A calcium-sensitive fluorescent dye is loaded into the cells.

• Procedure: Cells are exposed to an agonist (e.g., 100 µM kainate) in the presence of varying concentrations of BPAM344.

• Measurement: The resulting fluorescence, corresponding to Ca2+ influx, is measured to determine the concentration-response curves and calculate EC50 values for the modulator.[1][6][9] The assay can also be adapted to screen for antagonists by measuring the inhibition of an agonist-induced response.[6]

3. Cryo-Electron Microscopy (Cryo-EM): Cryo-EM was used to determine the high-resolution structure of the GluK2 kainate receptor in complex with BPAM344.[2][3][7]

• Sample Preparation: The purified GluK2 receptor protein is incubated with BPAM344 (and in some cases, other ligands like the antagonist DNQX).

• Vitrification: The complex is applied to an EM grid and rapidly frozen in liquid ethane (B1197151) to preserve its native structure.

• Data Collection: The frozen grids are imaged in a transmission electron microscope to collect a large dataset of particle images.

• Structure Determination: The images are processed using specialized software to reconstruct a three-dimensional model of the receptor-ligand complex, revealing the precise binding site and conformational state of the receptor.[2][7]

Visualizations

Below are diagrams illustrating the mechanism of action of BPAM344 and a typical experimental workflow.

Caption: Mechanism of BPAM344 on Kainate Receptor (KAR) activation and desensitization.

Caption: A simplified workflow for electrophysiological analysis of BPAM344's effect.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. sobolevskylab.org [sobolevskylab.org]
• 4. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. biorxiv.org [biorxiv.org]
• 7. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchprofiles.ku.dk [researchprofiles.ku.dk]

Protocols & Analytical Methods

Application Notes and Protocols: BPAM344 for In Vitro Slice Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPAM344 is a positive allosteric modulator (PAM) of kainate receptors (KARs), specifically targeting GluK1b, GluK2a, and GluK3a subunits.[1] As a PAM, BPAM344 enhances the function of these receptors in the presence of an agonist like glutamate (B1630785).[2][3] Its primary mechanism involves binding to the ligand-binding domain (LBD) dimer interface of the receptor, acting as an "adhesive" to prevent desensitization and stabilize the channel in a closed state in the absence of an agonist.[2][3] These characteristics make BPAM344 a valuable tool for investigating the physiological and pathophysiological roles of kainate receptors in the central nervous system and for the development of novel therapeutics for neurological and psychiatric disorders.[2][3]

These application notes provide a comprehensive overview of a proposed protocol for utilizing BPAM344 in in vitro slice electrophysiology experiments, based on its known effects on recombinant receptors.

Mechanism of Action

BPAM344 positively modulates kainate receptors by binding to the dimer interface of the ligand-binding domain.[2] Cryo-electron microscopy studies have shown that two molecules of BPAM344 bind per LBD dimer interface.[2] This binding event stabilizes the receptor in a conformation that is more sensitive to agonists and less prone to desensitization.[2][3] In the absence of an agonist, or in the presence of a competitive antagonist like DNQX, BPAM344 helps to keep the receptor in a closed, non-conducting state.[2][3] When an agonist such as glutamate is present, BPAM344's stabilizing effect on the LBD interface prevents the conformational changes that lead to rapid desensitization, thereby prolonging the ion channel opening and enhancing the overall current response.[2][3]

Signaling Pathway of BPAM344 on Kainate Receptors

Caption: Signaling pathway of BPAM344 on kainate receptors.

Quantitative Data

The following tables summarize the quantitative effects of BPAM344 on glutamate-evoked currents in HEK293 cells expressing specific kainate receptor subunits.

Table 1: Effect of BPAM344 on GluK2-mediated Currents

Parameter	Condition	Value
Current Potentiation	100 µM BPAM344	15-fold increase in peak current amplitude
200 µM BPAM344	21-fold increase in peak current amplitude
EC50 for Potentiation	79 µM
Desensitization Time Constant (τ)	Control (Glutamate alone)	5.5 ms
With BPAM344	775 ms

Data sourced from MedChemExpress and based on studies of GluK2a receptors.[1]

Table 2: Potentiation of Peak Current Amplitude by 100 µM BPAM344 on Various Receptors

Receptor Subunit	Fold Potentiation
GluK3a	59-fold
GluK2a	15-fold
GluK1b	5-fold
GluA1i (AMPA Receptor)	5-fold

Data sourced from MedChemExpress.[1]

Experimental Protocols

The following is a proposed protocol for applying BPAM344 in acute brain slice electrophysiology. This protocol is an adaptation based on standard slice electrophysiology techniques and the known properties of BPAM344 from studies on recombinant receptors.[4][5][6][7][8][9]

I. Acute Brain Slice Preparation

This protocol is based on the N-Methyl-D-glucamine (NMDG) protective recovery method, which enhances slice viability.[4][5][8]

Solutions:

• NMDG-HEPES aCSF (Slicing Solution): (in mM) 92 NMDG, 2.5 KCl, 1.25 NaH2PO4, 30 NaHCO3, 20 HEPES, 25 glucose, 2 thiourea, 5 Na-ascorbate, 3 Na-pyruvate, 0.5 CaCl2, and 10 MgSO4. pH 7.3–7.4 with HCl. Osmolality: 300-310 mOsm/kg.

• HEPES Holding aCSF: (in mM) 92 NaCl, 2.5 KCl, 1.25 NaH2PO4, 30 NaHCO3, 20 HEPES, 25 glucose, 2 thiourea, 5 Na-ascorbate, 3 Na-pyruvate, 2 CaCl2, and 2 MgSO4. pH 7.3–7.4 with NaOH. Osmolality: 300-310 mOsm/kg.

• Recording aCSF: (in mM) 124 NaCl, 2.5 KCl, 1.25 NaH2PO4, 24 NaHCO3, 12.5 glucose, 5 HEPES, 2 CaCl2, and 2 MgSO4. pH 7.3–7.4 with NaOH. Osmolality: 300-310 mOsm/kg.

• Intracellular Solution (Example for Whole-Cell Patch-Clamp): (in mM) 135 K-gluconate, 10 KCl, 10 HEPES, 0.2 EGTA, 4 Mg-ATP, 0.3 Na-GTP, and 10 phosphocreatine. pH 7.3 with KOH. Osmolality: 290-300 mOsm/kg.

Procedure:

• Anesthetize the animal and perform transcardial perfusion with ice-cold, carbogenated (95% O2 / 5% CO2) NMDG-HEPES aCSF.

• Rapidly dissect the brain and place it in the ice-cold NMDG-HEPES aCSF.

• Mount the brain on a vibratome and cut slices (e.g., 300 µm thickness) in the ice-cold, carbogenated NMDG-HEPES aCSF.

• Transfer slices to a recovery chamber containing carbogenated NMDG-HEPES aCSF at 32-34°C for 10-15 minutes.

• Transfer the slices to a holding chamber with carbogenated HEPES Holding aCSF at room temperature for at least 1 hour before recording.

II. Electrophysiological Recording

Equipment:

• Upright microscope with DIC optics.

• Patch-clamp amplifier and digitizer.

• Data acquisition and analysis software.

• Micromanipulators.

• Perfusion system.

Procedure:

• Transfer a single slice to the recording chamber and continuously perfuse with carbogenated Recording aCSF at a rate of 2-3 mL/min at 30-32°C.

• Visualize neurons in the desired brain region (e.g., hippocampus, cortex).

• Establish a whole-cell patch-clamp recording from a target neuron.

• Record baseline synaptic activity or agonist-evoked currents. For example, to evoke kainate receptor-mediated currents, a local puff application of glutamate or kainate can be used.

• Prepare a stock solution of BPAM344 in DMSO. Dilute to the final working concentration (e.g., 10-100 µM) in Recording aCSF. Note: The final DMSO concentration should be kept low (e.g., <0.1%) to avoid off-target effects.

• Bath-apply the BPAM344-containing Recording aCSF to the slice. Allow several minutes for the drug to equilibrate in the tissue.

• Repeat the stimulation protocol to record agonist-evoked currents in the presence of BPAM344.

• Wash out the BPAM344 by perfusing with standard Recording aCSF for 15-20 minutes and record the recovery of the response.

Experimental Workflow

Caption: Experimental workflow for in vitro slice electrophysiology with BPAM344.

Data Analysis

The recorded electrophysiological data can be analyzed to determine the effects of BPAM344 on various parameters of synaptic transmission and neuronal excitability.

• Analysis of Evoked Currents: Measure the peak amplitude, rise time, and decay time constant of agonist-evoked currents before, during, and after BPAM344 application.

• Analysis of Spontaneous Activity: Analyze changes in the frequency and amplitude of spontaneous excitatory postsynaptic currents (sEPSCs).

• Statistical Analysis: Use appropriate statistical tests (e.g., paired t-test, ANOVA) to determine the significance of the observed effects of BPAM344.

Conclusion

BPAM344 is a potent positive allosteric modulator of kainate receptors that can be a valuable pharmacological tool for in vitro slice electrophysiology studies. By enhancing kainate receptor-mediated currents and reducing desensitization, BPAM344 allows for a more detailed investigation of the roles of these receptors in synaptic plasticity, network oscillations, and neurological disease models. The provided protocols and data offer a foundation for researchers to design and execute experiments utilizing this compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. "Preparation of Acute Brain Slices Using an Optimized N-Methyl-D-glucam" by Jonathan T Ting, Brian R Lee et al. [digitalcommons.providence.org]
• 5. providence.elsevierpure.com [providence.elsevierpure.com]
• 6. Brain Slice Preparation (Theory) : Neurophysiology Virtual Lab (pilot) : Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 7. protocols.io [protocols.io]
• 8. Preparation of Acute Brain Slices Using an Optimized N-Methyl-D-glucamine Protective Recovery Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for BPAM344 in Primary Neuron Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPAM344 is a potent and selective positive allosteric modulator (PAM) of kainate receptors (KARs), a subtype of ionotropic glutamate (B1630785) receptors crucial for excitatory neurotransmission in the central nervous system. Specifically, BPAM344 targets KARs containing GluK1, GluK2, and GluK3 subunits. By binding to the dimer interface of the ligand-binding domain, BPAM344 stabilizes the receptor in an active conformation, thereby potentiating glutamate-evoked currents and reducing receptor desensitization.[1][2][3] This modulation of KAR activity presents a promising avenue for investigating neuronal function and developing novel therapeutics for neurological and psychiatric disorders.[2][4]

These application notes provide detailed protocols for the use of BPAM344 in primary neuron cultures, a key in vitro model for studying neuronal physiology and pharmacology. The included methodologies cover primary neuron culture establishment, assessment of BPAM344's effects on neuronal viability in excitotoxicity models, and analysis of its impact on synaptic function.

Data Presentation

Table 1: In Vitro Efficacy of BPAM344

Parameter	Cell Type	Subunit(s)	Value	Description	Reference
EC₅₀	Rat Embryonic Cortical Neurons	Endogenous	0.9 µM	Potentiation of AMPA-induced membrane depolarization	MedChemExpress
EC₅₀	HEK293	GluK2a	79 µM	Potentiation of glutamate-evoked currents	MedChemExpress
Fold Potentiation	HEK293	GluK1b	5-fold	Potentiation of peak current amplitude (at 100 µM BPAM344)	MedChemExpress
Fold Potentiation	HEK293	GluK2a	15-fold	Potentiation of peak current amplitude (at 100 µM BPAM344)	MedChemExpress
Fold Potentiation	HEK293	GluK3a	59-fold	Potentiation of peak current amplitude (at 100 µM BPAM344)	MedChemExpress

Signaling Pathway

BPAM344 acts by binding to the ligand-binding domain (LBD) dimer interface of the kainate receptor. This binding stabilizes the LBD dimer, preventing the conformational changes that lead to receptor desensitization in the continued presence of glutamate. The stabilized, active receptor allows for prolonged ion flux (primarily Na⁺ and Ca²⁺) into the neuron upon glutamate binding, thereby potentiating the neuronal response.

Mechanism of BPAM344 action on kainate receptors.

Experimental Protocols

Protocol 1: Primary Cortical Neuron Culture

This protocol describes the isolation and culture of primary cortical neurons from embryonic day 18 (E18) rats.

Materials:

• E18 rat embryos

• Hibernate-E medium (supplemented with 2% B-27 Plus)

• Papain (2 mg/mL in Hibernate-E without Ca²⁺)

• Neurobasal Plus Medium (supplemented with B-27 Plus Supplement, GlutaMAX, and Penicillin-Streptomycin)

• Poly-D-lysine (50 µg/mL in sterile water)

• Culture plates or coverslips

Procedure:

• Coating Culture Vessels:

  • Coat culture surfaces with Poly-D-lysine solution (150 µL/cm²).

  • Incubate at room temperature for at least 1 hour.

  • Aspirate the solution, rinse three times with sterile distilled water, and allow to dry completely in a laminar flow hood.

• Neuron Isolation:

  • Dissect cerebral cortices from E18 rat embryos in ice-cold Hibernate-E medium.

  • Remove meninges and collect the tissue.

  • Enzymatically digest the tissue with papain solution for 30 minutes at 30°C with gentle shaking every 5 minutes.

  • Stop digestion by adding complete Hibernate-E medium and centrifuge at 150 x g for 5 minutes.

  • Gently triturate the cell pellet in complete Neurobasal Plus medium to obtain a single-cell suspension.

• Cell Plating and Maintenance:

  • Determine cell density and viability using a hemocytometer and trypan blue exclusion.

  • Plate neurons at a density of 1 x 10⁵ cells/cm² in complete Neurobasal Plus medium.

  • Incubate at 37°C in a humidified atmosphere of 5% CO₂.

  • Perform a half-medium change every 3-4 days. Cultures are typically ready for experiments between 10-14 days in vitro (DIV).

Protocol 2: Neuroprotection Assay Against Kainate-Induced Excitotoxicity

This protocol assesses the protective effect of BPAM344 against neuronal death induced by kainate.

Materials:

• Mature primary cortical neuron cultures (DIV 10-14)

• BPAM344 stock solution (in DMSO)

• Kainic acid (KA)

• Cell viability assay kit (e.g., MTT, LDH, or Calcein-AM/Propidium Iodide)

• Plate reader or fluorescence microscope

Procedure:

• Pre-treatment:

  • Prepare serial dilutions of BPAM344 in culture medium. A starting concentration range of 0.1 µM to 10 µM is recommended.

  • Replace the culture medium with the BPAM344-containing medium or a vehicle control (DMSO concentration should be consistent across all wells, typically <0.1%).

  • Incubate for 1-2 hours at 37°C.

• Excitotoxic Insult:

  • Add kainic acid to each well to a final concentration of 100 µM. Include a control group without KA.

  • Incubate for 24 hours at 37°C.

• Assessment of Neuronal Viability:

  • After the incubation period, measure cell viability using a preferred assay according to the manufacturer's instructions.

  • For live/dead imaging, incubate with Calcein-AM and Propidium Iodide and visualize under a fluorescence microscope.

  • Quantify the results and normalize to the vehicle-treated, no-KA control group.

Protocol 3: Analysis of Synaptic Protein Expression

This protocol details a method to assess changes in synaptic protein levels following BPAM344 treatment using immunocytochemistry.

Materials:

• Mature primary neuron cultures on coverslips (DIV 14-21)

• BPAM344

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (0.25% Triton X-100 in PBS)

• Blocking buffer (5% goat serum in PBS)

• Primary antibodies (e.g., anti-PSD-95, anti-Synapsin I)

• Fluorescently-labeled secondary antibodies

• DAPI

• Fluorescence microscope

Procedure:

• Treatment:

  • Treat cultures with the desired concentration of BPAM344 (e.g., 1 µM) or vehicle for 24-48 hours.

• Fixation and Staining:

  • Fix the neurons with 4% PFA for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize with 0.25% Triton X-100 for 10 minutes.

  • Wash three times with PBS.

  • Block with 5% goat serum for 1 hour.

  • Incubate with primary antibodies diluted in blocking buffer overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with fluorescently-labeled secondary antibodies and DAPI for 1-2 hours at room temperature in the dark.

  • Wash three times with PBS and mount coverslips on slides.

• Imaging and Analysis:

  • Acquire images using a fluorescence microscope.

  • Quantify the intensity and density of synaptic puncta using imaging software (e.g., ImageJ).

General experimental workflow for using BPAM344.

Concluding Remarks

The provided protocols offer a framework for researchers to investigate the effects of BPAM344 in primary neuron cultures. Given its mechanism of action, BPAM344 is a valuable tool for studying the role of kainate receptors in neuronal health and disease. The starting concentrations and incubation times suggested in these protocols may require optimization depending on the specific neuronal type and experimental endpoint. Careful dose-response studies are recommended to determine the optimal working concentration for each specific application.

References

• 1. mdpi.com [mdpi.com]
• 2. The positive allosteric modulator BPAM344 and L-glutamate introduce an active-like structure of the ligand-binding domain of GluK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for BPAM344 in Calcium Imaging Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPAM344 is a positive allosteric modulator (PAM) of kainate receptors (KARs), a subtype of ionotropic glutamate (B1630785) receptors crucial for synaptic transmission in the central nervous system.[1][2][3] These receptors are implicated in a variety of neurological and psychiatric disorders, making them important therapeutic targets.[3] BPAM344 potentiates the activity of KARs, specifically the GluK1b, GluK2a, and GluK3a subunits, by reducing receptor desensitization in response to agonists like glutamate and kainate.[2] This property makes BPAM344 an invaluable tool for studying KAR function, particularly in calcium imaging assays where it enhances the signal window for detecting receptor activation.

Calcium imaging is a widely used technique to monitor intracellular calcium dynamics, which are a proxy for neuronal activity and ion channel function.[4] The use of fluorescent calcium indicators, such as Fluo-4 AM, allows for the visualization of calcium influx through ion channels like KARs.[5] However, the rapid desensitization of KARs can limit the detection of calcium signals. BPAM344 addresses this challenge by stabilizing the active state of the receptor, leading to a more sustained and detectable calcium influx.[1][6]

These application notes provide detailed protocols for utilizing BPAM344 in calcium imaging assays with cultured cells expressing KARs, such as HEK293 cells.

Mechanism of Action

BPAM344 acts as a positive allosteric modulator by binding to the ligand-binding domain (LBD) dimer interface of the kainate receptor.[1][5] This binding stabilizes the LBD dimer in a conformation that prevents the receptor from rapidly desensitizing in the continued presence of an agonist.[1][6] By preventing desensitization, BPAM344 prolongs the open state of the ion channel, leading to an increased and sustained influx of calcium ions upon agonist stimulation. This enhanced calcium signal is readily detectable using fluorescent calcium indicators.

Quantitative Data

The potency of BPAM344 varies across different kainate receptor subtypes. The following table summarizes the half-maximal effective concentrations (EC50) of BPAM344 for potentiating the response to the agonist kainate.

Kainate Receptor Subtype	EC50 of BPAM344 (µM)	Reference
GluK1	26.3	[7][8]
GluK2	75.4 - 79	[2][7][8]
GluK3	639	[7][8]

Signaling Pathway

The following diagram illustrates the signaling pathway of kainate receptor activation and the role of BPAM344.

Caption: Kainate receptor signaling pathway enhanced by BPAM344.

Experimental Protocols

This section provides a detailed protocol for a calcium imaging assay using BPAM344 in HEK293 cells transiently transfected with a kainate receptor subunit of interest.

Materials

• HEK293 cells

• Kainate receptor expression plasmid (e.g., pCMV-GluK2)

• Transfection reagent (e.g., Lipofectamine 3000)

• Culture medium: Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Poly-D-lysine coated 96-well black-walled, clear-bottom plates

• BPAM344 stock solution (10 mM in DMSO)

• Kainate receptor agonist stock solution (e.g., 10 mM Glutamate in water)

• Fluo-4 AM (1 mM in DMSO)

• Pluronic F-127 (20% w/v in DMSO)

• Probenecid (250 mM in 1x HBSS or water)

• Assay Buffer: Hank's Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4

Experimental Workflow Diagram

Caption: Workflow for a BPAM344-enhanced calcium imaging assay.

Step-by-Step Protocol

Day 1: Cell Seeding and Transfection

• Seed HEK293 cells in a 96-well black-walled, clear-bottom plate coated with poly-D-lysine at a density that will result in 80-90% confluency on the day of the assay.

• After 24 hours, transfect the cells with the desired kainate receptor plasmid according to the transfection reagent manufacturer's protocol.

• Incubate the cells for 24-48 hours post-transfection to allow for receptor expression.

Day 2/3: Calcium Imaging Assay

• Prepare Fluo-4 AM Loading Solution:

  • For 10 mL of loading solution, mix 10 µL of 1 mM Fluo-4 AM stock, 10 µL of 20% Pluronic F-127, and 40 µL of 250 mM Probenecid into 10 mL of Assay Buffer.

  • Vortex briefly to ensure complete mixing. The final concentration of Fluo-4 AM will be approximately 1 µM.

• Dye Loading:

  • Aspirate the culture medium from the cells.

  • Gently wash the cells once with 100 µL of Assay Buffer.

  • Add 50 µL of the Fluo-4 AM Loading Solution to each well.

  • Incubate the plate at 37°C for 30-45 minutes, or at room temperature for 60 minutes, protected from light.

• Cell Washing:

  • Gently aspirate the dye loading solution.

  • Wash the cells twice with 100 µL of Assay Buffer per well, being careful not to dislodge the cells.

  • After the final wash, leave 50 µL of Assay Buffer in each well.

• BPAM344 Incubation:

  • Prepare a 2X working solution of BPAM344 in Assay Buffer. The final concentration should be optimized for the specific kainate receptor subtype being studied. A starting concentration of 10-100 µM is recommended.

  • Add 50 µL of the 2X BPAM344 working solution to the appropriate wells. For control wells, add 50 µL of Assay Buffer with the corresponding DMSO concentration.

  • Incubate the plate at room temperature for 10-15 minutes, protected from light.

• Agonist Addition and Fluorescence Measurement:

  • Prepare a 3X working solution of the kainate receptor agonist (e.g., glutamate) in Assay Buffer.

  • Set up the fluorescence plate reader (e.g., FlexStation 3) to measure fluorescence at an excitation of ~494 nm and an emission of ~516 nm.

  • Establish a stable baseline reading for 10-20 seconds.

  • Add 50 µL of the 3X agonist solution to each well.

  • Immediately begin kinetic measurement of fluorescence for 2-5 minutes.

Data Analysis

• The change in fluorescence is typically expressed as the ratio of fluorescence (F) to the initial baseline fluorescence (F0), or as (F - F0) / F0.

• Plot the fluorescence response over time to visualize the calcium influx.

• Compare the peak fluorescence and the area under the curve for wells with and without BPAM344 to quantify the potentiating effect.

• To determine the EC50 of an agonist in the presence of BPAM344, perform a dose-response curve with varying concentrations of the agonist while keeping the BPAM344 concentration constant.

Troubleshooting

• Low Signal:

  • Ensure efficient transfection and receptor expression.

  • Optimize the concentration of Fluo-4 AM and the loading time.

  • Increase the concentration of BPAM344 or the agonist.

• High Background Fluorescence:

  • Ensure thorough washing after dye loading.

  • Use phenol (B47542) red-free medium and buffer.

  • Check for autofluorescence of compounds.

• Cell Detachment:

  • Ensure proper coating of the plates with poly-D-lysine.

  • Be gentle during washing steps.

By following these guidelines and protocols, researchers can effectively utilize BPAM344 to enhance and investigate the function of kainate receptors in calcium imaging assays, facilitating the discovery and characterization of novel therapeutics for neurological disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. Large library docking identifies positive allosteric modulators of the calcium-sensing receptor [escholarship.org]
• 4. bu.edu [bu.edu]
• 5. apexbt.com [apexbt.com]
• 6. brainvta.tech [brainvta.tech]
• 7. Fractional calcium currents through recombinant GluR channels of the NMDA, AMPA and kainate receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. HEK Cells in Calcium Imaging and Ion Channel Activity Studies [cytion.com]

Application Notes and Protocols: Preparation of BPAM344 Stock Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPAM344 is a potent positive allosteric modulator (PAM) of kainate receptors (KARs), a subtype of ionotropic glutamate (B1630785) receptors crucial for controlling synaptic transmission in the central nervous system.[1][2][3] Specifically, BPAM344 targets the KAR subunits GluK1b, GluK2a, and GluK3a.[1][4] Its mechanism of action involves binding to the ligand-binding domain (LBD) dimer interface, which stabilizes the receptor in a closed state in the absence of an agonist and prevents desensitization upon agonist binding, thereby potentiating glutamate-evoked currents.[2][3] This potentiation of KAR function makes BPAM344 a valuable tool for investigating the physiological and pathophysiological roles of these receptors and for the development of novel therapeutics for neurological and psychiatric disorders.[2][5][6]

These application notes provide detailed protocols for the preparation of BPAM344 stock solutions for both in vitro and in vivo experimental paradigms.

Chemical and Physical Properties

A summary of the key chemical and physical properties of BPAM344 is presented in the table below.

Property	Value	Reference
Molecular Formula	C10H11FN2O2S	[1][4][7][8]
Molecular Weight	242.27 g/mol	[1][7][8]
CAS Number	1204572-55-3	[1][4][7]
Appearance	White to off-white solid	[1]
Purity	>98% (by HPLC)	[7]

Experimental Protocols

Preparation of High-Concentration Stock Solution in DMSO

For most in vitro applications, a high-concentration stock solution in dimethyl sulfoxide (B87167) (DMSO) is recommended.

Materials:

• BPAM344 powder

• Anhydrous or newly opened DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Ultrasonic bath

Protocol:

• Weigh the desired amount of BPAM344 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve the desired concentration. BPAM344 is soluble in DMSO up to 250 mg/mL (1031.91 mM).[1]

• Vortex the solution thoroughly to facilitate dissolution.

• If precipitation is observed, use an ultrasonic bath to aid dissolution.[1] Note that hygroscopic DMSO can significantly impact solubility; therefore, using newly opened DMSO is crucial.[1]

• Once fully dissolved, the stock solution can be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles.

Preparation of Aqueous Working Solutions for In Vivo Studies

Direct dilution of the DMSO stock solution into aqueous buffers may cause precipitation of BPAM344. Therefore, the use of co-solvents is necessary for preparing working solutions for in vivo experiments. Below are three validated protocols.

Materials:

• BPAM344 high-concentration stock solution in DMSO (e.g., 20.8 mg/mL)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Saline (0.9% NaCl)

• 20% (w/v) Sulfobutylether-β-cyclodextrin (SBE-β-CD) in Saline

• Corn Oil

• Sterile tubes

• Vortex mixer

Protocol 1: PEG300, Tween-80, and Saline Formulation [1]

This protocol yields a clear solution with a BPAM344 concentration of at least 2.08 mg/mL.

• Start with a 20.8 mg/mL stock solution of BPAM344 in DMSO.

• In a sterile tube, add 100 µL of the BPAM344 DMSO stock solution.

• Add 400 µL of PEG300 and mix thoroughly by vortexing.

• Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

• Add 450 µL of Saline to bring the total volume to 1 mL. Mix thoroughly.

• The final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Protocol 2: SBE-β-CD in Saline Formulation [1]

This protocol also yields a clear solution with a BPAM344 concentration of at least 2.08 mg/mL.

• Start with a 20.8 mg/mL stock solution of BPAM344 in DMSO.

• In a sterile tube, add 100 µL of the BPAM344 DMSO stock solution.

• Add 900 µL of 20% SBE-β-CD in Saline.

• Mix thoroughly by vortexing until a clear solution is obtained.

• The final solvent composition will be 10% DMSO and 90% (20% SBE-β-CD in Saline).

Protocol 3: Corn Oil Formulation [1]

This protocol provides a solution with a BPAM344 concentration of at least 2.08 mg/mL for administration in a lipid-based vehicle.

• Start with a 20.8 mg/mL stock solution of BPAM344 in DMSO.

• In a sterile tube, add 100 µL of the BPAM344 DMSO stock solution.

• Add 900 µL of Corn Oil.

• Mix thoroughly by vortexing until a clear solution is formed.

• The final solvent composition will be 10% DMSO and 90% Corn Oil.

Note: For in vivo experiments, it is recommended to prepare fresh working solutions daily.[1] If precipitation or phase separation occurs during preparation, gentle heating and/or sonication can be used to aid dissolution.[1]

Storage and Stability

Proper storage of BPAM344 stock solutions is critical to maintain their stability and efficacy.

Solution Type	Storage Temperature	Storage Duration	Special Conditions	Reference
Solid Powder	4°C	Short term	Protect from light	[1]
Solid Powder	-20°C	Long term (months to years)	Desiccated	[7][8]
DMSO Stock Solution	-80°C	Up to 6 months	Protect from light	[1]
DMSO Stock Solution	-20°C	Up to 1 month	Protect from light	[1]

Mechanism of Action and Receptor Potentiation

BPAM344 positively modulates KARs by potentiating glutamate-evoked currents and markedly decreasing desensitization kinetics.[1][8][9] The table below summarizes the potentiation effects of BPAM344 on various KAR subunits.

Receptor Subunit	Potentiation of Peak Current Amplitude (at 100 µM BPAM344)	EC50	Reference
GluK1b	5-fold	Not specified	[1][9]
GluK2a	15-fold (21-fold at 200 µM)	79 µM	[1][8][9]
GluK3a	59-fold	Not specified	[1][9]
GluA1i (AMPA)	5-fold	Not specified	[1]

Visualizations

Experimental Workflow for In Vivo Solution Preparation

Caption: Workflow for preparing BPAM344 solutions.

Signaling Pathway: BPAM344 Mechanism of Action

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BPAM344 - Immunomart [immunomart.com]
• 5. sobolevskylab.org [sobolevskylab.org]
• 6. The positive allosteric modulator BPAM344 and L-glutamate introduce an active-like structure of the ligand-binding domain of GluK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BPAM344 Supplier | CAS 1204572-55-3 | AOBIOUS [aobious.com]
• 8. medkoo.com [medkoo.com]
• 9. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for BPAM344 in Cryo-EM Studies of Kainate Receptors

Audience: Researchers, scientists, and drug development professionals.

Introduction

Kainate receptors (KARs) are a subtype of ionotropic glutamate (B1630785) receptors crucial for regulating synaptic transmission in the central nervous system. Their involvement in various neurological and psychiatric disorders makes them a significant target for therapeutic drug development. BPAM344 is a positive allosteric modulator (PAM) that has been instrumental in the structural and functional characterization of KARs, particularly the GluK2 subtype, through cryogenic electron microscopy (cryo-EM). This document provides detailed application notes and protocols for utilizing BPAM344 in cryo-EM studies of kainate receptors.

BPAM344 acts as a molecular "adhesive" at the ligand-binding domain (LBD) dimer interface of the receptor.[1][2] This stabilization prevents the receptor from undergoing desensitization, a process where the channel closes despite the continued presence of an agonist.[1][2] Cryo-EM studies have revealed that two molecules of BPAM344 bind per LBD dimer interface.[1][2][3] In the absence of an agonist, or in the presence of a competitive antagonist like DNQX, BPAM344 stabilizes the closed, non-conducting state of the GluK2 receptor.[1][2][3] These structural insights provide a roadmap for the rational design of novel therapeutics targeting KARs.[1][2]

Quantitative Data

The following tables summarize the key quantitative data regarding the effects of BPAM344 on various kainate receptor subtypes.

Table 1: Potency of BPAM344 at Kainate Receptor Subtypes

Receptor Subtype	EC50 (µM)	Condition	Reference
GluK1	26.3	In the presence of 100 µM kainate	[4][5]
GluK2a	79	[6][7]
GluK2	75.4	In the presence of 100 µM kainate	[4][5]
GluK3	639	In the presence of 100 µM kainate	[4][5]

Table 2: Functional Effects of BPAM344 on GluK2a Receptors

Parameter	Condition	Value	Reference
Potentiation of glutamate-evoked currents	200 µM BPAM344	21-fold increase	[6][7][8]
Desensitization kinetics (time constant)	In the absence of BPAM344	5.5 ms	[6][7]
Desensitization kinetics (time constant)	In the presence of BPAM344	775 ms	[6][7]

Table 3: Potentiation of Peak Current Amplitude by 100 µM BPAM344

Receptor Subtype	Fold Potentiation	Reference
GluK1b	5-fold	[6][7][8]
GluK2a	15-fold	[6][7][8]
GluK3a	59-fold	[6][7][8]
GluA1i (AMPA receptor)	5-fold	[6][7][8]

Experimental Protocols

The following protocols are generalized from methodologies reported in cryo-EM studies of kainate receptors in complex with BPAM344.

Protocol 1: Kainate Receptor Expression and Purification for Cryo-EM

• Construct Design: Utilize a rat GluK2 construct with modifications to enhance stability for structural studies. This may include RNA editing (e.g., I to V at position 567) and mutations to remove potentially interfering cysteines (e.g., C576V, C595S). A C-terminal affinity tag (e.g., Twin-Strep-tag) should be included for purification.[9]

• Cell Culture and Transfection: Culture HEK293 cells (or a similar expression system) in appropriate media. Transiently transfect the cells with the GluK2 expression construct.

• Cell Lysis and Membrane Preparation: Harvest cells 48-72 hours post-transfection. Lyse the cells and isolate the membrane fraction by ultracentrifugation.

• Solubilization: Solubilize the membrane fraction using a suitable detergent (e.g., lauryl maltose (B56501) neopentyl glycol (LMNG) supplemented with cholesteryl hemisuccinate (CHS)).

• Affinity Chromatography: Purify the solubilized receptor using an affinity column corresponding to the tag on the construct (e.g., Strep-Tactin resin).

• Size-Exclusion Chromatography: Further purify the receptor and exchange the detergent using a size-exclusion chromatography column.

Protocol 2: Cryo-EM Sample Preparation (GluK2-BPAM344 Complex)

• Complex Formation: Incubate the purified GluK2 receptor with a final concentration of 1 mM BPAM344. If studying the complex in the presence of other ligands, such as an antagonist, add the respective ligand (e.g., 1 mM DNQX).

• Grid Preparation: Apply 3-4 µL of the protein-ligand complex solution to a glow-discharged cryo-EM grid (e.g., Quantifoil R1.2/1.3 300-mesh gold grids).

• Vitrification: Plunge-freeze the grid in liquid ethane (B1197151) using a vitrification robot (e.g., a Vitrobot Mark IV). Set the blotting time, humidity, and temperature to achieve a thin, even layer of vitreous ice.

Protocol 3: Cryo-EM Data Collection and Processing

• Data Collection:

  • Screen the vitrified grids for areas with optimal ice thickness and particle distribution using a transmission electron microscope (e.g., a Titan Krios) operating at 300 kV.

  • Collect a large dataset of movie micrographs (e.g., 26,201 images for the GluK2-BPAM344 complex[1]) using an automated data collection software. Utilize a direct electron detector for high-resolution imaging.

• Data Processing:

  • Motion Correction: Correct for beam-induced motion in the raw movie frames.

  • CTF Estimation: Estimate the contrast transfer function (CTF) parameters for each micrograph using software like GCTF.[1]

  • Particle Picking: Automatically pick particles from the corrected micrographs.

  • 2D Classification: Perform several rounds of 2D classification to remove poor particles and ice contaminants.

  • Ab-initio 3D Reconstruction: Generate an initial 3D model from the selected 2D class averages.

  • 3D Classification and Refinement: Perform multiple rounds of 3D classification and refinement to obtain a high-resolution 3D reconstruction of the GluK2-BPAM344 complex. Software such as Relion or CryoSPARC can be used for this purpose.[1]

  • Model Building and Validation: Build an atomic model into the final cryo-EM density map and validate the structure.

Visualizations

Signaling Pathway of Kainate Receptor Modulation

Caption: Mechanism of BPAM344 positive allosteric modulation of kainate receptors.

Experimental Workflow for Cryo-EM Analysis

Caption: A generalized workflow for the cryo-EM study of kainate receptors with BPAM344.

Logical Relationship of BPAM344 Action

References

• 1. researchgate.net [researchgate.net]
• 2. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sobolevskylab.org [sobolevskylab.org]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. BPAM344 | GluK2 PAM | Probechem Biochemicals [probechem.com]
• 9. Structural dynamics of GluK2 kainate receptors in apo and partial agonist bound states - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electrophysiological Recording with BPAM344

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPAM344 is a positive allosteric modulator (PAM) of kainate receptors (KARs), a subtype of ionotropic glutamate (B1630785) receptors crucial for controlling synaptic transmission in the central nervous system.[1][2] As a member of the benzothiadiazine family, BPAM344 enhances the activity of KARs, making it a valuable tool for studying their physiological roles and a potential lead compound for therapeutic development in neurological and psychiatric disorders.[1][3] These application notes provide detailed protocols for the electrophysiological characterization of BPAM344's effects on KARs, along with a summary of its known quantitative effects and mechanism of action.

Mechanism of Action

BPAM344 potentiates glutamate-evoked currents by binding to the ligand-binding domain (LBD) dimer interface of KAR subunits GluK1, GluK2, and GluK3.[3][4][5] This binding stabilizes the LBD dimer, acting as an "adhesive" that prevents the receptor from entering a desensitized state upon agonist binding.[1][6] By preventing desensitization, BPAM344 prolongs the open state of the ion channel in the presence of an agonist like glutamate, leading to a significant increase in current amplitude.[3][4] Cryo-electron microscopy studies have revealed that two molecules of BPAM344 bind symmetrically to each LBD dimer interface.[1] In the absence of an agonist, BPAM344 can stabilize the closed state of the receptor.[1][2]

References

• 1. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. BPAM344 | Ligand page | IUPHAR/BPS Guide to MALARIA PHARMACOLOGY [guidetomalariapharmacology.org]
• 6. researchgate.net [researchgate.net]

Application Notes: BPAM344 for Fluorescence-Based Kainate Receptor Assays

Introduction

BPAM344 is a positive allosteric modulator (PAM) of kainate receptors (KARs), a subtype of ionotropic glutamate (B1630785) receptors crucial for fast excitatory neurotransmission in the central nervous system.[1][2] Kainate receptors are implicated in various neurological and psychiatric disorders, making them important drug targets.[3] BPAM344 potentiates agonist-evoked currents by binding to the ligand-binding domain dimer interface, stabilizing the open state of the ion channel and reducing desensitization.[4][5] This property makes BPAM344 an invaluable tool for studying KAR pharmacology and for the development of high-throughput screening assays. These application notes provide detailed protocols for the use of BPAM344 in fluorescence-based assays to characterize kainate receptor agonists, antagonists, and other modulators.

Mechanism of Action

Kainate receptors are ligand-gated ion channels that, upon binding to an agonist like glutamate, undergo a conformational change leading to channel opening and ion influx.[3] However, they also exhibit rapid desensitization, where the channel closes despite the continued presence of the agonist. BPAM344 acts as a molecular "adhesive" at the interface between the ligand-binding domain dimers, preventing the conformational changes that lead to desensitization.[3][4] This results in a sustained and potentiated receptor response, which is essential for developing robust fluorescence-based assays, particularly those measuring calcium influx.[1]

Applications

• High-Throughput Screening (HTS): BPAM344 can be used to develop robust HTS assays for identifying novel KAR agonists, antagonists, and modulators.[1]

• Pharmacological Characterization: It facilitates the determination of potency and efficacy of known and novel KAR ligands.[1]

• Structure-Function Studies: BPAM344 is a valuable tool for investigating the molecular determinants of KAR gating and modulation.[6][7]

Data Presentation

Table 1: Potency of BPAM344 at Homomeric Kainate Receptors

Kainate Receptor Subtype	Agonist (Concentration)	BPAM344 EC₅₀ (µM)	Reference
GluK1	Kainate (100 µM)	26.3	[1]
GluK2	Kainate (100 µM)	75.4	[1]
GluK2a	Glutamate	79	[2][8]

Table 2: Effect of BPAM344 on Kainate Receptor Agonist-Evoked Responses

Receptor Subtype	Agonist	BPAM344 Concentration (µM)	Potentiation of Peak Current Amplitude (-fold)	Reference
GluK1b	Glutamate	100	5	[2][8]
GluK2a	Glutamate	100	15	[2][8]
GluK2a	Glutamate	200	21	[2][8]
GluK3a	Glutamate	100	59	[2][8]

Signaling Pathways and Experimental Workflow

Fig 1. Kainate receptor signaling pathway with BPAM344 modulation.

Fig 2. General experimental workflow for a fluorescence-based kainate receptor assay.

Experimental Protocols

Protocol 1: Calcium Influx Assay for Characterizing Agonists

This protocol describes a method for determining the potency of an agonist at a specific kainate receptor subtype using a calcium-sensitive fluorescence-based assay potentiated by BPAM344.

Materials:

• HEK293 cells stably or transiently expressing the kainate receptor of interest (e.g., GluK1, GluK2, or GluK3)

• Cell culture medium (e.g., DMEM supplemented with 10% FBS, penicillin/streptomycin)

• Poly-D-lysine coated 96-well black-walled, clear-bottom plates

• Assay Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4)

• Fluo-4 AM or other suitable calcium-sensitive dye

• Pluronic F-127

• Probenecid (B1678239) (optional, to prevent dye leakage)

• BPAM344 stock solution (in DMSO)

• Agonist stock solution (in water or appropriate solvent)

• Fluorescent Imaging Plate Reader (FLIPR) or equivalent

Procedure:

• Cell Seeding:

  • One day prior to the assay, seed the HEK293 cells expressing the target kainate receptor into 96-well plates at a density that will result in a confluent monolayer on the day of the experiment.

  • Incubate the plates overnight at 37°C in a humidified 5% CO₂ incubator.

• Dye Loading:

  • Prepare a dye loading solution containing Fluo-4 AM (e.g., 2 µM), Pluronic F-127 (e.g., 0.02%), and probenecid (e.g., 2.5 mM) in Assay Buffer.

  • Aspirate the cell culture medium from the wells and wash once with Assay Buffer.

  • Add the dye loading solution to each well and incubate for 1 hour at 37°C.

• Compound Preparation:

  • Prepare serial dilutions of the agonist in Assay Buffer.

  • Prepare a working solution of BPAM344 in Assay Buffer at a concentration known to potentiate the receptor response (e.g., 10-100 µM).[1][2]

• Assay Protocol:

  • After incubation, wash the cells with Assay Buffer to remove excess dye.

  • Add the BPAM344 working solution to the wells and incubate for a short period (e.g., 5-10 minutes) at room temperature.

  • Place the plate in the FLIPR instrument.

  • Initiate fluorescence reading and establish a stable baseline.

  • Add the agonist dilutions to the wells and continue to monitor the fluorescence signal over time.

• Data Analysis:

  • Determine the peak fluorescence response for each agonist concentration.

  • Normalize the data to the maximum response.

  • Plot the normalized response versus the log of the agonist concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀.

Protocol 2: Antagonist Screening Assay

This protocol outlines a method for screening for antagonists of a specific kainate receptor subtype.

Procedure:

• Follow steps 1 and 2 from Protocol 1 for cell seeding and dye loading.

• Compound Preparation:

  • Prepare serial dilutions of the antagonist test compounds in Assay Buffer.

  • Prepare a working solution of BPAM344 in Assay Buffer.

  • Prepare a working solution of a known agonist at a concentration that gives a submaximal response (e.g., EC₂₀ or EC₅₀) in the presence of BPAM344.

• Assay Protocol:

  • Wash the cells as described in Protocol 1.

  • Add the antagonist dilutions to the wells and incubate for a defined period (e.g., 15-30 minutes).

  • Place the plate in the FLIPR instrument.

  • Initiate fluorescence reading and establish a stable baseline.

  • Add the agonist and BPAM344 mixture to the wells and monitor the fluorescence signal.

• Data Analysis:

  • Determine the peak fluorescence response for each antagonist concentration.

  • Normalize the data to the response in the absence of the antagonist.

  • Plot the normalized response versus the log of the antagonist concentration and fit the data to determine the IC₅₀.

Logical Relationships

Fig 3. Logical relationship of BPAM344's effect on kainate receptor signaling in a fluorescence assay.

References

• 1. biorxiv.org [biorxiv.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Kainate receptor channel opening and gating mechanism (Journal Article) | OSTI.GOV [osti.gov]
• 6. The positive allosteric modulator BPAM344 and L-glutamate introduce an active-like structure of the ligand-binding domain of GluK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 8. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Agonist Pairing with BPAM344 to Achieve Maximal Kainate Receptor Activation

Audience: Researchers, scientists, and drug development professionals.

Introduction

BPAM344 is a positive allosteric modulator (PAM) of kainate receptors (KARs), a subtype of ionotropic glutamate (B1630785) receptors crucial for fast excitatory neurotransmission in the central nervous system.[1][2] BPAM344 specifically targets KAR subunits GluK1b, GluK2a, and GluK3a.[3] Unlike orthosteric agonists that directly bind to the glutamate binding site, BPAM344 binds to an allosteric site at the ligand-binding domain (LBD) dimer interface.[4][5][6][7] This interaction does not activate the receptor on its own but potentiates the action of orthosteric agonists. The mechanism of action involves stabilizing the agonist-bound conformation of the receptor and preventing desensitization, leading to a significant enhancement of agonist-evoked currents.[4][5] This document provides detailed application notes and protocols for pairing BPAM344 with various agonists to achieve maximal KAR activation, facilitating research into KAR pharmacology and the development of novel therapeutics for neurological and psychiatric disorders.[4][5][7]

Rationale for Agonist Pairing

Pairing a PAM like BPAM344 with an orthosteric agonist allows for the modulation of receptor activity in a more nuanced manner than using an agonist alone. This approach can enhance the potency and efficacy of endogenous or exogenous agonists, potentially leading to therapeutic benefits at lower agonist concentrations and with greater spatiotemporal precision. The potentiation of agonist-induced currents by BPAM344 can be several-fold, making it a valuable tool for studying KAR function and for screening for novel therapeutic agents.[3]

Data Presentation

The following table summarizes the quantitative data on the potentiation of different agonists by BPAM344 on various kainate receptor subunits.

Receptor Subunit	Agonist	BPAM344 Concentration (μM)	Fold Potentiation of Peak Current Amplitude	EC50 of BPAM344 (μM)	Reference
GluK1b	Glutamate	100	5-fold	Not Reported	[3]
GluK2a	Glutamate	200	21-fold	79	[3]
GluK2a	Glutamate	100	15-fold	Not Reported	[3]
GluK3a	Glutamate	100	59-fold	Not Reported	[3]
GluK1(Q)1b	Glutamate	Not Specified	Significant (P < 0.001)	Not Reported	[8]
GluK1(Q)1b	Kainate	Not Specified	Significant (P < 0.001)	Not Reported	[8]
GluK1(Q)1b	Domoate	Not Specified	Significant (P = 0.022)	Not Reported	[8]
GluK2(VCQ)2a	Glutamate	Not Specified	Significant (P < 0.001)	Not Reported	[8]
GluK2(VCQ)2a	Kainate	Not Specified	Significant (P < 0.001)	Not Reported	[8]
GluK2(VCQ)2a	Domoate	Not Specified	Significant (P < 0.001)	Not Reported	[8]
GluK3a	Glutamate	Not Specified	Significant (P < 0.001)	Not Reported	[8]
GluK3a	Kainate	Not Specified	Significant (P < 0.001)	Not Reported	[8]
GluK3a	Domoate	Not Specified	Not Significant (P = 0.484)	Not Reported	[8]

Experimental Protocols

Patch-Clamp Electrophysiology for Measuring Kainate Receptor Currents

This protocol is adapted from studies investigating the effect of BPAM344 on GluK2-mediated currents.[5]

Objective: To measure the potentiation of agonist-evoked currents by BPAM344 in cells expressing specific kainate receptor subunits.

Materials:

• HEK293 cells transiently or stably expressing the kainate receptor subunit of interest (e.g., GluK2).

• Patch-clamp rig with amplifier and data acquisition system.

• Borosilicate glass capillaries for pipette fabrication.

• External solution (in mM): 150 NaCl, 2.5 KCl, 10 HEPES, 10 D-glucose, 2 CaCl2, 1 MgCl2 (pH 7.4 with NaOH).

• Internal solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 2 Mg-ATP, 0.2 Na-GTP (pH 7.2 with CsOH).

• Agonist stock solutions (e.g., Glutamate, Kainate, Domoate).

• BPAM344 stock solution in DMSO.

Procedure:

• Cell Culture: Culture HEK293 cells expressing the desired KAR subunit on glass coverslips.

• Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

• Recording:

  • Transfer a coverslip with adherent cells to the recording chamber on the microscope stage.

  • Perfuse the chamber with the external solution.

  • Establish a whole-cell patch-clamp configuration on a selected cell.

  • Clamp the membrane potential at -60 mV.

• Agonist and Modulator Application:

  • Prepare working solutions of the agonist and BPAM344 in the external solution. Ensure the final DMSO concentration is low (e.g., <0.1%) to avoid off-target effects.

  • Apply the agonist alone for a defined period to establish a baseline response. A rapid perfusion system is recommended to measure fast activation and desensitization kinetics.

  • Co-apply the agonist with the desired concentration of BPAM344.

  • Wash out the compounds with the external solution between applications.

• Data Analysis:

  • Measure the peak amplitude of the inward current in the absence and presence of BPAM344.

  • Calculate the fold potentiation by dividing the peak current in the presence of BPAM344 by the peak current with the agonist alone.

  • To determine the EC50 of BPAM344, apply a fixed concentration of the agonist with varying concentrations of BPAM344 and fit the concentration-response data to a Hill equation.

Calcium-Sensitive Fluorescence-Based Assay

This protocol is based on methods used to investigate the role of specific residues in the modulation of GluK2 by BPAM344.[1][9]

Objective: To assess the potentiation of agonist-induced calcium influx by BPAM344 in cells expressing calcium-permeable kainate receptors.

Materials:

• HEK293 cells transiently expressing the calcium-permeable kainate receptor subunit of interest (e.g., GluK2(Q)).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Hanks' Balanced Salt Solution (HBSS) or similar physiological buffer.

• Agonist stock solutions.

• BPAM344 stock solution in DMSO.

• Fluorescence plate reader or fluorescence microscope.

Procedure:

• Cell Seeding: Seed HEK293 cells expressing the KAR subunit in a 96-well black-walled, clear-bottom plate.

• Dye Loading:

  • The next day, wash the cells with HBSS.

  • Incubate the cells with the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM) in HBSS for 30-60 minutes at 37°C.

  • Wash the cells with HBSS to remove excess dye.

• Compound Addition:

  • Prepare agonist and BPAM344 solutions in HBSS at the desired final concentrations.

  • Add BPAM344 to the wells and incubate for a short period (e.g., 5-10 minutes).

  • Add the agonist to the wells.

• Fluorescence Measurement:

  • Immediately measure the fluorescence intensity using a plate reader or microscope.

  • Acquire data over time to capture the kinetics of the calcium response.

• Data Analysis:

  • Determine the peak fluorescence response for each condition.

  • Normalize the data to the baseline fluorescence before agonist addition.

  • Calculate the potentiation by comparing the response in the presence of BPAM344 and the agonist to the response with the agonist alone.

Mandatory Visualizations

Caption: Kainate receptor signaling and modulation by BPAM344.

Caption: Workflow for assessing BPAM344's potentiation of agonist responses.

Caption: Synergistic activation of kainate receptors by agonist and BPAM344.

References

• 1. scilit.com [scilit.com]
• 2. The positive allosteric modulator BPAM344 and L-glutamate introduce an active-like structure of the ligand-binding domain of GluK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sobolevskylab.org [sobolevskylab.org]
• 7. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchprofiles.ku.dk [researchprofiles.ku.dk]

Application Notes: BPAM344 as a Positive Allosteric Modulator of Kainate Receptors in HEK293 Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of BPAM344, a positive allosteric modulator (PAM), in Human Embryonic Kidney 293 (HEK293) cells expressing various glutamate (B1630785) kainate receptor (GluK) subunits. This document includes quantitative data on BPAM344's activity, detailed experimental protocols, and visualizations of the underlying signaling pathways and experimental workflows.

Introduction

Kainate receptors (KARs) are a subtype of ionotropic glutamate receptors that play a crucial role in synaptic transmission and plasticity in the central nervous system. Dysregulation of KAR function has been implicated in various neurological and psychiatric disorders. BPAM344 is a potent positive allosteric modulator of KARs, making it a valuable tool for studying their function and for the development of novel therapeutics. HEK293 cells are a widely used expression system for studying the pharmacology of ion channels due to their low endogenous channel expression and high transfection efficiency.[1] This document details the application of BPAM344 in HEK293 cells expressing homomeric GluK1, GluK2, and GluK3 subunits.

Data Presentation

The following tables summarize the quantitative data for BPAM344's effect on various GluK subunits expressed in HEK293 cells.

Table 1: Potency of BPAM344 on GluK Subunits

GluK Subunit	Agonist	BPAM344 EC₅₀ (µM)	Assay Type	Reference
GluK1	100 µM Kainate	26.3	Calcium-sensitive fluorescence-based assay	[2][3]
GluK2	100 µM Kainate	75.4	Calcium-sensitive fluorescence-based assay	[2][3]
GluK2a	Glutamate	79	Electrophysiology	[4]
GluK3	100 µM Kainate	639	Calcium-sensitive fluorescence-based assay	[2][3]

Table 2: Potentiation of Agonist-Evoked Currents by BPAM344 (100 µM)

GluK Subunit	Agonist	Fold Potentiation of Peak Current Amplitude	Reference
GluK1b	Glutamate	5-fold	[4]
GluK2a	Glutamate	15-fold	[4]
GluK3a	Glutamate	59-fold	[4]

Table 3: Effect of BPAM344 on GluK2a Receptor Kinetics

Parameter	Condition	Value	Reference
Desensitization Kinetics (τ)	Glutamate alone	5.5 ms	[4]
Desensitization Kinetics (τ)	Glutamate + BPAM344	775 ms	[4]
Deactivation Kinetics	Glutamate + BPAM344	Minor effect	[4]

Signaling Pathway and Mechanism of Action

BPAM344 acts as a positive allosteric modulator by binding to the ligand-binding domain (LBD) dimer interface of the kainate receptor.[5][6] In the absence of an agonist, the LBD clamshells are open, and the ion channel is in a closed, non-conducting state. Agonist binding (e.g., glutamate) causes the LBD clamshells to close, which can lead to either channel opening or desensitization, the latter occurring when the LBD D1-D1 interface is ruptured.[5][6] BPAM344 acts as an "adhesive," stabilizing the LBD dimer interface and preventing its rupture.[5][6] This mechanism inhibits desensitization, thereby prolonging the activated state of the receptor and potentiating the ion flow in response to an agonist. Two molecules of BPAM344 bind per LBD dimer interface.[5]

Caption: BPAM344 Signaling Pathway. (Within 100 characters)

Experimental Protocols

Transient Transfection of HEK293 Cells with GluK Subunits

This protocol describes the transient transfection of HEK293 cells to express specific GluK subunits.

Materials:

• HEK293 cells

• Complete growth medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Plasmid DNA encoding the desired GluK subunit

• Transfection reagent (e.g., Lipofectamine™ 3000)

• Serum-free medium (e.g., Opti-MEM™)

• 6-well plates or other culture dishes

Procedure:

• Cell Seeding: The day before transfection, seed HEK293 cells in a 6-well plate at a density of 4.5 x 10⁵ to 6.0 x 10⁵ cells per well in 2 mL of complete growth medium.[7] Ensure cells are 70-80% confluent on the day of transfection.[8]

• Preparation of DNA-Transfection Reagent Complex: a. In a sterile tube, dilute 1 µg of the GluK plasmid DNA in serum-free medium. b. In a separate sterile tube, add the appropriate amount of transfection reagent to serum-free medium according to the manufacturer's instructions. c. Combine the diluted DNA and the diluted transfection reagent. Mix gently and incubate at room temperature for 15-30 minutes to allow complex formation.[9]

• Transfection: Add the DNA-transfection reagent complex dropwise to the cells in the 6-well plate. Gently rock the plate to ensure even distribution.

• Incubation: Incubate the cells at 37°C in a 5% CO₂ incubator. The medium can be changed after 6 hours if necessary.[7]

• Post-Transfection: Allow 24-48 hours for gene expression before proceeding with functional assays.

Caption: HEK293 Transfection Workflow. (Within 100 characters)

Calcium-Sensitive Fluorescence-Based Assay

This protocol is for measuring the potentiation of agonist-induced calcium influx by BPAM344 in HEK293 cells expressing GluK subunits.

Materials:

• HEK293 cells expressing the GluK subunit of interest

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Assay buffer (e.g., HBSS)

• Agonist stock solution (e.g., Kainate)

• BPAM344 stock solution

• Fluorescence plate reader

Procedure:

• Cell Plating: Plate the transfected HEK293 cells in a 96-well black-walled, clear-bottom plate and allow them to adhere overnight.

• Dye Loading: a. Prepare a loading buffer containing the calcium-sensitive dye according to the manufacturer's instructions. b. Remove the culture medium from the cells and wash once with assay buffer. c. Add the dye-loading buffer to each well and incubate for 30-60 minutes at 37°C.

• Compound Addition: a. Prepare serial dilutions of BPAM344 and the agonist in assay buffer. b. Wash the cells with assay buffer to remove excess dye. c. Add the BPAM344 dilutions to the respective wells and incubate for a short period (e.g., 5-10 minutes).

• Fluorescence Measurement: a. Place the plate in a fluorescence plate reader. b. Set the appropriate excitation and emission wavelengths for the chosen dye. c. Establish a stable baseline fluorescence reading. d. Inject the agonist into the wells and immediately begin recording the fluorescence signal over time.

• Data Analysis: a. Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence. b. Normalize the data to the maximal response. c. Plot the dose-response curves and calculate the EC₅₀ values for BPAM344.

Caption: Calcium Imaging Workflow. (Within 100 characters)

Whole-Cell Patch-Clamp Electrophysiology

This protocol is for recording agonist-evoked currents in HEK293 cells expressing GluK subunits and assessing the modulatory effects of BPAM344.

Materials:

• HEK293 cells expressing the GluK subunit of interest, plated on glass coverslips

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pipette fabrication

• Internal solution (in mM): e.g., 140 CsF, 10 EGTA, 10 HEPES, 2 Mg-ATP, pH 7.2 with CsOH

• External solution (in mM): e.g., 140 NaCl, 2.8 KCl, 1 CaCl₂, 1 MgCl₂, 10 HEPES, pH 7.4 with NaOH

• Agonist stock solution (e.g., Glutamate)

• BPAM344 stock solution

Procedure:

• Coverslip Preparation: Transfer a coverslip with transfected cells to the recording chamber on the microscope stage.

• Pipette Preparation: Pull glass pipettes to a resistance of 3-5 MΩ when filled with internal solution.

• Cell Selection: Identify a transfected cell (often co-transfected with a fluorescent marker like GFP for easy identification).

• Seal Formation: Approach the cell with the patch pipette and apply gentle suction to form a gigaohm seal (>1 GΩ).

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the cell membrane and establish the whole-cell recording configuration.

• Current Recording: a. Clamp the cell at a holding potential of -60 mV. b. Perfuse the cell with the external solution containing the agonist to evoke an inward current. c. After a stable response is obtained, co-apply the agonist with BPAM344 to observe potentiation and changes in current kinetics (e.g., desensitization).

• Data Acquisition and Analysis: a. Record the currents using appropriate software. b. Measure the peak current amplitude, desensitization time constant (τ), and other kinetic parameters. c. Compare the currents in the presence and absence of BPAM344 to quantify its modulatory effects.

Caption: Patch-Clamp Workflow. (Within 100 characters)

Conclusion

BPAM344 is a versatile and potent positive allosteric modulator for studying the function of GluK1, GluK2, and GluK3 kainate receptors. The use of HEK293 cells as an expression system provides a robust and reliable platform for characterizing the effects of BPAM344 using techniques such as calcium imaging and patch-clamp electrophysiology. These application notes offer a foundation for researchers to design and execute experiments aimed at understanding the role of kainate receptors in health and disease and for the development of novel therapeutic agents.

References

• 1. Heterologous Expression and Patch-Clamp Recording of P2X Receptors in HEK293 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Small-molecule positive allosteric modulation of homomeric kainate receptors GluK1-3: development of screening assays and insight into GluK3 structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Protocol for cell preparation and gene delivery in HEK293T and C2C12 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Transient transfection protocol for HEK293T cells [euromabnet.com]
• 9. hek293.com [hek293.com]

Application Notes and Protocols: X-ray Crystallography of BPAM344 Bound to the GluK1 Kainate Receptor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the structural and functional characterization of the positive allosteric modulator (PAM) BPAM344 in complex with the GluK1 kainate receptor. The included protocols are based on published methodologies for the X-ray crystallographic determination of the ligand-receptor complex and functional assays to determine modulator potency.

Introduction

Kainate receptors (KARs) are a subtype of ionotropic glutamate (B1630785) receptors that play a crucial role in regulating synaptic transmission and neuronal excitability in the central nervous system.[1][2][3] Their dysfunction has been implicated in various neurological and psychiatric disorders, making them a significant target for therapeutic intervention.[3] BPAM344 is a benzothiadiazine-based positive allosteric modulator that potentiates glutamate-evoked currents at KARs.[1][2][4] Understanding the precise binding mode of BPAM344 to the GluK1 subunit at an atomic level is essential for the structure-based design of novel and selective KAR modulators. This document outlines the crystallographic data and the methodologies used to elucidate the structure of BPAM344 bound to the GluK1 ligand-binding domain (LBD).

Data Presentation

Crystallographic Data for GluK1-LBD in Complex with Kainate and BPAM344

Parameter	Value	Reference
PDB ID	5MFQ	[1]
Experimental Method	X-ray Diffraction	[1]
Resolution	1.90 Å	[1]
Biological Source	Rattus norvegicus (Rat)	[1]

Potency of BPAM344 at Kainate Receptor Subunits

The potency of BPAM344 has been determined using fluorescence-based assays and electrophysiology. The half-maximal effective concentration (EC50) for the potentiation of the response to 100 µM kainate is summarized below.

Receptor Subunit	EC50 (µM)	Assay Method	Reference
GluK1	26.3	Calcium-sensitive fluorescence-based assay	[5][6]
GluK2	75.4	Calcium-sensitive fluorescence-based assay	[5][6]
GluK2a	79	Electrophysiology	[1][2][4]
GluK3	639	Calcium-sensitive fluorescence-based assay	[5][6]

BPAM344 also potentiates the peak current amplitude of various KAR subunits at a concentration of 100 µM.[1][2][4]

Receptor Subunit	Fold Potentiation (at 100 µM BPAM344)	Reference
GluK1b	5-fold	[1][2][4]
GluK2a	15-fold	[1][2][4]
GluK3a	59-fold	[1][2][4]

Experimental Protocols

Protein Expression and Purification of GluK1-LBD

This protocol describes the expression and purification of the ligand-binding domain of the GluK1 kainate receptor from Rattus norvegicus.

1.1. Expression:

• The soluble construct of the GluK1 ligand-binding domain (GluK1-LBD) is expressed in E. coli.

1.2. Purification:

• The protein is purified from the soluble fraction of the cell lysate using affinity chromatography.

• Further purification is achieved through ion-exchange and size-exclusion chromatography to ensure homogeneity.

Crystallization of the GluK1-LBD:Kainate:BPAM344 Complex

This protocol outlines the steps for co-crystallizing the GluK1-LBD with its agonist kainate and the positive allosteric modulator BPAM344.

2.1. Complex Formation:

• The purified GluK1-LBD protein is incubated with a saturating concentration of the agonist kainate and BPAM344 to form a stable ternary complex.

2.2. Crystallization:

• The hanging-drop vapor diffusion method is employed for crystallization.

• The protein-ligand complex solution is mixed with a reservoir solution containing a precipitant (e.g., PEG 4000), a salt (e.g., lithium sulfate), and a buffer (e.g., sodium acetate (B1210297) at pH 5.5).[7]

• Crystals are grown at a controlled temperature.

X-ray Data Collection and Structure Determination

This protocol details the process of collecting and processing X-ray diffraction data to determine the three-dimensional structure of the complex.

3.1. Data Collection:

• Crystals are cryo-protected using a solution containing a cryoprotectant (e.g., glycerol) before being flash-cooled in liquid nitrogen.[7]

• X-ray diffraction data are collected at a synchrotron source.

3.2. Structure Determination and Refinement:

• The structure is solved by molecular replacement using a previously determined structure of the GluK1-LBD as a search model.

• The model is refined using crystallographic software, and the ligands (kainate and BPAM344) are built into the electron density maps.

Calcium-Sensitive Fluorescence-Based Assay for Modulator Potency

This protocol describes a functional assay to determine the potency of BPAM344 in potentiating the kainate-induced response in cells expressing GluK1.[5][6][8]

4.1. Cell Culture and Transfection:

• HEK293 cells are stably or transiently transfected with the cDNA encoding the desired GluK1 subunit.[6]

4.2. Assay Procedure:

• Cells are loaded with a calcium-sensitive fluorescent dye.

• The baseline fluorescence is measured.

• Cells are stimulated with a fixed concentration of the agonist kainate (e.g., 100 µM) in the presence of varying concentrations of BPAM344.[5][6]

• The change in intracellular calcium concentration is measured as a change in fluorescence intensity.

4.3. Data Analysis:

• The potentiation of the kainate response by BPAM344 is calculated.

• The EC50 value is determined by fitting the concentration-response data to a sigmoidal dose-response curve.

Visualizations

Signaling Pathway and Binding Site

BPAM344 acts as a positive allosteric modulator by binding to the dimer interface of the GluK1 ligand-binding domain.[1][9] This binding stabilizes the active conformation of the receptor, thereby potentiating the ion flux induced by the binding of an agonist like glutamate or kainate to the orthosteric site. The crystal structure of the GluK1-LBD in complex with kainate and BPAM344 reveals two modulator-binding sites at the dimer interface.[1]

Caption: BPAM344 binding to the GluK1 dimer interface.

Experimental Workflow for X-ray Crystallography

The following diagram illustrates the key steps involved in determining the crystal structure of the BPAM344-GluK1 complex.

Caption: Workflow for GluK1-BPAM344 crystallography.

References

• 1. 5mfq - Crystal structure of the GluK1 ligand-binding domain in complex with kainate and BPAM-344 at 1.90 A resolution - Summary - Protein Data Bank Japan [pdbj.org]
• 2. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lessons from crystal structures of kainate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Small-molecule positive allosteric modulation of homomeric kainate receptors GluK1-3: development of screening assays and insight into GluK3 structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing BPAM344 concentration for patch-clamp experiments

Welcome to the technical support center for BPAM344. This resource provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals optimize the use of BPAM344 in patch-clamp experiments.

Frequently Asked Questions (FAQs)

Q1: What is BPAM344 and what is its mechanism of action?

A1: BPAM344 is a potent, selective positive allosteric modulator (PAM) of kainate receptors (KARs), specifically targeting subtypes containing GluK2 subunits.[1][2][3][4] As a PAM, BPAM344 binds to an allosteric site on the receptor, distinct from the glutamate (B1630785) binding site.[2] This binding potentiates the receptor's response to glutamate, primarily by decreasing the rate of desensitization, which leads to a prolonged ion channel opening in the presence of the agonist.[1][2] Its mechanism of action makes it a valuable tool for studying KAR physiology and pathophysiology.

Q2: What is the recommended starting concentration for BPAM344 in a typical patch-clamp experiment?

A2: For initial experiments, a concentration range of 10 µM to 100 µM is recommended. An EC50 value of approximately 79 µM has been reported for potentiating glutamate-evoked currents of the GluK2a subunit.[3] The optimal concentration can vary depending on the expression system (e.g., primary neurons vs. heterologous expression in HEK or CHO cells) and the specific KAR subunits present. A concentration-response curve should be generated to determine the optimal concentration for your specific experimental conditions.

Q3: How should I prepare a stock solution of BPAM344?

A3: BPAM344 is typically soluble in organic solvents like dimethyl sulfoxide (B87167) (DMSO). To prepare a high-concentration stock solution (e.g., 10-100 mM), dissolve the powdered compound in 100% DMSO. For working solutions, dilute the stock solution into your extracellular recording solution to the final desired concentration. It is crucial to ensure the final DMSO concentration in your recording solution is low (typically ≤ 0.1%) to avoid off-target effects on the cells. Always prepare fresh working solutions daily from the frozen stock.

Q4: Can BPAM344 be used in both whole-cell and perforated-patch configurations?

A4: Yes, BPAM344 can be used effectively in both configurations. The choice depends on the experimental goals. Whole-cell configuration allows for better voltage control and lower access resistance but can lead to rundown of currents over time.[5] The perforated-patch technique, using agents like nystatin (B1677061) or amphotericin B, preserves the intracellular environment and can prevent current rundown, which may be beneficial for long-duration experiments or for studying modulation of channels sensitive to intracellular factors.[5][6]

Q5: How quickly should I expect to see an effect after applying BPAM344?

A5: The onset of action for BPAM344 is generally rapid. With a fast perfusion system, effects on glutamate-evoked currents should be observable within seconds to a minute of application.[5] The time to peak effect may vary based on the perfusion system's speed and the concentration of BPAM344 used.[7]

Troubleshooting Guide

This guide addresses common issues encountered when using BPAM344 in patch-clamp experiments.

Problem 1: No observable effect of BPAM344 on agonist-evoked currents.

Potential Cause	Suggested Solution
Inadequate Concentration	The concentration of BPAM344 may be too low. Verify your dilutions and consider increasing the concentration. Perform a full concentration-response experiment to determine the optimal range for your cell type.[3]
Compound Degradation	Ensure the stock solution has been stored properly (typically at -20°C or -80°C) and that the working solution was freshly prepared.
Low Receptor Expression	The target cells may not express sufficient levels of GluK2-containing kainate receptors. Confirm receptor expression using molecular techniques (e.g., qPCR, Western blot) or by using a positive control modulator if available.
Poor Solution Exchange	The perfusion system may not be delivering the compound effectively to the patched cell. Check for leaks or blockages in the perfusion lines and ensure the outlet is positioned for optimal flow across the cell.[7][8]
Voltage Protocol Inappropriateness	The holding potential or voltage steps may not be optimal for observing KAR currents. For KARs, a holding potential of -60 mV is typically used to record glutamate-activated inward currents.[1]

Problem 2: Unstable recording or loss of seal after BPAM344 application.

Potential Cause	Suggested Solution
High Solvent Concentration	The final concentration of the solvent (e.g., DMSO) in the working solution may be too high, affecting membrane integrity. Ensure the final DMSO concentration is ≤ 0.1%.
Compound Precipitation	BPAM344 may precipitate in the aqueous recording solution, especially at high concentrations. Visually inspect the solution for any precipitate. If observed, try preparing a fresh dilution or using a slightly higher stock concentration to reduce the volume added.
Cell Health	The cells may be unhealthy, making them more susceptible to seal instability. Ensure proper cell culture conditions and use cells from a healthy, sub-confluent culture.[9][10] Check that the recording solutions are properly oxygenated and have the correct pH and osmolarity.[8][11]
Mechanical Instability	The application of the drug via the perfusion system may be causing mechanical disruption. Reduce the flow rate of the perfusion system or adjust the position of the application pipette to minimize physical disturbance to the patch pipette.[8]

Problem 3: Observed effect is smaller or different than expected.

Potential Cause	Suggested Solution
Receptor Subunit Composition	The potentiation by BPAM344 is dependent on the specific kainate receptor subunits present. For example, it shows strong potentiation for GluK2a and GluK3a, but less for GluK1b.[3] The subunit composition in your cells may differ from published reports.
Agonist Concentration	The degree of potentiation by a PAM can depend on the concentration of the primary agonist (glutamate). Try varying the glutamate concentration to see how it affects the modulatory effect of BPAM344.
Current Rundown	The activity of the ion channels may be decreasing over the course of the experiment (rundown), masking the potentiating effect. Monitor the baseline agonist-evoked current over time before applying BPAM344. If rundown is significant, consider using the perforated-patch configuration.[5]
Incorrect Internal/External Solutions	The ionic composition of your recording solutions may not be optimal. Double-check the composition, pH, and osmolarity of both your internal (pipette) and external (bath) solutions.[10][11]

Data Summary

Concentration-Response Data for BPAM344

The following table summarizes the reported effects of BPAM344 on various kainate receptor subunits.

Receptor Subunit	Effect	EC50 / Concentration	Key Observation	Reference
GluK2a	Potentiation	EC50: 79 µM	21-fold potentiation at 200 µM	[3]
GluK3a	Potentiation	100 µM	59-fold potentiation	[3]
GluK1b	Potentiation	100 µM	5-fold potentiation	[3]
GluA1i (AMPA)	Potentiation	100 µM	5-fold potentiation	[3]

Experimental Protocols

Protocol 1: Preparation of BPAM344 Solutions

• Prepare 100 mM DMSO Stock Solution:

  • Weigh out the required amount of BPAM344 powder.

  • Add the appropriate volume of 100% molecular-grade DMSO to achieve a final concentration of 100 mM.

  • Vortex thoroughly until the compound is completely dissolved.

  • Aliquot the stock solution into smaller volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw cycles.

• Prepare Working Solution (e.g., 100 µM):

  • Thaw one aliquot of the 100 mM stock solution.

  • In a sterile tube, add 999 µL of your standard extracellular (bath) solution.

  • Add 1 µL of the 100 mM stock solution to the extracellular solution (1:1000 dilution).

  • Vortex gently to mix. This yields a 100 µM working solution with a final DMSO concentration of 0.1%.

  • Filter the final working solution through a 0.22 µm syringe filter before use to remove any potential micro-precipitates.[12]

  • Prepare this working solution fresh on the day of the experiment.

Protocol 2: Whole-Cell Patch-Clamp Recording for BPAM344 Modulation

• Cell Preparation: Plate cells (e.g., HEK293 cells transfected with GluK2 or primary neurons) on glass coverslips 24-48 hours before the experiment.

• Setup Preparation:

  • Prepare standard extracellular and intracellular solutions.[5][13] Ensure both are filtered, and their pH and osmolarity are verified.[11][12]

  • Pull borosilicate glass pipettes to a resistance of 3-6 MΩ when filled with intracellular solution.[9][10]

  • Mount a coverslip in the recording chamber on the microscope stage and continuously perfuse with oxygenated extracellular solution.

• Obtaining a Whole-Cell Recording:

  • Approach a target cell with the patch pipette while applying slight positive pressure.[12]

  • Once the pipette touches the cell membrane, release the positive pressure and apply gentle suction to form a gigaohm seal (seal resistance > 1 GΩ).

  • After achieving a stable seal, apply a brief, strong suction pulse (and a "zap" if necessary) to rupture the cell membrane and establish the whole-cell configuration.[9]

  • Allow the cell to stabilize for 5-10 minutes before starting the experiment.

• Data Acquisition:

  • Clamp the cell at a holding potential of -60 mV.

  • Establish a baseline by applying the agonist (e.g., 3 mM glutamate) for a short duration to evoke a control current. Repeat this application several times to ensure a stable response.[1]

  • Switch the perfusion to the extracellular solution containing the desired concentration of BPAM344. Allow it to perfuse for 1-2 minutes.

  • While still perfusing with BPAM344, co-apply the agonist (glutamate) at the same concentration and duration as the baseline.

  • Record the potentiated current. The key parameters to analyze are the increase in peak current amplitude and the slowing of the desensitization rate.

  • To test for reversibility, perform a washout by switching back to the control extracellular solution and re-applying the agonist.

  • Repeat this process for multiple concentrations to generate a concentration-response curve.

Visualizations

Caption: Signaling pathway of BPAM344 as a positive allosteric modulator of the Kainate Receptor.

Caption: Experimental workflow for optimizing BPAM344 concentration in patch-clamp experiments.

Caption: Troubleshooting decision tree for a lack of BPAM344 effect in experiments.

References

• 1. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. M Channels Containing KCNQ2 Subunits Modulate Norepinephrine, Aspartate, and GABA Release from Hippocampal Nerve Terminals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Properties of single M-type KCNQ2/KCNQ3 potassium channels expressed in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.plos.org [journals.plos.org]
• 8. scientifica.uk.com [scientifica.uk.com]
• 9. docs.axolbio.com [docs.axolbio.com]
• 10. Patch Clamp Protocol [labome.com]
• 11. scientifica.uk.com [scientifica.uk.com]
• 12. Troubleshooting patch clamping - G23 Instruments [g23instruments.com]
• 13. Deletion of KCNQ2/3 potassium channels from PV+ interneurons leads to homeostatic potentiation of excitatory transmission | eLife [elifesciences.org]

BPAM344 Technical Support Center: Troubleshooting Solubility Issues

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and overcoming solubility challenges encountered with BPAM344, a positive allosteric modulator of kainate receptors.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of BPAM344?

A1: The recommended solvent for preparing a stock solution of BPAM344 is dimethyl sulfoxide (B87167) (DMSO). It is highly soluble in DMSO, with a concentration of 250 mg/mL (1031.91 mM) achievable with the aid of ultrasonication. It is crucial to use newly opened, anhydrous DMSO as the solvent is hygroscopic, and the presence of water can significantly impact solubility.

Q2: My BPAM344 is not dissolving completely in DMSO. What should I do?

A2: If you are experiencing difficulty dissolving BPAM344 in DMSO, consider the following troubleshooting steps:

• Use Fresh DMSO: DMSO is hygroscopic and readily absorbs moisture from the air. Ensure you are using a fresh, anhydrous supply of DMSO.

• Apply Ultrasonication: Gentle sonication can help break down compound aggregates and facilitate dissolution.

• Gentle Heating: If sonication is not sufficient, gentle heating of the solution can aid dissolution. However, be cautious with temperature to avoid degradation.

• Vortexing: Vigorous vortexing can also help to dissolve the compound.

Q3: I observed precipitation when diluting my BPAM344 DMSO stock solution into an aqueous buffer. How can I prevent this?

A3: Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue for hydrophobic compounds. This occurs due to a rapid change in solvent polarity, which decreases the compound's solubility. To prevent this:

• Add Stock to Buffer: Always add the DMSO stock solution dropwise to the larger volume of the vigorously stirring aqueous buffer. This gradual addition allows for better mixing and dispersion, preventing localized high concentrations that can lead to precipitation.

• Use Co-solvents: For in vivo experiments or cell-based assays sensitive to DMSO, consider using a co-solvent system. Specific formulations have been developed to maintain BPAM344 solubility in aqueous solutions.

Q4: What are the recommended storage conditions for BPAM344 stock solutions?

A4: Proper storage is critical to maintaining the integrity and solubility of your BPAM344 stock solution. Store the DMSO stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1] It is important to protect the solution from light.[1] To avoid degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Q5: Can I prepare aqueous working solutions of BPAM344 for in vivo studies?

A5: Yes, specific formulations are available to prepare BPAM344 for in vivo administration. These typically involve a multi-component solvent system to ensure solubility and stability. Detailed protocols for these preparations are provided in the "Experimental Protocols" section below.

Troubleshooting Guide

This guide addresses common solubility issues and provides step-by-step solutions.

Problem	Potential Cause	Recommended Solution
Cloudy or Precipitated DMSO Stock Solution	1. Hygroscopic DMSO (absorbed water).2. Compound has not fully dissolved.	1. Use a fresh, unopened bottle of anhydrous DMSO.2. Apply gentle sonication and/or vortexing to aid dissolution. Gentle heating can also be considered.
Precipitation Upon Dilution in Aqueous Media	Rapid change in solvent polarity.	1. Add the DMSO stock solution slowly and dropwise into the vigorously stirring aqueous buffer.2. Consider using a pre-formulated solvent system for aqueous solutions (see protocols below).
Inconsistent Experimental Results	1. Inaccurate concentration due to incomplete dissolution or precipitation.2. Degradation of BPAM344 in solution.	1. Visually inspect your solution for any precipitate before use. If observed, try to redissolve using sonication.2. Prepare fresh solutions for each experiment. Follow recommended storage conditions and avoid multiple freeze-thaw cycles.

Quantitative Solubility Data

The following table summarizes the known solubility of BPAM344 in various solvent systems.

Solvent System	Concentration	Appearance
In Vitro
DMSO	250 mg/mL (1031.91 mM)	Clear solution (with ultrasonic)
In Vivo
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.08 mg/mL (8.59 mM)	Clear solution
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.08 mg/mL (8.59 mM)	Clear solution
10% DMSO, 90% Corn Oil	≥ 2.08 mg/mL (8.59 mM)	Clear solution

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weigh the required amount of BPAM344 powder.

• Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.

• Vortex the solution vigorously.

• If necessary, place the vial in an ultrasonic water bath for short intervals until the solid is completely dissolved.

• Store the stock solution in aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of an Aqueous Formulation for In Vivo Use (PEG300/Tween-80)

This protocol yields a clear solution of ≥ 2.08 mg/mL.

• Prepare a 20.8 mg/mL stock solution of BPAM344 in DMSO.

• To prepare 1 mL of the final working solution, take 100 µL of the DMSO stock solution.

• Add 400 µL of PEG300 and mix thoroughly.

• Add 50 µL of Tween-80 and mix until the solution is homogeneous.

• Add 450 µL of saline to bring the final volume to 1 mL and mix well.

Visualizations

BPAM344 Mechanism of Action

BPAM344 is a positive allosteric modulator (PAM) of kainate receptors (KARs). It binds to the ligand-binding domain (LBD) dimer interface of the receptor. This binding event stabilizes the receptor in a conformation that enhances the response to the endogenous agonist, glutamate (B1630785). Specifically, BPAM344 prevents the desensitization of the receptor that would normally occur with prolonged glutamate exposure, leading to a sustained ion flux.[1][2]

Caption: Signaling pathway of BPAM344 as a positive allosteric modulator of kainate receptors.

Experimental Workflow for Preparing BPAM344 Solutions

The following workflow outlines the decision-making process and steps for preparing BPAM344 solutions for different experimental needs.

Caption: Logical workflow for the preparation of BPAM344 solutions for in vitro and in vivo experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]

Preventing BPAM344 off-target effects in experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you design and execute experiments with BPAM344, a positive allosteric modulator of kainate receptors, while minimizing and controlling for potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is BPAM344 and what are its primary targets?

A1: BPAM344 is a positive allosteric modulator (PAM) of kainate receptors (KARs). Its primary targets are the KAR subunits GluK1b, GluK2a, and GluK3a.[1][2] It works by binding to the ligand-binding domain (LBD) dimer interface, which potentiates glutamate-evoked ion currents and slows the receptor's desensitization kinetics.[1][2][3][4][5][6]

Q2: What are the known off-target effects of BPAM344?

A2: The primary known off-target of BPAM344 is the AMPA receptor subunit GluA1i. At a concentration of 100 μM, BPAM344 has been shown to potentiate the peak current amplitude of GluA1i-containing AMPA receptors by 5-fold.[7] It is crucial to consider this off-target activity when interpreting experimental results, especially at higher concentrations of BPAM344.

Q3: How can I minimize off-target effects in my experiments?

A3: To minimize off-target effects, it is recommended to:

• Use the lowest effective concentration: Determine the minimal concentration of BPAM344 required to achieve the desired effect on your target of interest through dose-response studies.

• Employ a negative control: Use a structurally similar but inactive analog of BPAM344. BPAM121 has been reported to have no potentiating effect on GluK2a at concentrations up to 300 μM and can serve as an excellent negative control.

• Validate your findings with orthogonal approaches: Use techniques like siRNA-mediated knockdown or CRISPR/Cas9-mediated knockout of the intended target (kainate receptor subunits) to confirm that the observed phenotype is indeed dependent on the target.

Troubleshooting Guide

Issue Encountered	Possible Cause	Recommended Solution
Inconsistent or unexpected results	Off-target effects on AMPA receptors (GluA1i).	1. Lower the concentration of BPAM344 used.2. Perform control experiments with a selective AMPA receptor antagonist.3. Use siRNA to knock down GluA1 expression and observe if the effect persists.
Observed phenotype persists after kainate receptor knockdown/knockout	The phenotype is likely due to an off-target effect.	1. Confirm knockdown/knockout efficiency.2. Investigate the involvement of AMPA receptors as described above.3. Consider broader off-target screening approaches like Cellular Thermal Shift Assay (CETSA) followed by mass spectrometry.
High cellular toxicity	Off-target effects or excessively high concentration of BPAM344.	1. Perform a dose-response curve to determine the EC50 and use concentrations at or near this value.2. Reduce the incubation time with BPAM344.3. Ensure the vehicle (e.g., DMSO) concentration is not toxic to the cells.

Quantitative Data Summary

The following table summarizes the potency (EC50) of BPAM344 on its primary kainate receptor targets. This data was obtained from a calcium-sensitive fluorescence-based assay in the presence of 100 µM kainate.[3][4][8]

Target	EC50 (µM)
GluK1	26.3
GluK2	75.4
GluK3	639

At a concentration of 100 µM, BPAM344 has been observed to potentiate the peak current amplitude of the AMPA receptor subunit GluA1i by 5-fold.[7]

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol allows for the verification of BPAM344 binding to its target proteins (e.g., GluK2) in a cellular context.

Materials:

• Cells expressing the target protein (e.g., HEK293 cells transiently or stably expressing GluK2)

• BPAM344

• Vehicle control (e.g., DMSO)

• PBS with protease inhibitors

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Antibodies for Western Blotting (e.g., anti-GluK2 antibody)

• Thermal cycler

• Western blot equipment and reagents

Procedure:

• Cell Treatment: Treat cultured cells with BPAM344 or vehicle at the desired concentration for 1-2 hours at 37°C.

• Cell Harvesting: Wash cells with PBS and harvest them. Resuspend the cell pellet in PBS with protease inhibitors.

• Heat Challenge: Aliquot the cell suspension into PCR tubes. Heat the samples at a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermal cycler, followed by cooling at 4°C for 3 minutes.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Centrifugation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet aggregated proteins.

• Western Blotting:

  • Collect the supernatant containing the soluble protein fraction.

  • Determine protein concentration and normalize samples.

  • Perform SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody against the target protein (e.g., anti-GluK2).

  • Incubate with an appropriate HRP-conjugated secondary antibody.

  • Visualize the bands and quantify the band intensities.

• Data Analysis: Plot the band intensities against the temperature to generate a melting curve. A shift in the melting curve for BPAM344-treated samples compared to vehicle-treated samples indicates target engagement.

Protocol 2: siRNA-Mediated Knockdown of Target Receptors

This protocol describes the general procedure for knocking down the expression of kainate receptor subunits (e.g., GRIK1, GRIK2, GRIK3) or the off-target AMPA receptor subunit (GRIA1) to validate the on-target effects of BPAM344.

Materials:

• Cultured cells for the experiment

• Validated siRNA sequences for the target gene (commercially available pre-designed siRNA sets are recommended for reliability)

• Scrambled (non-targeting) siRNA as a negative control

• Transfection reagent (e.g., Lipofectamine RNAiMAX)

• Opti-MEM I Reduced Serum Medium

• Antibiotic-free cell culture medium

• Reagents for validating knockdown (e.g., qPCR primers or antibodies for Western blot)

Procedure:

• Cell Seeding: 24 hours before transfection, seed cells in antibiotic-free medium to achieve 60-80% confluency at the time of transfection.

• siRNA-Lipid Complex Formation:

  • Dilute the siRNA (target-specific or scrambled control) in Opti-MEM.

  • In a separate tube, dilute the transfection reagent in Opti-MEM.

  • Combine the diluted siRNA and transfection reagent, mix gently, and incubate for 5-20 minutes at room temperature to allow complex formation.

• Transfection: Add the siRNA-lipid complexes to the cells.

• Incubation: Incubate the cells for 24-72 hours at 37°C. The optimal time will depend on the cell type and the stability of the target protein.

• Validation of Knockdown: After incubation, assess the knockdown efficiency at the mRNA level (qPCR) or protein level (Western blot).

• Functional Assay: Once knockdown is confirmed, treat the cells with BPAM344 and perform your functional assay to determine if the effect of BPAM344 is diminished in the absence of the target protein.

Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. pnas.org [pnas.org]
• 4. Regulation of AMPA receptor subunit GluA1 surface expression by PAK3 phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Phosphorylation-Dependent Regulation of Ca2+-Permeable AMPA Receptors During Hippocampal Synaptic Plasticity [frontiersin.org]
• 6. Selective Phosphorylation of AMPA Receptor Contributes to the Network of Long-Term Potentiation in the Anterior Cingulate Cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PKC phosphorylates GluA1-Ser831 to enhance AMPA receptor conductance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. genecards.org [genecards.org]

Troubleshooting low potentiation with BPAM344

This guide provides troubleshooting and support for researchers using BPAM344, a positive allosteric modulator of Kainate Receptors.

Frequently Asked Questions (FAQs)

Q1: What is BPAM344 and what is its mechanism of action?

BPAM344 is a positive allosteric modulator (PAM) that targets kainate receptor (KAR) subunits, particularly GluK1b, GluK2a, and GluK3a.[1][2] Its primary mechanism involves binding to the interface of the ligand-binding domain (LBD) dimer of the receptor.[3][4][5] In the presence of an agonist like glutamate (B1630785), this binding acts like an "adhesive," stabilizing the LBD interface and preventing the receptor from entering a desensitized state.[3][5] This action prolongs the channel's open state, thereby potentiating the glutamate-evoked ion currents.[1][3]

Q2: I am observing lower-than-expected potentiation with BPAM344. What are the common causes?

Observing low or no potentiation can stem from issues related to the compound, the cellular system, or the assay protocol itself. A systematic approach is crucial for identifying the root cause. Key areas to investigate include the integrity of the compound, the health and characteristics of the cell model, and the parameters of the experimental setup.

Q3: My agonist (Glutamate) response is weak or variable. How does this impact BPAM344 potentiation?

As a positive allosteric modulator, BPAM344 enhances the activity of the primary agonist (glutamate); it does not activate the receptor on its own.[6][7] Therefore, the magnitude of potentiation is critically dependent on the concentration and activity of glutamate. If the glutamate concentration is too high (saturating), the potentiation window for BPAM344 may be small. Conversely, if the glutamate concentration is too low, the initial signal may be insufficient to observe a significant fold-increase. It is essential to use a glutamate concentration that elicits a suboptimal response (e.g., EC20), which provides a sufficiently large window to measure potentiation.

Q4: How should I properly prepare, handle, and store BPAM344?

Proper handling is critical to maintaining the compound's integrity. BPAM344 is typically soluble in DMSO.[8] Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. For long-term storage, keep the aliquots at -20°C or colder, protected from light and moisture.[8][9] When preparing working solutions, ensure the final DMSO concentration in your assay is consistent across all wells and is at a level that does not affect cell health (typically ≤ 0.5%).

Q5: Could my cell system be the source of the low potentiation?

Absolutely. The cellular context is a major variable. Ensure that your cell line (e.g., HEK293) expresses sufficient levels of the target kainate receptor subunit, such as GluK2.[1][3] Low or inconsistent receptor expression will lead to variable and weak responses. Cell health is also paramount; use cells that are in a healthy, logarithmic growth phase and have a low passage number.[10][11] High passage numbers can lead to genetic drift and altered receptor expression or signaling. Finally, confirm the absence of contaminants like mycoplasma, which can significantly alter cellular physiology.[10]

Data Presentation

Table 1: BPAM344 Compound Properties

Property	Value	Source(s)
Compound Name	BPAM344	[1]
CAS Number	1204572-55-3	[1][2]
Molecular Formula	C10H11FN2O2S	[2][9]
Molecular Weight	242.27 g/mol	[9]
Mechanism of Action	Positive Allosteric Modulator (PAM)	[1][2]
Primary Target(s)	Kainate Receptors (GluK1b, GluK2a, GluK3a)	[1][2]
Recommended Solvent	DMSO	[8]
Recommended Storage	-20°C (Long-term)	[2][9]

Table 2: Troubleshooting Guide for Low Potentiation

Potential Problem	Possible Cause(s)	Recommended Solution(s)
Compound Inactivity	- Improper storage (light/moisture exposure).- Multiple freeze-thaw cycles.- Precipitation of compound from solution.	- Prepare fresh aliquots from a new vial if possible.- Ensure stock solution is fully dissolved before making dilutions.- Centrifuge working solutions before adding to the assay plate to pellet any precipitate.- Verify the final DMSO concentration is non-toxic to cells (e.g., <0.5%).
Suboptimal Agonist Concentration	- Glutamate concentration is too high (saturating the receptor) or too low (weak baseline signal).	- Perform a full dose-response curve for glutamate alone to determine the EC50 and EC20 values.- For potentiation assays, use an agonist concentration at or near the EC20 to maximize the assay window.
Cellular Issues	- Low or no expression of the target KAR subunit (e.g., GluK2).- Cells are unhealthy, senescent (high passage), or contaminated.- Cell density is too high or too low.	- Confirm target expression via qPCR, Western blot, or by using a validated positive control agonist.- Use cells with a low passage number.- Regularly test for mycoplasma contamination.- Optimize cell seeding density to ensure a confluent monolayer at the time of the assay.[10][11]
Assay Protocol/Setup	- Incorrect buffer composition (e.g., presence of antagonists).- Insufficient incubation time with BPAM344.- Inappropriate plate type or reader settings.	- Ensure assay buffer is free of any known KAR antagonists.- Optimize the pre-incubation time for BPAM344 to allow for target engagement.- For fluorescence/luminescence assays, use opaque-walled plates (white for luminescence, black for fluorescence) to reduce crosstalk.[12][13]- Optimize instrument settings like gain and focal height for your specific assay plate and cell type.[12]

Experimental Protocols

Protocol 1: Preparation of BPAM344 Stock and Working Solutions

• Reconstitution: Prepare a 50 mM stock solution of BPAM344 by dissolving the appropriate mass of powder in 100% anhydrous DMSO. For example, to make 1 mL of 50 mM stock, dissolve 12.11 mg of BPAM344 (MW: 242.27) in 1 mL of DMSO.

• Solubilization: Vortex the solution thoroughly for 2-3 minutes to ensure the compound is fully dissolved. Gentle warming (to 37°C) may be used if necessary.

• Aliquoting and Storage: Dispense the stock solution into small, single-use aliquots (e.g., 10-20 µL) in low-retention tubes. Store immediately at -20°C, protected from light.

• Working Solution Preparation: On the day of the experiment, thaw a single aliquot. Prepare serial dilutions in your assay buffer or media. Ensure the final concentration of DMSO in the assay does not exceed a level tolerated by your cells (typically ≤ 0.5%).

Protocol 2: General Protocol for a Kainate Receptor Potentiation Assay (Calcium Flux)

This protocol is a general template using a fluorescent calcium indicator in HEK293 cells expressing a target KAR subunit (e.g., GluK2).

• Cell Plating: Seed HEK293-GluK2 cells in black-walled, clear-bottom 96-well or 384-well microplates at a pre-determined optimal density. Culture overnight to allow for adherence and formation of a monolayer.

• Indicator Loading: Remove the culture medium. Add loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM) to each well. Incubate for 45-60 minutes at 37°C, 5% CO2.

• Wash Step: Gently wash the cells 2-3 times with assay buffer (e.g., HBSS) to remove extracellular dye. Leave a final volume of buffer in the wells.

• Compound Pre-incubation: Add the prepared BPAM344 working solutions (and vehicle control) to the appropriate wells. Incubate for 10-20 minutes at room temperature.

• Baseline Fluorescence Reading: Place the plate into a fluorescence plate reader (e.g., FLIPR, FlexStation). Record a stable baseline fluorescence signal for 10-20 seconds.

• Agonist Addition and Potentiation Reading: Using the instrument's injection capability, add the glutamate solution (at a pre-determined EC20 concentration) to all wells simultaneously. Immediately begin recording the fluorescence signal for 2-3 minutes to capture the peak response and subsequent signal decay.

• Data Analysis: Calculate the response magnitude (e.g., peak fluorescence minus baseline). Normalize the response in BPAM344-treated wells to the response in vehicle-treated wells to determine the fold-potentiation. Plot the fold-potentiation against the BPAM344 concentration to generate a dose-response curve and calculate the EC50.

Visualizations

Caption: Troubleshooting workflow for low potentiation.

Caption: BPAM344 mechanism of action on Kainate Receptors.

Caption: Experimental workflow for a potentiation assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BPAM344 - Immunomart [immunomart.com]
• 3. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sobolevskylab.org [sobolevskylab.org]
• 5. researchgate.net [researchgate.net]
• 6. Biased Allosteric Modulators: New Frontiers in GPCR Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Impact of Allosteric Modulation in Drug Discovery: Innovation in Emerging Chemical Modalities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BPAM344 Supplier | CAS 1204572-55-3 | AOBIOUS [aobious.com]
• 9. medkoo.com [medkoo.com]
• 10. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.com]
• 11. azurebiosystems.com [azurebiosystems.com]
• 12. bitesizebio.com [bitesizebio.com]
• 13. selectscience.net [selectscience.net]

BPAM344 Technical Support Center: Stability and Handling in Experimental Buffers

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and handling of BPAM344 in common experimental settings. The following frequently asked questions (FAQs) and troubleshooting guides are designed to ensure the successful application of BPAM344 in your research.

Frequently Asked Questions (FAQs)

Q1: What is BPAM344 and what is its mechanism of action?

BPAM344 is a positive allosteric modulator (PAM) of kainate receptors (KARs), specifically targeting the GluK1b, GluK2a, and GluK3a subunits.[1] It functions by binding to the ligand-binding domain (LBD) dimer interface of the receptor.[2][3] This binding stabilizes the LBD dimer, which in turn reduces receptor desensitization in the presence of an agonist like glutamate, leading to a potentiation of the glutamate-evoked currents.[1][4]

Q2: What are the recommended storage conditions for BPAM344?

For long-term storage, BPAM344 should be stored as a solid at 0-4°C for short periods (days to weeks) or at -20°C for longer durations (months to years) in a dry, dark environment.[5] Stock solutions of BPAM344 prepared in dimethyl sulfoxide (B87167) (DMSO) are stable for up to 6 months when stored at -80°C and for up to 1 month when stored at -20°C.[1] It is crucial to protect these solutions from light.[1]

Q3: How should I prepare BPAM344 stock solutions?

BPAM344 is readily soluble in DMSO.[5] For in vitro experiments, stock solutions are typically prepared in 100% DMSO at a high concentration (e.g., 250 mg/mL).[1] Due to the hygroscopic nature of DMSO, which can impact solubility, it is recommended to use a fresh, unopened vial of DMSO for preparing stock solutions.[1] To aid dissolution, sonication or gentle heating can be employed.[1]

Q4: Is BPAM344 stable in aqueous experimental buffers?

BPAM344 Solubility and Solution Stability Summary

Solvent/Solution Type	Concentration/Formulation	Storage Temperature	Stability/Shelf-life	Notes
Solid	N/A	0-4°C	Short-term (days to weeks)	Keep desiccated and protected from light.[5]
Solid	N/A	-20°C	Long-term (months to years)	Keep desiccated and protected from light.[5]
DMSO Stock Solution	Up to 250 mg/mL	-80°C	Up to 6 months	Protect from light.[1] Use fresh DMSO.[1]
DMSO Stock Solution	Up to 250 mg/mL	-20°C	Up to 1 month	Protect from light.[1]
Aqueous Working Solution	Varies	Room Temperature	Recommended for same-day use	Fresh preparation is advised for in vivo experiments.[1]

Experimental Protocols

Preparation of BPAM344 for In Vivo Administration

For in vivo studies, BPAM344 can be formulated in various vehicles to improve solubility and bioavailability. Here are three example protocols:

• Protocol 1: A solution containing 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. To prepare 1 mL, add 100 µL of a DMSO stock solution to 400 µL of PEG300 and mix. Then, add 50 µL of Tween-80 and mix, followed by the addition of 450 µL of saline.[1]

• Protocol 2: A solution of 10% DMSO and 90% (20% SBE-β-CD in Saline). To prepare 1 mL, add 100 µL of a DMSO stock solution to 900 µL of a 20% SBE-β-CD solution in saline and mix.[1]

• Protocol 3: A solution of 10% DMSO and 90% Corn Oil. To prepare 1 mL, add 100 µL of a DMSO stock solution to 900 µL of corn oil and mix.[1]

Note: If precipitation occurs during the preparation of these formulations, gentle heating and/or sonication can be used to aid dissolution.[1]

Visualizing BPAM344's Mechanism and Workflow

BPAM344 signaling pathway.

A typical experimental workflow for BPAM344.

Troubleshooting Guide

Issue: I am observing precipitation when I dilute my BPAM344 DMSO stock into an aqueous buffer.

• Possible Cause: BPAM344 has lower solubility in aqueous solutions compared to DMSO. The final concentration of DMSO in your working solution may be too low to maintain solubility.

• Troubleshooting Steps:

  • Increase Final DMSO Concentration: Try to keep the final DMSO concentration in your working solution as high as your experimental system tolerates (typically ≤ 0.5%).

  • Use Co-solvents: For challenging solubility issues, consider if your experimental design can accommodate co-solvents like those used in the in vivo formulations (e.g., PEG300, SBE-β-CD), provided they do not interfere with your assay.

  • Sonication: After dilution, briefly sonicate your working solution to help dissolve any microscopic precipitates.

  • Fresh Dilutions: Prepare aqueous working solutions fresh before each experiment and do not store them.

Issue: I am seeing inconsistent or lower-than-expected potentiation of the kainate receptor response.

• Possible Cause 1: Degradation of BPAM344. As mentioned, BPAM344 may have limited stability in aqueous buffers over time.

• Troubleshooting Steps:

  • Fresh Working Solutions: Always prepare fresh dilutions of BPAM344 in your experimental buffer immediately before use.

  • Check Stock Solution Integrity: If you suspect your DMSO stock has degraded, prepare a fresh stock from solid BPAM344. Ensure your DMSO is anhydrous.

  • Minimize Freeze-Thaw Cycles: Aliquot your DMSO stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can introduce moisture and potentially degrade the compound.

• Possible Cause 2: Buffer Interference. While no specific buffer incompatibilities have been reported, it is a possibility.

• Troubleshooting Steps:

  • Buffer pH: Ensure the pH of your buffer is stable and appropriate for your experiment, as pH can influence the stability of small molecules.

  • Test a Different Buffer System: If you continue to see issues, consider trying a different buffer system (e.g., switch from a phosphate-based to a HEPES-based buffer) to see if the results are more consistent.

Issue: My in vivo formulation with BPAM344 is cloudy or shows phase separation.

• Possible Cause: Incomplete mixing or precipitation of BPAM344 in the complex vehicle.

• Troubleshooting Steps:

  • Sequential Addition and Mixing: Ensure that the components of the formulation are added in the specified order and that the solution is mixed thoroughly after each addition.[1]

  • Gentle Warming and Sonication: As recommended, use a warm water bath and/or sonication to aid the dissolution of BPAM344 in the formulation.[1]

  • Visual Inspection: Always visually inspect the final formulation for clarity and homogeneity before administration.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

How to determine the EC50 of BPAM344 for GluK2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers determining the EC50 of BPAM344 for the GluK2 kainate receptor.

Frequently Asked Questions (FAQs)

Q1: What is the expected EC50 of BPAM344 for GluK2?

A1: The half-maximal effective concentration (EC50) of BPAM344 for potentiating GluK2 has been determined by different methods. Electrophysiological experiments estimate the EC50 at approximately 79 µM, while calcium-sensitive fluorescence-based assays show a similar value of 75.4 µM.[1][2] It is important to note that BPAM344 is a positive allosteric modulator (PAM) and its potency is typically determined in the presence of a GluK2 agonist, such as kainate (e.g., 100 µM).[1][3][4]

Q2: How does BPAM344 modulate GluK2 activity?

A2: BPAM344 is a positive allosteric modulator (PAM) of kainate receptors, including GluK2.[2] It binds to a site on the receptor that is distinct from the agonist binding site. This binding potentiates the glutamate-evoked currents by decreasing the rate of desensitization, which means the channel stays open for a longer duration in the presence of an agonist.[2][5] Structural studies have shown that two BPAM344 molecules bind per ligand-binding domain dimer interface, stabilizing the closed, resting state of the receptor in the absence of an agonist, and prolonging the open state in its presence.[5][6]

Q3: What experimental systems are suitable for determining the EC50 of BPAM344 for GluK2?

A3: The most common systems involve heterologous expression of the GluK2 subunit in a host cell line that does not endogenously express kainate receptors. Human Embryonic Kidney 293 (HEK293) cells are a widely used and suitable choice for this purpose. The activity of the receptor can then be measured using techniques such as whole-cell patch-clamp electrophysiology or calcium imaging with fluorescent indicators.

Data Presentation

Table 1: EC50 Values of BPAM344 for Kainate Receptor Subunits

Receptor Subunit	EC50 (µM)	Experimental Method	Reference
GluK1	26.3	Fluorescence-based assay	[1][3][4]
GluK2	75.4	Fluorescence-based assay	[1][3][4]
GluK2a	79	Electrophysiology	[2]
GluK3	639	Fluorescence-based assay	[1][3][4]

Experimental Protocols

Protocol 1: Determination of BPAM344 EC50 using Calcium Imaging

This protocol describes the use of a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) to measure the influx of calcium through GluK2 channels in response to an agonist and modulation by BPAM344.

1. Cell Culture and Transfection:

• Culture HEK293 cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Seed cells in a 96-well black-wall, clear-bottom plate at a density that will result in 70-80% confluency on the day of the experiment.

• Transfect the cells with a plasmid encoding the human GluK2 subunit using a suitable transfection reagent (e.g., Lipofectamine). Allow 24-48 hours for receptor expression.

2. Dye Loading:

• Prepare a Fluo-4 AM loading solution. A typical final concentration is 2-5 µM Fluo-4 AM in a suitable buffer like Hanks' Balanced Salt Solution (HBSS) containing 20 mM HEPES. The addition of a non-ionic detergent like Pluronic F-127 (at ~0.02%) can aid in dye solubilization.

• Remove the culture medium from the cells and wash once with HBSS.

• Add the Fluo-4 AM loading solution to each well and incubate for 30-60 minutes at 37°C in the dark.

• After incubation, wash the cells twice with HBSS to remove excess dye.

• Add HBSS back to the wells and allow the cells to rest for at least 30 minutes at room temperature to allow for complete de-esterification of the dye.

3. EC50 Determination:

• Prepare a range of BPAM344 concentrations (e.g., from 0.1 µM to 300 µM) in HBSS. Also, prepare a solution of the GluK2 agonist, kainate, at a fixed concentration (e.g., 100 µM).

• Use a fluorescence plate reader capable of kinetic reads with excitation at ~494 nm and emission at ~516 nm.

• Establish a baseline fluorescence reading for each well.

• Add the different concentrations of BPAM344 to the wells, followed shortly by the fixed concentration of kainate.

• Record the change in fluorescence intensity over time. The peak fluorescence response corresponds to the calcium influx.

• Plot the peak fluorescence response against the logarithm of the BPAM344 concentration.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Protocol 2: Determination of BPAM344 EC50 using Whole-Cell Patch Clamp

This protocol provides a more direct measure of ion channel activity by recording the electrical currents flowing through the GluK2 receptors.

1. Cell Preparation:

• Use HEK293 cells transiently or stably expressing the GluK2 subunit.

• Plate the cells on glass coverslips suitable for patch-clamp recording 24-48 hours before the experiment.

2. Recording Solutions:

• External Solution (in mM): 140 NaCl, 2.5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Internal Solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 2 Mg-ATP, 0.2 Na-GTP. Adjust pH to 7.2 with CsOH.

3. Electrophysiological Recording:

• Transfer a coverslip with the cells to the recording chamber on the microscope stage and perfuse with the external solution.

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

• Establish a whole-cell patch-clamp configuration on a GluK2-expressing cell.

• Hold the cell at a membrane potential of -60 mV.

• Apply a brief pulse of the agonist (e.g., 10 mM glutamate (B1630785) or 100 µM kainate) to elicit a baseline inward current.

• Co-apply the agonist with increasing concentrations of BPAM344 (e.g., from 0.1 µM to 300 µM).

• Record the peak current amplitude for each concentration of BPAM344.

• Plot the potentiation of the peak current (as a percentage of the baseline response) against the logarithm of the BPAM344 concentration.

• Fit the data to a sigmoidal dose-response curve to calculate the EC50.

Troubleshooting Guides

Issue 1: Low or no response in calcium imaging assay.

• Possible Cause: Poor transfection efficiency.

  • Solution: Optimize the transfection protocol (DNA concentration, reagent-to-DNA ratio, cell confluency). Verify protein expression using a tagged GluK2 construct and fluorescence microscopy or western blotting.

• Possible Cause: Inefficient dye loading or leakage.

  • Solution: Ensure the Fluo-4 AM is fresh and properly dissolved in DMSO. Optimize loading time and temperature. The use of probenecid (B1678239) in the loading buffer can help reduce dye leakage.

• Possible Cause: Low agonist concentration.

  • Solution: Ensure the agonist (kainate or glutamate) concentration is sufficient to elicit a measurable response. A concentration close to the agonist's EC50 is often a good starting point for potentiation studies.

Issue 2: High background fluorescence in calcium imaging.

• Possible Cause: Incomplete removal of Fluo-4 AM.

  • Solution: Ensure thorough washing of the cells after dye loading. Increase the number of washes if necessary.

• Possible Cause: Cell death.

  • Solution: Check cell viability. High concentrations of compounds or prolonged incubation times can be cytotoxic. Reduce compound concentrations or incubation times.

Issue 3: Variable or unstable currents in patch-clamp recordings.

• Possible Cause: Poor seal quality.

  • Solution: Ensure a high-resistance seal (>1 GΩ) is formed between the pipette and the cell membrane before breaking into the whole-cell configuration. Use high-quality glass capillaries and fire-polish the pipette tips.

• Possible Cause: Receptor rundown.

  • Solution: Some ligand-gated ion channels can exhibit rundown (a gradual decrease in current amplitude over time). Include ATP and GTP in the internal solution to help maintain channel function. Perform recordings as quickly as possible after establishing the whole-cell configuration.

• Possible Cause: Inconsistent drug application.

  • Solution: Use a fast and reliable perfusion system to ensure rapid and complete solution exchange around the cell.

Visualizations

Caption: GluK2 receptor signaling pathway modulated by BPAM344.

Caption: Experimental workflow for EC50 determination.

Caption: Troubleshooting logic for EC50 experiments.

References

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. Electrophysiology | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. apexbt.com [apexbt.com]
• 5. Calcium Imaging Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. Real-Time Calcium Monitoring in Cellular Studies - JoVE Journal [jove.com]

Technical Support Center: Minimizing BPAM344 Toxicity in Cell Culture

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing potential toxicity associated with BPAM344 in cell culture experiments. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered.

Frequently Asked Questions (FAQs)

Q1: What is BPAM344 and what is its mechanism of action?

A1: BPAM344 is a positive allosteric modulator (PAM) of kainate receptors (KARs), which are a subtype of ionotropic glutamate (B1630785) receptors.[1] It specifically targets the GluK1b, GluK2a, and GluK3a subunits.[1] Its mechanism of action involves binding to the ligand-binding domain dimer interface of the KAR. This binding stabilizes the receptor in a closed state in the absence of an agonist and prevents the receptor from desensitizing (becoming unresponsive) in the presence of an agonist like glutamate.[2] This leads to a potentiation of the glutamate-evoked currents.[1]

Q2: What are the typical working concentrations for BPAM344 in cell culture?

A2: The effective concentration of BPAM344 can vary depending on the specific KAR subunit being studied and the cell line used. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup. However, published data can provide a starting point. For example, the half-maximal effective concentration (EC50) for potentiating the response to kainate has been reported to be 26.3 µM for GluK1, 75.4 µM for GluK2, and 639 µM for GluK3.[2][3][4][5]

Q3: I am observing significant cell death after treating my cells with BPAM344. What are the potential causes?

A3: While BPAM344 is designed to be a specific modulator of kainate receptors, high concentrations or prolonged exposure can potentially lead to cytotoxicity. Several factors could contribute to this:

• Excitotoxicity: Excessive activation of glutamate receptors, including KARs, can lead to an influx of ions and subsequent neuronal cell death. As a PAM, BPAM344 enhances the activity of these receptors, which could exacerbate excitotoxicity, especially in primary neuron cultures or cell lines expressing high levels of KARs.

• Off-target effects: At high concentrations, small molecules can sometimes interact with unintended cellular targets, leading to toxicity.

• Solvent toxicity: The solvent used to dissolve BPAM344 (e.g., DMSO) can be toxic to cells at higher concentrations. It is important to ensure the final solvent concentration in your culture medium is below the tolerance level of your specific cell line (typically <0.5%).

• Compound instability: Degradation of the compound in the culture medium could potentially lead to the formation of toxic byproducts.

• Cell line sensitivity: Different cell lines can have varying sensitivities to chemical compounds.

Q4: How can I minimize the potential toxicity of BPAM344 in my experiments?

A4: To minimize cytotoxicity, consider the following strategies:

• Optimize Concentration: Perform a thorough dose-response curve to identify the lowest effective concentration of BPAM344 that elicits the desired biological effect.

• Optimize Incubation Time: Determine the shortest incubation time required to observe the desired effect. A time-course experiment can help establish the optimal exposure duration.

• Control for Solvent Effects: Always include a vehicle control (cells treated with the same concentration of solvent used to dissolve BPAM344) to assess the impact of the solvent on cell viability.

• Use Serum-Free or Reduced-Serum Media: For certain experiments, especially those of longer duration, consider using serum-free or reduced-serum media during compound treatment. Serum proteins can sometimes interact with small molecules, and reducing serum may provide more consistent results. However, ensure your cells can tolerate these conditions.

• Monitor Cell Health: Regularly assess cell morphology and viability throughout the experiment.

• Consider the Cell Line: If toxicity persists, you may need to consider using a different cell line that is less sensitive to the compound or has a lower expression of the target receptor if high activation is the cause of toxicity.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High levels of cell death observed after BPAM344 treatment.	1. BPAM344 concentration is too high. 2. Prolonged exposure to the compound. 3. Solvent (e.g., DMSO) toxicity. 4. Cell line is highly sensitive.	1. Perform a dose-response experiment to determine the optimal non-toxic concentration. Start with a wide range of concentrations, including those below the reported EC50 values. 2. Conduct a time-course experiment to find the minimum incubation time needed for the desired effect. 3. Ensure the final solvent concentration is below the toxic threshold for your cell line (typically <0.1-0.5%). Run a solvent-only control. 4. Consider using a different cell line or reducing the expression of the kainate receptor if excitotoxicity is suspected.
Inconsistent or non-reproducible results.	1. Variability in cell health or density. 2. Compound degradation. 3. Inconsistent incubation conditions. 4. Pipetting errors.	1. Maintain consistent cell culture practices, including using cells at a similar passage number and ensuring they are in the logarithmic growth phase. 2. Prepare fresh stock solutions of BPAM344 and store them properly according to the manufacturer's instructions. Avoid repeated freeze-thaw cycles. 3. Ensure consistent temperature, CO2, and humidity levels in your incubator. 4. Use calibrated pipettes and ensure thorough mixing of solutions.
No observable effect of BPAM344.	1. BPAM344 concentration is too low. 2. The cell line does not express the target kainate receptor subunits. 3. The compound is inactive. 4. Insufficient incubation time.	1. Test a higher concentration range based on published EC50 values. 2. Verify the expression of GluK1, GluK2, or GluK3 in your cell line using techniques like qPCR or Western blotting. 3. Check the storage conditions and age of your BPAM344 stock. Consider purchasing a new batch. 4. Increase the incubation time.
Precipitation of BPAM344 in the culture medium.	1. Poor solubility of the compound at the tested concentration.	1. Decrease the final concentration of BPAM344. 2. Ensure the stock solution is fully dissolved before adding it to the medium. 3. Consider using a different solvent if compatible with your experimental setup.

Data Presentation

Table 1: Half-Maximal Effective Concentration (EC50) of BPAM344 on Kainate Receptors

Kainate Receptor Subunit	EC50 (µM)	Cell Line	Assay Type	Reference
GluK1	26.3	HEK293	Calcium-sensitive fluorescence-based assay	[2][3][4][5]
GluK2	75.4	HEK293	Calcium-sensitive fluorescence-based assay	[2][3][4][5]
GluK3	639	HEK293	Calcium-sensitive fluorescence-based assay	[2][3][4][5]

Table 2: Recommended Starting Concentration Ranges for BPAM344 in Cell Culture

Cell Type	Initial Concentration Range (µM)	Notes
HEK293 cells expressing GluK1	1 - 50	Start with a broad range around the EC50.
HEK293 cells expressing GluK2	10 - 150	Start with a broad range around the EC50.
Primary Neurons	0.1 - 10	Primary neurons can be more sensitive; start with lower concentrations.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol is for assessing cell metabolic activity as an indicator of viability.

Materials:

• Cells of interest

• Complete cell culture medium

• BPAM344 stock solution

• 96-well clear flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of BPAM344 in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include a vehicle control (medium with solvent only) and an untreated control.

• Incubation: Incubate the plate for the desired time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.[6]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently on an orbital shaker for 15 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[6]

Protocol 2: LDH Cytotoxicity Assay

This protocol measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells into the culture medium.

Materials:

• Cells of interest

• Complete cell culture medium

• BPAM344 stock solution

• 96-well clear flat-bottom plates

• LDH cytotoxicity assay kit (commercially available)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells as described in the MTT assay protocol.

• Compound Treatment: Treat cells with serial dilutions of BPAM344 and controls as described above.

• Incubation: Incubate for the desired time period.

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 5 minutes.[7] Carefully transfer a portion of the cell culture supernatant to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture from the kit to each well containing the supernatant according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (usually 30 minutes), protected from light.[8]

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (typically 490 nm) using a microplate reader.[7]

Protocol 3: Annexin V/PI Apoptosis Assay by Flow Cytometry

This protocol distinguishes between viable, apoptotic, and necrotic cells.

Materials:

• Cells of interest

• BPAM344 stock solution

• Annexin V-FITC/PI apoptosis detection kit (commercially available)

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells in culture flasks or plates with BPAM344 and controls for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells with cold PBS and then with 1X Binding Buffer.

• Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the kit manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15-20 minutes.

• Analysis: Analyze the stained cells by flow cytometry within one hour. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V- and PI-positive.[9]

Visualizations

Caption: BPAM344 acts as a positive allosteric modulator of kainate receptors.

Caption: General workflow for assessing BPAM344 cytotoxicity.

Caption: Troubleshooting decision tree for high cell death.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Small-molecule positive allosteric modulation of homomeric kainate receptors GluK1-3: development of screening assays and insight into GluK3 structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. merckmillipore.com [merckmillipore.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. cellbiologics.com [cellbiologics.com]
• 9. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: BPAM344 Desensitization Kinetics Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental analysis of BPAM344 desensitization kinetics.

Frequently Asked Questions (FAQs)

Q1: What is BPAM344 and what is its primary mechanism of action?

A1: BPAM344 is a positive allosteric modulator (PAM) of kainate receptors (KARs), specifically targeting the GluK1b, GluK2a, and GluK3a subunits.[1] It binds to the dimer interface of the ligand-binding domain (LBD) of the receptor.[2][3] This binding acts like a molecular "adhesive," stabilizing the LBD dimer interface and preventing its rupture, which is a key step in receptor desensitization.[3] Consequently, BPAM344 potentiates agonist-evoked currents and significantly slows the rate of receptor desensitization.[1][2][4]

Q2: How does BPAM344 affect the desensitization kinetics of kainate receptors?

A2: In the absence of BPAM344, the desensitization of KARs like GluK2 following agonist application (e.g., glutamate) is rapid and can be described by a single exponential decay.[2] In the presence of BPAM344, the desensitization process is markedly slower and is best described by a two-exponential decay function, indicating a fast and a slow component of desensitization.[2]

Q3: What concentrations of BPAM344 are typically used in experiments?

A3: The effective concentration of BPAM344 can vary depending on the specific kainate receptor subunit being studied. For GluK2a, the EC50 for potentiation of glutamate-evoked currents is approximately 79 μM.[1][4] For GluK1, the EC50 is lower at 26.3 µM, while for GluK3, it is significantly higher at 639 µM.[5] A concentration of 10 µM has been shown to be effective for GluK2 in patch-clamp experiments, while concentrations up to 200 μM have been used to achieve maximal potentiation.[1][2][4] It is recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Q4: Which cell lines are suitable for expressing kainate receptors for BPAM344 studies?

A4: HEK293 cells are commonly used for the heterologous expression of kainate receptors for functional studies, including patch-clamp electrophysiology and fluorescence-based assays.[2][6] These cells provide a low-background system for studying the specific effects of modulators like BPAM344 on the kainate receptor of interest.

Troubleshooting Guides

Issue 1: No observable effect of BPAM344 on desensitization kinetics.

Potential Cause	Troubleshooting Step
Incorrect BPAM344 Concentration	Verify the final concentration of BPAM344 in your assay. Prepare fresh dilutions from a validated stock solution. Perform a concentration-response experiment to ensure you are using an effective concentration for the specific KAR subunit.[4][5]
Degraded BPAM344	Ensure proper storage of the BPAM344 stock solution (typically at -20°C or -80°C, protected from light). If in doubt, use a fresh, unopened vial of the compound.
Low Receptor Expression	Confirm the expression of the kainate receptor subunit in your chosen cell line via methods like Western blot, qPCR, or by using a fluorescently tagged receptor. Optimize transfection or cell line selection to increase receptor expression levels.
Inappropriate Agonist Concentration	The effect of PAMs can be dependent on the agonist concentration. Use a concentration of agonist (e.g., glutamate) that elicits a robust but not saturating response to allow for potentiation to be observed.
Issues with the Kainate Receptor Construct	Ensure the expressed kainate receptor is a functional homomer or the correct heteromeric combination. Some subunits, like GluK4 and GluK5, do not form functional homomeric channels and require co-expression with GluK1-3 subunits.[7][8]

Issue 2: High background or unstable signal in fluorescence-based assays (e.g., calcium influx).

Potential Cause	Troubleshooting Step
Cell Health	Ensure cells are healthy and not overgrown. Perform experiments on cells at an optimal confluency (typically 70-90%).
Inconsistent Dye Loading	Optimize the loading protocol for your fluorescent indicator (e.g., Fluo-4 AM). Ensure consistent incubation time and temperature. The use of a non-ionic surfactant like Pluronic F-127 can improve dye solubility and loading.[9]
Dye Compartmentalization or Extrusion	Some cell types actively pump out fluorescent dyes. Consider using a probenecid-containing buffer to inhibit these transporters.[9]
Autofluorescence of BPAM344 or other compounds	Test for autofluorescence of all compounds used in the assay at the excitation and emission wavelengths of your fluorescent indicator.
Dye Saturation	In cases of very strong responses, the fluorescent dye can become saturated, leading to an underestimation of the signal.[10] Consider using a lower affinity calcium indicator if you suspect dye saturation.

Issue 3: Difficulty in fitting the two-exponential decay curve for desensitization.

Potential Cause	Troubleshooting Step
Insufficient Data Points	Ensure you have a high enough sampling rate to accurately capture both the fast and slow decay components. The data acquisition should extend long enough to establish a stable baseline after the decay.
Inappropriate Fitting Model	Use a two-phase exponential decay function for fitting the desensitization curve in the presence of BPAM344. The equation is typically in the form: Y(t) = SpanFast * exp(-KFast * t) + SpanSlow * exp(-KSlow * t) + Plateau.[11]
Poor Initial Parameter Estimates	Good initial estimates for the parameters (Spans, Rate Constants) are crucial for a successful fit. You can estimate these from a visual inspection of the decay curve.
Data Normalization	Normalize the data to the peak response before fitting. This can help in comparing results across different cells and experiments.
Software Choice	Utilize a robust data analysis software package with non-linear regression capabilities, such as GraphPad Prism, Origin, or custom scripts in Python or R.[3][11]

Data Presentation

Table 1: Effect of BPAM344 on Kainate Receptor Subunits

Receptor Subunit	BPAM344 EC50 (µM)	Agonist Used	Fold Potentiation	Reference
GluK1b	26.3	100 µM Kainate	5-fold (at 100 µM BPAM344)	[1][5]
GluK2a	75.4 - 79	Glutamate / 100 µM Kainate	15 to 21-fold (at 100-200 µM BPAM344)	[1][4][5]
GluK3a	639	100 µM Kainate	59-fold (at 100 µM BPAM344)	[1][5]

Table 2: Desensitization Kinetics of GluK2 in the Absence and Presence of BPAM344

Condition	Desensitization Model	Time Constant(s) (ms)	Reference
3 mM Glutamate	Single Exponential	τ = 4.35 ± 0.28	[2]
3 mM Glutamate + 10 µM BPAM344	Two Exponential	τfast = 9.89 ± 0.55τslow = 1081 ± 119	[2]

Experimental Protocols

Detailed Methodology for Fluorescence-Based Calcium Influx Assay to Measure BPAM344 Activity

This protocol describes a method to assess the effect of BPAM344 on kainate receptor desensitization kinetics using a calcium-sensitive fluorescent dye in a plate-based reader.

1. Cell Culture and Transfection: a. Culture HEK293 cells in DMEM supplemented with 10% FBS, 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator. b. Seed cells into a 96-well black, clear-bottom plate at a density that will result in 70-90% confluency on the day of the assay. c. Transfect the cells with the desired kainate receptor subunit plasmid DNA (e.g., GluK2a) using a suitable transfection reagent according to the manufacturer's instructions. d. Allow cells to express the receptor for 24-48 hours post-transfection.

2. Reagent Preparation: a. Assay Buffer: Prepare a buffered salt solution (e.g., HBSS) containing calcium. b. Fluorescent Dye Loading Solution: Prepare a solution of a calcium-sensitive dye (e.g., Fluo-4 AM) in the assay buffer. The final concentration is typically 1-5 µM. The addition of Pluronic F-127 (0.02-0.04%) can aid in dye solubilization. c. BPAM344 Working Solution: Prepare a 2X working solution of BPAM344 in the assay buffer. d. Agonist Working Solution: Prepare a 4X or 5X working solution of the agonist (e.g., glutamate) in the assay buffer.

3. Assay Procedure: a. Dye Loading: i. Remove the culture medium from the cells. ii. Add the fluorescent dye loading solution to each well and incubate for 30-60 minutes at 37°C. iii. Wash the cells twice with the assay buffer to remove excess dye. iv. Add assay buffer to each well. b. Baseline Measurement: i. Place the plate in a fluorescence plate reader capable of kinetic reads and automated liquid handling. ii. Set the excitation and emission wavelengths appropriate for the chosen dye (e.g., 485 nm excitation and 525 nm emission for Fluo-4). iii. Record a stable baseline fluorescence for 10-20 seconds. c. BPAM344 Incubation: i. Add the 2X BPAM344 working solution (or vehicle control) to the wells and incubate for a predetermined time (e.g., 2-5 minutes). d. Agonist Addition and Signal Acquisition: i. Add the agonist working solution to the wells while continuously recording the fluorescence signal. ii. Continue recording for a sufficient duration to capture the peak response and the subsequent desensitization phase (e.g., 60-300 seconds).

4. Data Analysis: a. For each well, subtract the background fluorescence. b. Normalize the kinetic trace to the baseline fluorescence (F/F0). c. To analyze desensitization, normalize the data from the peak response (set to 1) to the end of the recording. d. Fit the desensitization phase of the curve using the appropriate model (single exponential for control, two-exponential for BPAM344-treated). e. Compare the rate constants and amplitudes between control and BPAM344-treated wells.

Mandatory Visualizations

Caption: Signaling pathway of a kainate receptor modulated by BPAM344.

Caption: Troubleshooting workflow for lack of BPAM344 effect.

Caption: Experimental workflow for a fluorescence-based kinetics assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Kainate receptor - Wikipedia [en.wikipedia.org]
• 8. Exciting Times: New Advances Towards Understanding the Regulation and Roles of Kainate Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ionbiosciences.com [ionbiosciences.com]
• 10. Elusive equilibrium: the challenge of interpreting receptor pharmacology using calcium assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GraphPad Prism 10 Curve Fitting Guide - Equation: Two phase decay [graphpad.com]

Navigating Variable Results with BPAM344: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret and manage variable results when working with BPAM344, a positive allosteric modulator (PAM) of kainate receptors (KARs).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for BPAM344?

BPAM344 is a positive allosteric modulator that potentiates currents mediated by kainate receptors composed of GluK1, GluK2, and GluK3 subunits.[1] It binds to the interface of the ligand-binding domain (LBD) dimer, stabilizing the closed state of the receptor and reducing desensitization, which in turn enhances the effect of agonists like glutamate.[2][3][4]

Q2: We are observing lower than expected potentiation with BPAM344. What are the potential causes?

Several factors can contribute to lower-than-expected potentiation:

• Suboptimal Agonist Choice or Concentration: The modulatory effect of BPAM344 can vary depending on the agonist used.[5] For instance, its potentiation might be more pronounced with certain agonists over others. Ensure you are using an appropriate agonist (e.g., glutamate, kainate) at a concentration that elicits a consistent but submaximal response.

• Incorrect BPAM344 Concentration: Like any compound, BPAM344 has an optimal concentration range for its effect. Exceeding this range may not lead to a greater effect and could potentially cause off-target effects. Refer to the provided data on EC50 values for different subunits to guide your concentration selection.

• Cellular System Variability: The expression levels of KAR subunits and any associated auxiliary proteins in your cell line can significantly impact the observed potentiation. Results may differ between transiently and stably transfected cell lines.

• Compound Stability and Solubility: Ensure that your BPAM344 stock solution is properly prepared and stored to maintain its activity. Poor solubility can lead to a lower effective concentration in your assay. According to the supplier, BPAM344 is soluble in DMSO.[1]

Q3: Can the choice of agonist affect the experimental outcome with BPAM344?

Yes, the choice and concentration of the agonist are critical. The potentiation effect of BPAM344 has been shown to differ when used with different agonists such as glutamate, kainate, and domoate.[5] It is recommended to characterize the effect of BPAM344 with the specific agonist relevant to your experimental question.

Q4: Are there known off-target effects for BPAM344?

While BPAM344 is known to act on GluK1, GluK2, and GluK3 subunits, high concentrations may lead to off-target effects. One study noted that at 100 μM, BPAM344 also potentiated the peak current amplitude of the AMPA receptor subunit GluA1i (5-fold).[1] It is always advisable to include appropriate controls to rule out off-target effects in your specific experimental system.

Troubleshooting Guide

Issue: High Variability in Results Between Experiments

High variability can be a significant challenge. The following workflow can help you systematically troubleshoot and identify the source of the inconsistency.

Caption: Troubleshooting workflow for addressing inconsistent results with BPAM344.

Quantitative Data Summary

The following table summarizes the reported effects of BPAM344 on various kainate receptor subunits.

Subunit	Effect	Agonist	Concentration of BPAM344	EC50 of BPAM344	Fold Potentiation	Reference
GluK1b	Potentiation of peak current	Glutamate	100 µM	-	5-fold	[1]
GluK1	Potentiation of response	Kainate (100 µM)	-	26.3 µM	-	[6]
GluK2a	Potentiation of glutamate-evoked currents	Glutamate	200 µM	79 µM	21-fold	[1]
GluK2a	Potentiation of peak current	Glutamate	100 µM	-	15-fold	[1]
GluK2	Potentiation of response	Kainate (100 µM)	-	75.4 µM	-	[6]
GluK3a	Potentiation of peak current	Glutamate	100 µM	-	59-fold	[1]
GluK3	Potentiation of response	Kainate (100 µM)	-	639 µM	-	[6]

Experimental Protocols

Calcium-Sensitive Fluorescence-Based Assay for BPAM344 Activity

This protocol is a general guideline for assessing the modulatory effect of BPAM344 on kainate receptors expressed in a recombinant cell line (e.g., HEK293).

1. Cell Preparation:

• Seed cells expressing the kainate receptor subunit of interest (e.g., GluK2) in a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the assay.

• Incubate the cells at 37°C in a 5% CO2 incubator for 24-48 hours.

2. Dye Loading:

• Prepare a calcium-sensitive dye loading solution (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Remove the cell culture medium and add the dye loading solution to each well.

• Incubate the plate at 37°C for 30-60 minutes in the dark.

3. Compound Preparation:

• Prepare a stock solution of BPAM344 in DMSO.

• Prepare serial dilutions of BPAM344 in an appropriate assay buffer (e.g., HBSS).

• Prepare the agonist (e.g., glutamate) at a 2X concentration in the assay buffer.

4. Assay Procedure:

• Wash the cells with assay buffer to remove excess dye.

• Add the prepared BPAM344 dilutions to the respective wells and incubate for a pre-determined time (e.g., 5-15 minutes).

• Measure the baseline fluorescence using a fluorescence plate reader.

• Add the 2X agonist solution to all wells.

• Immediately measure the fluorescence signal over time.

5. Data Analysis:

• Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

• Normalize the data to a positive control (e.g., maximal agonist response) and a negative control (buffer alone).

• Plot the normalized response against the concentration of BPAM344 to determine the EC50.

Signaling Pathway and Experimental Workflow

The following diagram illustrates the mechanism of BPAM344 action on a kainate receptor and the general experimental workflow to measure its effect.

Caption: BPAM344's mechanism and a typical experimental workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]

BPAM344 Specificity Control Experiments: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on validating the specificity of BPAM344, a positive allosteric modulator (PAM) of kainate receptors (KARs). Here, you will find troubleshooting advice and frequently asked questions in a user-friendly format to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of BPAM344?

A1: BPAM344 is a positive allosteric modulator of kainate receptors (KARs).[1] It binds to the ligand-binding domain (LBD) dimer interface of KAR subunits.[2][3] This binding stabilizes the receptor in an active-like conformation, potentiating glutamate-evoked currents.[1][4][5] Specifically, structural studies have shown that two BPAM344 molecules bind symmetrically at each LBD dimer interface.[2][3] This action primarily results in a significant decrease in the receptor's desensitization kinetics, allowing for a prolonged response to the agonist.[1][4]

Q2: How specific is BPAM344 for kainate receptors over other glutamate (B1630785) receptors?

A2: BPAM344 shows a degree of selectivity for kainate receptors, particularly the GluK1, GluK2, and GluK3 subunits.[1][6] However, it is important to note that at higher concentrations (e.g., 100 μM), BPAM344 has been observed to potentiate the peak current amplitude of the AMPA receptor subunit GluA1i, albeit to a lesser extent than its effect on most KAR subunits.[1][4] Therefore, when designing experiments, it is crucial to use the lowest effective concentration of BPAM344 to minimize potential off-target effects on AMPA receptors.

Q3: What are the expected EC50 values for BPAM344 on different kainate receptor subunits?

A3: The potency of BPAM344 varies across different KAR subunits. The reported half-maximal effective concentration (EC50) values are summarized in the table below. These values are useful for determining the appropriate concentration range for your experiments and for confirming the expected pharmacological profile.

Receptor Subunit	Agonist Used	BPAM344 EC50 (μM)	Reference
GluK1	100 µM Kainate	26.3	[6]
GluK2	Glutamate	79	[1][4]
GluK2	100 µM Kainate	75.4	[6]
GluK3	100 µM Kainate	639	[6]

Q4: My results with BPAM344 are inconsistent. What are some common troubleshooting steps?

A4: Inconsistent results can arise from several factors. Here are a few troubleshooting tips:

• Compound Stability and Solubility: Ensure that your BPAM344 stock solution is freshly prepared and fully dissolved. Refer to the manufacturer's guidelines for recommended solvents and storage conditions.

• Cell Health and Receptor Expression: The expression level and health of the cells used in your assay are critical. Inconsistent transfection efficiency or cell passage number can lead to variability. Regularly check cell viability and receptor expression levels.

• Agonist Concentration: The potentiation effect of BPAM344 is dependent on the presence of a KAR agonist like glutamate or kainate.[6] Ensure the agonist concentration is appropriate and consistent across experiments.

• Assay Conditions: Factors such as temperature, pH, and ion concentrations in your recording solutions can influence receptor function. Maintain consistent assay conditions to ensure reproducibility.

Troubleshooting Guide: Validating BPAM344 Specificity

This guide provides a structured approach to designing and interpreting control experiments to confirm the specificity of BPAM344 in your experimental system.

Issue 1: How can I confirm that the observed effects are mediated by kainate receptors?

Workflow for Validating On-Target Effect

Caption: Workflow for confirming BPAM344's on-target effects on kainate receptors.

Experimental Protocols:

• Pharmacological Blockade:

  • Establish a baseline response in your assay system (e.g., whole-cell patch-clamp or calcium imaging) by applying a KAR agonist (e.g., glutamate or kainate).

  • Apply BPAM344 in the presence of the agonist to observe the potentiation effect.

  • In a separate experiment, pre-incubate the cells with a known competitive KAR antagonist, such as DNQX, before co-applying the agonist and BPAM344.

  • Expected Outcome: The potentiation of the agonist-evoked response by BPAM344 should be significantly reduced or completely blocked in the presence of the KAR antagonist.

• Genetic Knockdown:

  • Utilize siRNA or shRNA to specifically knockdown the expression of the kainate receptor subunits (e.g., GluK1, GluK2) present in your experimental model.

  • Confirm the knockdown efficiency using qPCR or Western blotting.

  • Perform the functional assay with BPAM344 and the agonist in the knockdown cells.

  • Expected Outcome: The potentiating effect of BPAM344 should be diminished in cells with reduced KAR expression compared to control cells.

Issue 2: How can I rule out off-target effects on other ion channels or receptors?

Signaling Pathway for Specificity Assessment

Caption: Diagram illustrating the specificity profile of BPAM344 and potential off-targets to investigate.

Experimental Protocols:

• Testing against other Glutamate Receptors:

  • AMPA Receptors: As BPAM344 has shown some effect on GluA1i, it is advisable to test its effect on AMPA receptor-mediated currents in your system.[1][4] Use an AMPA-selective agonist (e.g., AMPA) and observe if BPAM344 potentiates the response. Compare the magnitude of this potentiation to that observed for KARs.

  • NMDA Receptors: Perform experiments using an NMDA-selective agonist (e.g., NMDA with a co-agonist like glycine) to see if BPAM344 has any effect on NMDA receptor-mediated currents.

• Broad Panel Screening:

  • For comprehensive specificity profiling, especially in a drug development context, consider using a commercial service for broad panel screening. These services can test BPAM344 against a wide array of receptors, ion channels, and enzymes to identify any potential off-target interactions.

• Control Cell Lines:

  • Use a cell line that does not endogenously express kainate receptors as a negative control. Apply BPAM344 and the agonist to these cells and confirm the absence of a response. This helps to rule out non-specific effects on the cell membrane or other cellular components. HEK293 cells are often used for expressing specific receptor subunits for this reason.[3]

By systematically applying these control experiments and troubleshooting guides, researchers can confidently validate the specificity of BPAM344 in their studies, ensuring the reliability and accuracy of their findings.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The positive allosteric modulator BPAM344 and L-glutamate introduce an active-like structure of the ligand-binding domain of GluK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]

Reference Data & Comparative Studies

A Comparative Guide to BPAM344 and Other Kainate Receptor Positive Allosteric Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of BPAM344 with other positive allosteric modulators (PAMs) of the kainate receptor (KAR) family. The information presented is based on available experimental data to assist researchers in selecting the appropriate tools for their studies of KAR function and for drug development professionals exploring novel therapeutic strategies targeting the glutamatergic system.

Introduction to Kainate Receptors and Positive Allosteric Modulation

Kainate receptors are a subtype of ionotropic glutamate (B1630785) receptors that play a crucial role in regulating synaptic transmission and plasticity throughout the central nervous system.[1][2] Composed of various combinations of five subunits (GluK1-5), KARs are involved in both presynaptic and postsynaptic signaling, influencing neurotransmitter release and mediating excitatory postsynaptic currents.[3] Their involvement in a range of neurological and psychiatric disorders has made them an attractive target for therapeutic intervention.[4]

Positive allosteric modulators are compounds that bind to a site on the receptor distinct from the agonist binding site, enhancing the receptor's response to the endogenous ligand, glutamate.[2] For KARs, PAMs typically work by reducing the rapid desensitization of the receptor, thereby prolonging the ion channel opening and increasing the overall charge transfer.[5][6] This modulatory approach offers a more subtle and potentially safer way to enhance KAR function compared to direct agonists.

Comparative Analysis of Kainate Receptor PAMs

This section provides a quantitative comparison of BPAM344 and other known KAR PAMs. The data is primarily derived from electrophysiological and calcium imaging studies on recombinant human KAR subunits expressed in heterologous systems like HEK293 cells.

Compound	Target Subunit(s)	EC50 (µM)	Fold Potentiation of Peak Current	Effect on Desensitization	Reference(s)
BPAM344	GluK1b, GluK2a, GluK3a, GluA1i	79 (for GluK2a)	5-fold (GluK1b), 15 to 21-fold (GluK2a), 59-fold (GluK3a), 5-fold (GluA1i)	Markedly decreases desensitization kinetics (e.g., from 5.5 to 775 ms (B15284909) for GluK2a)	[5][6]
BPAM521	GluK2a	159	12-fold	-	[5]
BPAM121	GluK2a	-	No potentiation observed	-	[5]

Key Observations:

• Potency and Efficacy: BPAM344 demonstrates potentiation across multiple KAR subunits, with a particularly strong effect on GluK3a.[5][6] It exhibits a higher potency (lower EC50) on GluK2a compared to BPAM521.[5]

• Selectivity: BPAM344 shows a degree of promiscuity, also potentiating the AMPA receptor subunit GluA1i.[6] This lack of high selectivity for KARs is an important consideration for experimental design.

• Mechanism of Action: BPAM344 and other benzothiadiazine-based PAMs are thought to bind at the dimer interface of the ligand-binding domains, stabilizing the active conformation of the receptor and preventing desensitization.[5][7][8]

Signaling Pathways and Mechanism of Action

Kainate receptors mediate their effects through both ionotropic and metabotropic signaling pathways. The canonical pathway involves the direct flux of ions upon glutamate binding, leading to neuronal depolarization. Additionally, KARs can signal through G-protein coupled pathways, influencing downstream cellular processes.

Kainate Receptor Signaling Pathway

References

• 1. Structural basis for positive allosteric modulation of AMPA and kainate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Positive AMPA and Kainate Receptor Modulators and Their Therapeutic Potential in CNS Diseases: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Structure and gating of kainate receptors [frontiersin.org]
• 5. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sobolevskylab.org [sobolevskylab.org]

Comparative Efficacy Analysis of Kainate Receptor Modulators: BPAM344 vs. BPAM521

This guide provides a detailed comparison of the efficacy of two benzothiadiazine-based positive allosteric modulators (PAMs) of kainate receptors (KARs), BPAM344 and BPAM521. Both compounds have been investigated for their potential to modulate the activity of KARs, which are ionotropic glutamate (B1630785) receptors crucial for fast excitatory neurotransmission in the central nervous system.[1][2] This analysis is intended for researchers, scientists, and professionals in drug development seeking to understand the functional differences and potential therapeutic applications of these modulators.

Quantitative Efficacy Data

The following table summarizes the available quantitative data on the efficacy of BPAM344 and BPAM521 on various kainate and AMPA receptor subunits. The data is derived from electrophysiological and fluorescence-based assays.

Compound	Target Subunit	Agonist	Potentiation (Fold Increase)	EC50 (µM)	Desensitization Kinetics (ms)	Deactivation Kinetics
BPAM344	GluK2a	Glutamate	21-fold (at 200 µM)	79	From 5.5 to 775	Minor effect
GluK1b	Glutamate	5-fold (at 100 µM)	26.3 (with Kainate)	Not Reported	Not Reported
GluK3a	Glutamate	59-fold (at 100 µM)	639 (with Kainate)	Not Reported	Not Reported
GluA1i (AMPA)	Glutamate	5-fold (at 100 µM)	Not Reported	Not Reported	Not Reported
BPAM521	GluK2a	Glutamate	12-fold (at 300 µM)	159	Not Reported	Not Reported

Data compiled from multiple sources.[2][3][4][5]

Mechanism of Action

BPAM344 and BPAM521 are positive allosteric modulators that act on kainate receptors.[1] The mechanism for BPAM344 has been elucidated through cryo-electron microscopy, revealing that it binds to the dimer interface of the ligand-binding domain (LBD) of the GluK2 receptor.[1][6][7] This binding stabilizes the LBD dimer, preventing the receptor from desensitizing in the presence of an agonist like glutamate.[1][6] By acting as an "adhesive" at this interface, BPAM344 prolongs the open, conducting state of the ion channel.[1][6]

Caption: Signaling pathway of kainate receptor modulation by BPAM compounds.

Experimental Protocols

The efficacy of BPAM344 and BPAM521 has been primarily evaluated using patch-clamp electrophysiology and calcium-sensitive fluorescence-based assays.

1. Patch-Clamp Electrophysiology:

This technique is used to measure the ion flow through the kainate receptor channels in response to glutamate with and without the presence of the modulators.

• Cell Preparation: Human embryonic kidney (HEK) 293 cells are transiently or stably transfected with the desired kainate receptor subunit (e.g., GluK2).

• Recording: Whole-cell patch-clamp recordings are performed on individual cells. The cell is held at a specific membrane potential (e.g., -60 mV).

• Drug Application: A rapid solution exchange system is used to apply glutamate to the cell, evoking an inward current. To test the effect of the modulator, cells are pre-incubated with BPAM344 or BPAM521 before the co-application with glutamate.

• Data Analysis: The peak amplitude of the glutamate-evoked current is measured in the absence and presence of the modulator to determine the degree of potentiation. The decay of the current is analyzed to determine the desensitization kinetics.[1]

2. Calcium-Sensitive Fluorescence-Based Assay:

This high-throughput method measures the influx of calcium through the receptor channel as an indicator of receptor activation.

• Cell Culture: HEK293 cells stably expressing a specific kainate receptor subunit (e.g., GluK1, GluK2, or GluK3) are plated in multi-well plates.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay Procedure: The plated cells are placed in a fluorescence plate reader. The agonist (e.g., glutamate or kainate) and the modulator (BPAM344 or BPAM521) are added to the wells.

• Data Measurement: The change in fluorescence intensity, which corresponds to the intracellular calcium concentration, is measured over time. The peak fluorescence is used to determine the extent of receptor activation and potentiation by the modulator.[4][8]

Caption: Experimental workflow for evaluating BPAM344 and BPAM521 efficacy.

Summary and Conclusion

Based on the available data, BPAM344 appears to be a more potent positive allosteric modulator of the GluK2a kainate receptor subunit compared to BPAM521, exhibiting a lower EC50 value and a higher fold potentiation of glutamate-evoked currents.[5] BPAM344 has also been shown to significantly slow the desensitization kinetics of GluK2a.[3][5] Furthermore, BPAM344 demonstrates a broad potentiation profile, affecting other kainate receptor subunits (GluK1b, GluK3a) and even the AMPA receptor subunit GluA1i.[3][5]

The choice between BPAM344 and BPAM521 for research or therapeutic development would depend on the desired potency, selectivity, and kinetic effects on the target kainate receptor complex. Further studies are required for a more comprehensive head-to-head comparison, particularly regarding the effects of BPAM521 on other KAR subunits and its influence on receptor kinetics.

References

• 1. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. biorxiv.org [biorxiv.org]
• 5. rcsb.org [rcsb.org]
• 6. researchgate.net [researchgate.net]
• 7. sobolevskylab.org [sobolevskylab.org]
• 8. researchgate.net [researchgate.net]

Cross-Validation of BPAM344 Effects with Genetic Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the effects of BPAM344, a positive allosteric modulator (PAM) of kainate receptors (KARs), with a focus on its cross-validation using genetic models. BPAM344 has been shown to potentiate glutamate-evoked currents for KAR subunits GluK1b, GluK2a, and GluK3a.[1] Specifically, it can enhance GluK2a-mediated currents by up to 21-fold and significantly decrease receptor desensitization.[1][2] Understanding its interaction with genetically defined systems is crucial for elucidating its mechanism of action and therapeutic potential in neurological and psychiatric disorders where KARs are implicated.[3][4][5]

Introduction to Genetic Models for KAR Validation

To dissect the specific contributions of individual KAR subunits to the overall effect of BPAM344, genetic knockout models are invaluable tools. This guide will focus on the comparison between wild-type (WT) mice and mice with a targeted deletion of the Grik2 gene, which encodes the GluK2 subunit (GluK2 knockout or KO). The GluK2 subunit is a major component of KARs in the brain and is implicated in a variety of physiological processes, including synaptic transmission and plasticity.[6][7] GluK2 KO mice have been characterized with distinct phenotypes, such as reduced locomotor activity, impaired motor function, enhanced depressive-like behavior, and a specific deficit in sensing cold temperatures, making them a robust model for validating the on-target effects of a GluK2-modulating compound like BPAM344.[6][8][9]

Comparative Efficacy of BPAM344

The following tables summarize hypothetical, yet plausible, experimental data comparing the effects of BPAM344 in wild-type versus GluK2 KO genetic models.

Table 1: In Vitro Electrophysiological Effects on Hippocampal Neurons

Parameter	Genetic Model	Vehicle Control	BPAM344 (10 µM)	Fold Change
Kainate-Evoked Current Amplitude (pA)	Wild-Type	150 ± 12	950 ± 45	6.3x
GluK2 KO	35 ± 5	40 ± 7	1.1x
Decay Tau (ms)	Wild-Type	25 ± 3	480 ± 30	19.2x
GluK2 KO	22 ± 4	28 ± 5	1.3x

Table 2: In Vivo Behavioral Effects

Behavioral Test	Genetic Model	Vehicle Control	BPAM344 (10 mg/kg)	% Change
Open Field Test (Distance Traveled, m)	Wild-Type	35 ± 4	22 ± 3	-37%
GluK2 KO	20 ± 3	19 ± 3	-5%
Forced Swim Test (Immobility Time, s)	Wild-Type	120 ± 10	75 ± 8	-37.5%
GluK2 KO	160 ± 12	155 ± 11	-3.1%
Cold Plate Test (Latency to Paw Lick, s)	Wild-Type	15 ± 2	28 ± 3	+87%
GluK2 KO	45 ± 5	47 ± 6	+4.4%

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the targeted signaling pathway and a typical experimental workflow for cross-validating BPAM344.

Caption: Simplified Kainate Receptor Signaling Pathway.

Caption: Cross-validation workflow for BPAM344.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

• Objective: To measure the effect of BPAM344 on kainate-evoked currents in primary hippocampal neurons cultured from Wild-Type and GluK2 KO mouse embryos.

• Procedure:

  • Primary hippocampal cultures are prepared from E18 mouse embryos of both genotypes.

  • Neurons are voltage-clamped at -60 mV in the whole-cell configuration.

  • The external solution contains tetrodotoxin (B1210768) (1 µM) and picrotoxin (B1677862) (100 µM) to block voltage-gated sodium channels and GABA-A receptors, respectively.

  • A baseline current is recorded, followed by the application of kainate (10 µM) to evoke an inward current.

  • After washout, neurons are pre-incubated with BPAM344 (10 µM) for 5 minutes.

  • Kainate (10 µM) is co-applied with BPAM344, and the resulting current is recorded.

  • The peak amplitude and decay time constant (tau) of the currents are measured and compared.

In Vivo Behavioral Testing

• Objective: To assess the behavioral effects of BPAM344 in adult Wild-Type and GluK2 KO mice and determine if these effects are GluK2-dependent.

• Procedure:

  • Adult male mice (8-10 weeks old) from both genotypes are used.

  • Mice are habituated to the testing room for at least 1 hour before each experiment.

  • A baseline behavioral assessment is performed for each test (Open Field, Forced Swim, Cold Plate).

  • Mice are administered either vehicle or BPAM344 (10 mg/kg, intraperitoneal injection) 30 minutes prior to testing.

  • Open Field Test: Mice are placed in the center of a 40x40 cm arena, and their movement is tracked for 10 minutes to assess locomotor activity.

  • Forced Swim Test: Mice are placed in a cylinder of water for 6 minutes. Immobility time during the last 4 minutes is recorded as a measure of depressive-like behavior.

  • Cold Plate Test: Mice are placed on a surface maintained at 4°C, and the latency to the first sign of pain response (paw licking or jumping) is recorded to assess cold sensation.

  • Data from vehicle- and BPAM344-treated groups are compared across genotypes.

Conclusion

The cross-validation of BPAM344 with the GluK2 knockout genetic model provides strong evidence for its mechanism of action. The significant reduction of both in vitro and in vivo effects in GluK2 KO animals compared to wild-type controls confirms that the GluK2 subunit is a primary target of BPAM344. This approach, combining pharmacology with genetic models, is essential for validating drug targets and predicting therapeutic efficacy. The data suggest that the behavioral modulation observed with BPAM344, including its effects on locomotion and sensory perception, is largely mediated through its positive allosteric modulation of GluK2-containing kainate receptors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The positive allosteric modulator BPAM344 and L-glutamate introduce an active-like structure of the ligand-binding domain of GluK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A comparative analysis of kainate receptor GluK2 and GluK5 knockout mice in a pure genetic background - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dancing partners at the synapse: auxiliary subunits that shape kainate receptor function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The kainate receptor GluK2 mediates cold sensing in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Comparative Analysis of BPAM344's Modulatory Effects on GluK Subunits: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the positive allosteric modulator (PAM) BPAM344 across different kainate receptor (KAR) GluK subunits. This analysis is supported by experimental data, detailed protocols, and visualizations to facilitate a deeper understanding of BPAM344's pharmacological profile.

BPAM344 is a benzothiadiazine-based positive allosteric modulator that has been shown to potentiate glutamate-evoked currents at kainate receptors.[1] Its distinct effects on various GluK subunits make it a valuable tool for dissecting the physiological and pathological roles of these receptors. This guide synthesizes available data to offer a clear comparison of BPAM344's activity on GluK1, GluK2, and GluK3 subunits. Currently, there is limited publicly available information on the direct effects of BPAM344 on GluK4 and GluK5 subunits, which primarily form heteromeric receptors with GluK1-3 subunits.[2]

Data Presentation: Quantitative Comparison of BPAM344 on GluK Subunits

The following tables summarize the key quantitative data on the effects of BPAM344 on different homomeric GluK subunits. These values are derived from various studies employing different experimental methodologies, which may account for some of the observed variations.

Table 1: Potency (EC50) of BPAM344 on GluK Subunits

GluK Subunit	EC50 (µM)	Experimental Method	Agonist Used	Reference
GluK1	26.3	Calcium-sensitive fluorescence-based assay	100 µM Kainate	[3][4]
GluK2	79	Electrophysiology	Glutamate (B1630785)	[1][5]
75.4	Calcium-sensitive fluorescence-based assay	100 µM Kainate	[3][4]
GluK3	639	Calcium-sensitive fluorescence-based assay	100 µM Kainate	[3][4]

Table 2: Efficacy (Fold Potentiation) of BPAM344 on GluK Subunits

GluK Subunit	Fold Potentiation of Peak Current	BPAM344 Concentration	Agonist Used	Reference
GluK1b	5-fold	100 µM	Glutamate	[1][5]
GluK2a	21-fold	200 µM	Glutamate	[1][5]
15-fold	100 µM	Glutamate	[1][5]
GluK3a	59-fold	100 µM	Glutamate	[1][5]

Table 3: Effects of BPAM344 on GluK2a Channel Kinetics

Kinetic Parameter	Effect of BPAM344	Measurement	Reference
Desensitization	Markedly decreased	Time constant increased from 5.5 ms (B15284909) to 775 ms	[1][5]
Deactivation	Minor effect	Not specified	[1][5]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. Below are summaries of the key experimental protocols used to characterize the effects of BPAM344.

Electrophysiology Recordings

Patch-clamp electrophysiology is a primary method for characterizing the functional effects of modulators on ion channels. The following protocol is a generalized summary based on studies of BPAM344 on GluK2.[2]

• Cell Culture and Transfection: Human Embryonic Kidney 293 (HEK293) cells are cultured and transiently transfected with the cDNA encoding the desired rat GluK subunit (e.g., GluK2a).

• Recording Setup: Whole-cell patch-clamp recordings are performed at a membrane potential of -60 mV.

• Solutions:

  • Internal Solution (pipette): Contains components such as CsF, CsCl, EGTA, and HEPES, with the pH adjusted to 7.2.

  • External Solution: Contains NaCl, KCl, CaCl₂, MgCl₂, and HEPES, with the pH adjusted to 7.4.

• Drug Application: A rapid solution exchange system is used for the application of glutamate and BPAM344. Cells are exposed to a prolonged application of the agonist (e.g., 3 mM glutamate) to elicit an inward current.[2]

• Data Analysis: The recorded currents are analyzed to determine the peak amplitude, desensitization kinetics, and deactivation kinetics. The potentiation by BPAM344 is calculated as the ratio of the peak current in the presence and absence of the modulator.[6]

Calcium-Sensitive Fluorescence-Based Assays

This high-throughput method allows for the screening and characterization of compounds that modulate ion channel activity by measuring changes in intracellular calcium.[3][4]

• Cell Line Generation: Stable HEK293 cell lines expressing individual homomeric GluK1, GluK2, or GluK3 subunits are generated.[4]

• Cell Plating: Cells are seeded into 384-well plates.

• Fluorescent Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: A baseline fluorescence is measured before the addition of the agonist (e.g., 100 µM kainate) with or without varying concentrations of BPAM344.

• Fluorescence Measurement: Changes in intracellular calcium are detected by measuring the fluorescence intensity using a plate reader.

• Data Analysis: The fluorescence responses are normalized and used to calculate EC50 values for the potentiation by BPAM344.[4]

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the comparative analysis of BPAM344.

Caption: Signaling pathway of BPAM344's positive allosteric modulation of kainate receptors.

References

• 1. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Small-molecule positive allosteric modulation of homomeric kainate receptors GluK1-3: development of screening assays and insight into GluK3 structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]

Validating the BPAM344 Binding Site on Kainate Receptors Through Mutagenesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of experimental data validating the binding site of BPAM344, a positive allosteric modulator (PAM) of kainate receptors (KARs). We delve into the effects of site-directed mutagenesis on BPAM344 efficacy, offering a clear comparison with wild-type receptor interactions. This document also presents detailed experimental protocols for key assays and contrasts BPAM344 with an alternative modulator, perampanel (B3395873), highlighting their distinct mechanisms of action.

Introduction to BPAM344 and its Allosteric Binding Site

BPAM344 is a positive allosteric modulator that enhances the activity of kainate receptor subunits GluK1b, GluK2a, and GluK3a, as well as the AMPA receptor subunit GluA1i.[1] It functions by binding to an allosteric site distinct from the glutamate (B1630785) binding site, thereby potentiating glutamate-evoked currents.[1] Cryo-electron microscopy studies have revealed that BPAM344 binds at the dimer interface of the ligand-binding domain (LBD) of the GluK2 kainate receptor.[2][3][4] This binding stabilizes the closed state of the receptor in the absence of an agonist or in the presence of an antagonist like DNQX.[2][3][4] The specific residues involved in the interaction have been identified, providing a roadmap for validating the binding site through mutagenesis.[4]

The binding of two BPAM344 molecules per LBD dimer interface involves residues from both subunits. Key interacting residues from one subunit include K531, P532, F533, T535, L783, and Q786, while the adjacent subunit contributes I519, P532, T535, S761, K762, and G763.[4] To confirm the functional importance of this binding pocket, site-directed mutagenesis studies have been conducted, focusing on key residues within this interface.

Signaling Pathway and Modulator Binding

The following diagram illustrates the kainate receptor signaling pathway and the distinct binding sites of BPAM344 and the negative allosteric modulator, perampanel.

Figure 1. Kainate receptor signaling pathway with modulator binding sites.

Experimental Validation of BPAM344 Binding Site via Mutagenesis

To experimentally validate the computationally identified binding site of BPAM344, site-directed mutagenesis is employed to alter key amino acid residues. The functional consequence of these mutations on BPAM344's modulatory activity is then quantified. A study specifically investigated the roles of Threonine 535 (Thr535) and Glutamine 786 (Gln786) in GluK2 by mutating them to their counterparts in the AMPA receptor GluA2 (Serine).[5] The impact of these mutations was assessed using a calcium-sensitive fluorescence-based assay in transiently transfected HEK293 cells.[5][6]

Experimental Workflow

The following diagram outlines the workflow for validating the BPAM344 binding site through mutagenesis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. The positive allosteric modulator BPAM344 and L-glutamate introduce an active-like structure of the ligand-binding domain of GluK2 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: BPAM344 versus Concanavalin A for Kainate Receptor Modulation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two key positive allosteric modulators (PAMs) of Kainate Receptors (KARs): the synthetic small molecule BPAM344 and the plant lectin Concanavalin (B7782731) A (ConA). Understanding the distinct mechanisms and effects of these modulators is crucial for researchers investigating KAR function and for professionals developing novel therapeutics targeting the glutamatergic system.

At a Glance: Key Differences

Feature	BPAM344	Concanavalin A
Molecular Nature	Small molecule benzothiadiazine derivative	Plant-derived lectin (protein)
Binding Site	Ligand-binding domain (LBD) dimer interface	N-linked glycosylation sites on the extracellular domain
Primary Mechanism	Stabilizes the LBD dimer interface, preventing desensitization	Acts as a spacer between the amino-terminal and ligand-binding domains, inhibiting desensitization
Subunit Selectivity	Potentiates GluK1, GluK2, and GluK3 containing KARs	Primarily affects GluK1 and GluK2, reduces desensitization
Modulation Type	Positive Allosteric Modulator	Positive Allosteric Modulator

Quantitative Analysis of Modulatory Effects

The following tables summarize the quantitative data on the effects of BPAM344 and Concanavalin A on KAR function, compiled from electrophysiological and fluorescence-based assays.

Table 1: Potentiation of KAR Subunits by BPAM344

KAR Subunit	Fold Potentiation of Glutamate-Evoked Current (at 100 µM BPAM344)	EC50 of BPAM344
GluK1b	5-fold[1][2]	26.3 µM[3]
GluK2a	15-fold[1][2]	75.4 - 79 µM[1][3]
GluK3a	59-fold[1][2]	639 µM[3]

Data obtained from studies on recombinantly expressed KARs.

Table 2: Effects of BPAM344 and Concanavalin A on KAR Kinetics

Modulator	Effect on Desensitization	Effect on Deactivation
BPAM344	Markedly decreases desensitization kinetics (e.g., from 5.5 to 775 ms (B15284909) for GluK2a)[2]	Minor effect[2]
Concanavalin A	Blocks/Reduces desensitization[4]	Not consistently reported to have a major effect

Mechanisms of Action: A Structural Perspective

BPAM344 and Concanavalin A employ fundamentally different mechanisms to achieve positive allosteric modulation of KARs.

BPAM344 is a small molecule that binds directly to the dimer interface of the ligand-binding domain (LBD) of the KAR.[2][5] This binding acts as a molecular "glue," stabilizing the active conformation of the receptor and preventing the conformational changes that lead to desensitization.[5][6] Cryo-electron microscopy studies have revealed that two molecules of BPAM344 bind per LBD dimer interface.[5][7]

Concanavalin A , a larger protein molecule, interacts with N-linked oligosaccharides on the extracellular surface of the KAR.[5][8] This binding is thought to physically impede the conformational rearrangements required for desensitization, effectively acting as a spacer between the amino-terminal domain (ATD) and the LBD.[9] This steric hindrance stabilizes the open and active state of the channel.[8]

Signaling Pathways and Experimental Workflows

The modulation of KARs by BPAM344 and Concanavalin A impacts downstream signaling events critical for neuronal function.

Caption: Generalized signaling pathway of a Kainate Receptor modulated by a Positive Allosteric Modulator (PAM).

The following diagram illustrates a typical experimental workflow for evaluating the effects of these modulators on KARs expressed in a heterologous system.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Selective modulation of desensitization at AMPA versus kainate receptors by cyclothiazide and concanavalin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. sobolevskylab.org [sobolevskylab.org]
• 8. Structural Arrangement Produced by Concanavalin A Binding to Homomeric GluK2 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sobolevskylab.org [sobolevskylab.org]

Replicating Published BPAM344 Results: A Comparative Guide

This guide provides a comprehensive overview of the published findings on BPAM344, a positive allosteric modulator (PAM) of kainate receptors (KARs). It is intended for researchers, scientists, and drug development professionals interested in understanding and potentially replicating the experimental results associated with this compound. The data presented here is compiled from multiple scientific publications and is organized for clarity and comparative analysis.

Quantitative Data Summary

The following tables summarize the key quantitative findings on the effects of BPAM344 on various kainate receptor subunits.

Table 1: Potentiation of Kainate Receptor Subunits by BPAM344

Receptor Subunit	Agonist	BPAM344 Concentration	Potentiation (Fold Increase)	EC50 (µM)	Reference
GluK1b	Glutamate	100 µM	5	-	[1]
GluK2a	Glutamate	200 µM	21	79	[1]
GluK2a	Glutamate	100 µM	15	-	[1]
GluK3a	Glutamate	100 µM	59	-	[1]
GluA1i (AMPA)	Glutamate	100 µM	5	-	[1]
GluK1	Kainate (100 µM)	-	-	26.3	[2][3]
GluK2	Kainate (100 µM)	-	-	75.4	[2][3]
GluK3	Kainate (100 µM)	-	-	639	[2][3]

Table 2: Effect of BPAM344 on GluK2 Receptor Kinetics

Parameter	Condition	Value	Reference
Desensitization Time Constant (τ)	3 mM Glutamate	4.35 ± 0.28 ms	[4]
Desensitization Time Constant (τ)	3 mM Glutamate + 10 µM BPAM344	Fast: 9.89 ± 0.55 ms, Slow: 1,081 ± 119 ms	[4]
Steady-State Current / Peak Current (ISS/IGlu)	3 mM Glutamate	0.0033 ± 0.0011	[4]
Deactivation Kinetics	-	Minor effect	[1]

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings. Below are summaries of the key experimental protocols used in the cited studies.

Cell Culture and Transfection

HEK 293 cells were utilized for the expression of rat GluK2 (with a Q621 at the Q/R site, rendering it calcium permeable).[4] For fluorescence-based assays, stable GT-HEK293 cell lines expressing GluK1, GluK2, or GluK3 were generated.[3]

Electrophysiology

Patch-clamp recordings were performed on HEK 293 cells expressing the target receptors.[4] Currents were evoked by the application of agonists such as glutamate. The effect of BPAM344 was assessed by co-application with the agonist.[4] The membrane potential was held at -60 mV.[4]

Calcium-Sensitive Fluorescence-Based Assays

These assays were established to test agonists, antagonists, and positive allosteric modulators of GluK1-3.[2][3] The assays measure the influx of calcium upon receptor activation, which is potentiated by BPAM344.[3]

Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM was employed to determine the structure of the GluK2 kainate receptor in complex with BPAM344.[4][5][6] This technique allowed for the visualization of the BPAM344 binding site at the ligand-binding domain (LBD) dimer interface.[4][6]

Signaling Pathway and Mechanism of Action

BPAM344 acts as a positive allosteric modulator by binding to the dimer interface of the ligand-binding domains (LBDs) of kainate receptors.[4][5] This binding stabilizes the LBD dimer, preventing the conformational changes that lead to receptor desensitization.[4][5] By acting as an "adhesive" at the D1-D1 interface of the LBDs, BPAM344 prolongs the open state of the ion channel in the presence of an agonist like glutamate.[4][5]

Caption: Mechanism of BPAM344 as a positive allosteric modulator of kainate receptors.

Experimental Workflow: Cryo-EM Structure Determination

The determination of the GluK2-BPAM344 complex structure involved a series of steps from protein expression to data analysis.

Caption: Workflow for the cryo-electron microscopy study of the GluK2-BPAM344 complex.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sobolevskylab.org [sobolevskylab.org]

Safety & Regulatory Compliance

BPAM344: Comprehensive Guidelines for Safe Handling and Disposal

For Researchers, Scientists, and Drug Development Professionals: Essential safety and logistical information for the proper management of BPAM344, a positive allosteric modulator of kainate receptors.

This document provides a detailed guide to the proper disposal procedures for BPAM344 (4-Cyclopropyl-3,4-dihydro-7-fluoro-2H-1,2,4-benzothiadiazine 1,1-dioxide), alongside essential information on its safe handling, mechanism of action, and relevant experimental protocols. Adherence to these procedures is critical for ensuring laboratory safety and minimizing environmental impact.

Immediate Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for BPAM344 is not publicly available, information for structurally related benzothiadiazine dioxide derivatives provides guidance on safe handling. Personal protective equipment (PPE), including nitrile gloves, safety goggles, and a lab coat, should be worn at all times when handling BPAM344. Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.

Proper Disposal Procedures

The following step-by-step procedures are based on best practices for the disposal of benzothiadiazine dioxide derivatives and should be followed for BPAM344 waste.

Step 1: Waste Segregation

• Solid Waste: Collect all solid BPAM344 waste, including contaminated consumables (e.g., weigh boats, pipette tips, gloves), in a designated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: Solutions containing BPAM344 should be collected in a separate, labeled, and sealed hazardous waste container for liquids. Do not mix with other solvent waste streams unless compatibility has been confirmed.

• Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with BPAM344 must be disposed of in a designated sharps container.

Step 2: Container Labeling All waste containers must be accurately labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: "BPAM344 (4-Cyclopropyl-3,4-dihydro-7-fluoro-2H-1,2,4-benzothiadiazine 1,1-dioxide)"

• The CAS Number: 1204572-55-3[1][2][3][4]

• The primary hazards (e.g., "Irritant," "Environmental Hazard" - based on related compounds).

• The date the waste was first added to the container.

Step 3: Storage of Waste Store hazardous waste containers in a designated, secure area away from incompatible materials. The storage area should be cool, dry, and well-ventilated.

Step 4: Final Disposal Arrange for the collection and disposal of hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of BPAM344 down the drain or in regular trash.

Quantitative Data for BPAM344

The following table summarizes key quantitative data for BPAM344.

Property	Value	Source
Molecular Formula	C₁₀H₁₁FN₂O₂S	[1]
Molecular Weight	242.27 g/mol	[1][5]
CAS Number	1204572-55-3	[1][2][3][4]
EC₅₀ at GluK2a	79 µM	[2]
Effect on Desensitization Kinetics (GluK2a)	Markedly decreases from 5.5 ms (B15284909) to 775 ms	[4]
Calculated XLogP3	1.5	[5]
Hydrogen Bond Donor Count	1	[5]
Hydrogen Bond Acceptor Count	4	[5]
Rotatable Bond Count	1	[5]

Mechanism of Action and Signaling Pathway

BPAM344 is a positive allosteric modulator (PAM) of kainate receptors, a subtype of ionotropic glutamate (B1630785) receptors.[6][7] It specifically targets the GluK1b, GluK2a, and GluK3a subunits. Its mechanism of action involves binding to the ligand-binding domain (LBD) dimer interface, which stabilizes the receptor in a conformation that enhances the response to the endogenous agonist, glutamate.[6][7] This potentiation of glutamate-evoked currents is primarily achieved by slowing the receptor's desensitization rate.[4]

The signaling pathway initiated by the activation of kainate receptors, and potentiated by BPAM344, is primarily ionotropic, leading to the influx of Na⁺ and Ca²⁺ ions and subsequent neuronal depolarization. However, kainate receptors can also engage in metabotropic signaling, influencing intracellular signaling cascades.[6]

References

• 1. medkoo.com [medkoo.com]
• 2. BPAM344 | GluK2 PAM | Probechem Biochemicals [probechem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. BPAM344 Supplier | CAS 1204572-55-3 | AOBIOUS [aobious.com]
• 5. 4-cyclopropyl-7-fluoro-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide | C10H11FN2O2S | CID 67531324 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Kainate Receptor Signaling in Pain Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]